N-methylphenylethanolamine

• CAS: 6589-55-5

Core Science & Biosynthesis

An In-depth Technical Guide to N-methylphenylethanolamine: Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylphenylethanolamine, also known by its trivial name Halostachine, is a naturally occurring alkaloid first isolated from the plant Halostachys caspica.[1] It is a phenylethanolamine derivative with structural similarities to endogenous catecholamines like epinephrine and norepinephrine, as well as to the well-known stimulant ephedrine.[2] This guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, and biological activities of N-methylphenylethanolamine, with a focus on its pharmacological profile and the experimental methodologies used for its characterization.

Chemical Structure and Properties

N-methylphenylethanolamine is a primary alcohol and a secondary amine. The presence of a hydroxyl group on the benzylic carbon creates a chiral center, meaning the compound can exist as two different stereoisomers (enantiomers).[3]

Chemical Identification

Identifier	Value
IUPAC Name	2-(methylamino)-1-phenylethanol
Synonyms	Halostachine, MPEOA, N-Methyl-β-phenylethanolamine
CAS Number	6589-55-5 (racemate)[4]
Molecular Formula	C₉H₁₃NO[4]
Molecular Weight	151.21 g/mol [4]
SMILES	CNCC(C1=CC=CC=C1)O
InChI	InChI=1S/C9H13NO/c1-10-7-9(11)8-5-3-2-4-6-8/h2-6,9-11H,7H2,1H3

Physicochemical Properties

Property	Value	Reference
Appearance	Colorless solid	[1]
Melting Point	74-76 °C (racemate)	[3]
43-45 °C (levorotatory enantiomer)	[1]
Boiling Point	Not available
pKa	9.29 (of hydrochloride salt at 25 °C)	[1]
Solubility	Soluble in water	[3]

Synthesis of N-methylphenylethanolamine

A classical synthetic route to racemic N-methylphenylethanolamine starts from acetophenone.[2] The overall workflow is depicted below.

Caption: Synthetic workflow for N-methylphenylethanolamine.

Experimental Protocol: Synthesis of Racemic N-methylphenylethanolamine

Step 1: Bromination of Acetophenone

• Reactants: Acetophenone, Bromine.

• Procedure: Acetophenone is reacted with bromine to yield α-bromoacetophenone. This reaction is typically carried out in a suitable solvent like acetic acid or chloroform. The bromine is added dropwise to the acetophenone solution at a controlled temperature to prevent side reactions.

• Work-up: The reaction mixture is washed with an aqueous solution of sodium bisulfite to remove excess bromine, followed by washing with brine and drying over an anhydrous salt like magnesium sulfate. The solvent is then removed under reduced pressure.

Step 2: Amination of α-Bromoacetophenone

• Reactants: α-Bromoacetophenone, N-methylbenzylamine.

• Procedure: The crude α-bromoacetophenone is dissolved in a suitable solvent such as acetonitrile or ethanol and reacted with N-methylbenzylamine. The reaction is typically carried out at room temperature or with gentle heating.

• Work-up: The reaction mixture is filtered to remove the hydrobromide salt of the excess amine. The filtrate is concentrated, and the residue is partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is washed, dried, and concentrated to give the crude amino-ketone.

Step 3: Reduction of the Amino-Ketone

• Reactants: α-(N-Methyl-N-benzylamino)acetophenone, Sodium borohydride or Lithium aluminum hydride.

• Procedure: The amino-ketone is dissolved in a suitable solvent (e.g., methanol for sodium borohydride or diethyl ether/THF for lithium aluminum hydride) and the reducing agent is added portion-wise at a low temperature (e.g., 0 °C). The reaction is then stirred at room temperature until completion.

• Work-up: The reaction is carefully quenched with water or an acidic solution. The product is extracted into an organic solvent, and the organic layer is washed, dried, and concentrated.

Step 4: Catalytic Hydrogenation (Debenzylation)

• Reactants: N-Benzyl-N-methylphenylethanolamine, Palladium on carbon (Pd/C), Hydrogen gas.

• Procedure: The protected amino alcohol is dissolved in a solvent like ethanol or methanol, and a catalytic amount of Pd/C is added. The mixture is then subjected to hydrogenation, either by bubbling hydrogen gas through the solution or by using a Parr hydrogenator, until the debenzylation is complete.

• Work-up: The catalyst is removed by filtration through Celite, and the solvent is evaporated to yield N-methylphenylethanolamine. The product can be further purified by distillation or crystallization.

Biological and Pharmacological Properties

N-methylphenylethanolamine exerts its biological effects primarily through its interaction with the adrenergic system and as a substrate for key enzymes involved in catecholamine metabolism.

Pharmacodynamics

N-methylphenylethanolamine is a sympathomimetic amine and is suggested to act as a β-adrenergic receptor agonist.[2] Preclinical studies indicate that it can stimulate the release of norepinephrine and acts as a partial agonist at β2-adrenergic receptors.[2]

Adrenergic Receptor Signaling Pathways

Activation of β-adrenergic receptors, which are G-protein coupled receptors (GPCRs), typically leads to the stimulation of adenylyl cyclase, resulting in an increase in intracellular cyclic AMP (cAMP). This, in turn, activates protein kinase A (PKA), which phosphorylates various downstream targets to elicit a cellular response.

Caption: Postulated β-Adrenergic Receptor Signaling Pathway.

Pharmacokinetics

The pharmacokinetics of N-methylphenylethanolamine have been studied in dogs following intravenous administration.[1]

Parameter	Value
Half-life (elimination phase)	~30-60 minutes
Pharmacokinetic Model	Biexponential function

Interaction with Enzymes

Phenylethanolamine N-methyltransferase (PNMT) N-methylphenylethanolamine is a product of the enzymatic N-methylation of phenylethanolamine by PNMT, the enzyme responsible for the conversion of norepinephrine to epinephrine.[4] It can also act as a substrate for this enzyme.[4]

Monoamine Oxidase (MAO) Studies have shown that N-methylphenylethanolamine is a substrate for both MAO-A and MAO-B. At lower concentrations, it shows specificity for MAO-B, while at higher concentrations, it is metabolized by both isoenzymes.

Physiological Effects

In vivo studies in dogs have demonstrated several physiological effects of N-methylphenylethanolamine.[1]

Effect	Observation
Pupillary Diameter	Dilation (mydriasis)
Heart Rate	Decrease (bradycardia)
Body Temperature	Tendency to lower

Experimental Protocols

Protocol: Determination of Pharmacokinetics in Dogs

This protocol is based on the methodology described by Shannon et al. (1981).[1]

1. Animal Model:

• Use healthy adult dogs of either sex.

• House the animals individually and maintain them on a standard diet with free access to water.

2. Drug Administration:

• Administer single intravenous (i.v.) doses of N-methylphenylethanolamine hydrochloride dissolved in sterile saline.

• Doses can range from 1.0 to 10.0 mg/kg.

3. Sample Collection:

• Collect venous blood samples at various time points post-administration (e.g., 0, 2, 5, 10, 15, 30, 60, 120, and 240 minutes).

• Collect blood in heparinized tubes and centrifuge to separate the plasma.

4. Sample Analysis:

• Analyze plasma concentrations of N-methylphenylethanolamine using a validated gas chromatography (GC) method.

• Derivatize the analyte to improve its volatility and detection.

5. Data Analysis:

• Plot plasma concentration versus time data.

• Fit the data to a suitable pharmacokinetic model (e.g., a biexponential function) to determine parameters such as half-life, volume of distribution, and clearance.

Caption: Workflow for Pharmacokinetic Study in Dogs.

Protocol: Monoamine Oxidase (MAO) Activity Assay

This is a general protocol to assess the interaction of N-methylphenylethanolamine with MAO-A and MAO-B.

1. Enzyme Source:

• Use human recombinant MAO-A and MAO-B enzymes.

2. Substrate:

• Use a non-selective MAO substrate such as kynuramine, which is converted to a fluorescent product (4-hydroxyquinoline).

3. Assay Procedure:

• Pre-incubate the MAO enzyme with varying concentrations of N-methylphenylethanolamine in a suitable buffer (e.g., phosphate buffer, pH 7.4) at 37 °C.

• Initiate the reaction by adding the kynuramine substrate.

• Monitor the increase in fluorescence over time using a fluorescence plate reader.

• To differentiate between MAO-A and MAO-B activity, perform the assay in the presence of selective inhibitors (e.g., clorgyline for MAO-A and selegiline for MAO-B).

4. Data Analysis:

• Calculate the rate of reaction for each concentration of N-methylphenylethanolamine.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Toxicology

The acute toxicity of N-methylphenylethanolamine has been determined in mice.[1]

Route of Administration	LD₅₀ (mice)
Intravenous (i.v.)	44 mg/kg (racemic HCl salt)
Intraperitoneal (i.p.)	~140 mg/kg (racemic HCl salt)

Conclusion

N-methylphenylethanolamine is a phenylethanolamine alkaloid with significant biological activity, primarily as a sympathomimetic agent. Its structural similarity to endogenous catecholamines underpins its interaction with adrenergic receptors and key metabolic enzymes. This guide has provided a detailed overview of its chemical properties, synthesis, and pharmacological profile, along with relevant experimental protocols. Further research is warranted to fully elucidate its receptor binding affinities, downstream signaling pathways, and potential therapeutic applications.

References

• 1. Physiologic effects and plasma kinetics of phenylethanolamine and its N-methyl homolog in the dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. N-methylphenylethanolamine (6589-55-5) for sale [vulcanchem.com]

N-methylphenylethanolamine stereoisomers and chirality

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The Enigmatic Presence of N-methylphenylethanolamine in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylphenylethanolamine (NMPEA), also known by its trivial name Halostachine, is a naturally occurring biogenic amine found within a select group of plant species. Structurally classified as a phenylethanolamine alkaloid, it shares a close relationship with other well-known compounds such as ephedrine and synephrine, suggesting a potential for analogous physiological activity. This technical guide provides a comprehensive overview of the current scientific understanding of NMPEA's natural occurrence, biosynthesis, and analytical quantification in plants. It is intended to serve as a valuable resource for researchers in phytochemistry, natural product chemistry, and drug discovery.

Natural Occurrence and Quantitative Data

N-methylphenylethanolamine has been identified in a limited number of plant species across different families. The primary source of its initial discovery was the halophytic shrub Halostachys caspica (now often referred to as Halostachys belangeriana) from the Amaranthaceae family[1][2][3]. Subsequently, its presence has been confirmed in perennial ryegrass (Lolium perenne) and tall fescue (Festuca arundinacea), both belonging to the Poaceae family[1][2]. Additionally, related phenethylamine alkaloids, including N-methyl-β-phenethylamine, have been quantified in various Acacia species (Fabaceae)[4][5].

While the presence of NMPEA in these species is qualitatively established, precise quantitative data remains limited in publicly accessible literature. The concentration of these alkaloids can vary significantly based on factors such as plant age, geographical location, and environmental conditions. For comparative purposes, the following table summarizes the available quantitative data for N-methylphenylethanolamine and a closely related compound.

Plant Species	Compound	Plant Part	Concentration (µg/g of dry weight)	Reference(s)
Acacia rigidula	N-methyl-β-phenethylamine	Leaf	18.6 - 32.9	[4]
Halostachys caspica	N-methylphenylethanolamine	Aerial Parts	Not Quantified	[1][2][3]
Lolium perenne	N-methylphenylethanolamine	Not Specified	Not Quantified	[1][2]
Festuca arundinacea	N-methylphenylethanolamine	Not Specified	Not Quantified	[1][2]

Biosynthesis of N-methylphenylethanolamine

The biosynthetic pathway of N-methylphenylethanolamine in plants has not been fully elucidated; however, based on the known biosynthesis of other phenethylamine alkaloids, a plausible pathway can be proposed. The precursor for this class of compounds is the aromatic amino acid L-phenylalanine. The pathway likely involves a series of enzymatic reactions, including decarboxylation, hydroxylation, and N-methylation.

The key enzyme responsible for the final methylation step is likely a phenylethanolamine N-methyltransferase (PNMT) or a similar N-methyltransferase specific to this substrate. While PNMT is well-characterized in mammals for its role in converting norepinephrine to epinephrine, analogous enzymes with activity towards phenylethanolamines have been identified in plants.

Figure 1: Proposed biosynthetic pathway of N-methylphenylethanolamine in plants.

Experimental Protocols

General Alkaloid Extraction

A generalized protocol for the extraction of alkaloids from plant material can be adapted for the isolation of N-methylphenylethanolamine. This typically involves an acid-base extraction to separate the basic alkaloids from other plant constituents.

• Maceration: Dried and powdered plant material is macerated with an acidic aqueous solution (e.g., 1-5% hydrochloric acid or acetic acid) to protonate the alkaloids and render them water-soluble.

• Filtration: The mixture is filtered to remove solid plant debris.

• Basification: The acidic extract is then made alkaline (e.g., with ammonium hydroxide or sodium carbonate) to deprotonate the alkaloids, making them soluble in organic solvents.

• Liquid-Liquid Extraction: The basified aqueous solution is repeatedly extracted with an immiscible organic solvent (e.g., dichloromethane or chloroform).

• Concentration: The organic solvent fractions are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude alkaloid extract.

Solid-Phase Extraction (SPE) and HPLC Quantification

For a more refined purification and quantification, a method adapted from the analysis of related phenethylamines in Acacia can be employed[4][5].

• Initial Extraction: Dried, ground plant tissue is extracted with 1% glacial acetic acid.

• Solid-Phase Extraction: The filtered extract is passed through a high-sulfonated polymeric SPE tube. The alkaloids are retained on the column while many impurities are washed through.

• Elution: The retained amines are eluted from the SPE tube with a suitable solvent.

• HPLC Analysis: The eluted sample is analyzed by reversed-phase high-performance liquid chromatography (HPLC) with UV detection.

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and a suitable buffer (e.g., phosphate buffer).

  • Detection: UV detector set at a wavelength appropriate for the chromophore of N-methylphenylethanolamine (typically around 210-220 nm).

  • Quantification: Quantification is achieved by comparing the peak area of the analyte in the sample to a calibration curve generated from authentic standards of N-methylphenylethanolamine.

Figure 2: A typical experimental workflow for the analysis of N-methylphenylethanolamine.

Potential Signaling Pathways and Physiological Role

The physiological role and signaling pathways of N-methylphenylethanolamine in plants are currently unknown. However, based on its structure as a biogenic amine, it may play a role in plant defense or as a signaling molecule in response to environmental stress. Many plant alkaloids are known to deter herbivores and pathogens[6].

Given its structural similarity to catecholamines, which have been found in various plant species, it is plausible that NMPEA could interact with similar signaling components. In plants, catecholamines are implicated in growth, development, and stress responses[2]. It is hypothesized that phenethylamines like NMPEA could be involved in nitrogen signaling pathways, potentially acting as internal cues of nitrogen status or modulating plant responses to nitrogen availability.

Figure 3: A hypothetical signaling pathway involving N-methylphenylethanolamine in plants.

Conclusion and Future Directions

N-methylphenylethanolamine represents an intriguing, yet understudied, plant-derived alkaloid. While its presence in several species has been confirmed, a significant knowledge gap exists regarding its quantitative distribution, the specifics of its biosynthesis, and its physiological function in plants. Future research should focus on:

• Quantitative Surveys: Comprehensive quantitative analysis of NMPEA in Halostachys caspica, Lolium perenne, Festuca arundinacea, and other potential plant sources.

• Enzyme Characterization: Identification and characterization of the specific enzymes, particularly the N-methyltransferase, involved in its biosynthetic pathway.

• Functional Genomics: Utilizing transcriptomics and metabolomics to elucidate the genetic regulation of NMPEA biosynthesis and its response to environmental stimuli.

• Physiological Studies: Investigating the effects of exogenous application of NMPEA on plant growth, development, and stress responses to uncover its physiological role.

A deeper understanding of the natural occurrence and biological function of N-methylphenylethanolamine will not only advance the field of phytochemistry but also hold potential for applications in agriculture and the development of novel pharmaceuticals.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. New insights on neurotransmitters signaling mechanisms in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Halostachine - Wikipedia [en.wikipedia.org]
• 4. Technical note: an improved method for extraction and quantification of toxic phenethylamines from Acacia berlandieri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Buy Halostachine | 495-42-1 [smolecule.com]

Halostachine: A Technical Guide to the Natural Alkaloid from Halostachys caspica

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Halostachine, chemically known as N-methylphenylethanolamine, is a natural protoalkaloid first isolated from the Asian shrub Halostachys caspica (family Amaranthaceae). Structurally, it is a β-hydroxy-phenethylamine, placing it in the same class as endogenous catecholamines like epinephrine and norepinephrine, as well as other natural compounds such as synephrine and ephedrine. Its presence in traditional herbal medicine, particularly in Central Asia, has been associated with stimulating and tonic effects.[1] Modern scientific investigation has focused on its sympathomimetic properties, primarily its interaction with the adrenergic system. This technical guide provides a consolidated overview of the quantitative pharmacology, experimental methodologies, and mechanisms of action of halostachine to support ongoing research and drug development efforts.

Pharmacological Data

Halostachine functions as an agonist at several adrenergic receptors (ADRs). Its primary mechanism involves binding to these G protein-coupled receptors, initiating downstream signaling cascades. The following tables summarize the available quantitative data on its functional potency and efficacy at human adrenergic receptors.

Table 1: Functional Potency (EC50) and Efficacy (Emax) of Halostachine at Human α1-Adrenergic Receptors

Receptor Subtype	EC50 (µM)	Emax (% of Adrenaline)	Cell Line	Assay Type
ADRα1A	8.7	59%	HEK293T	cAMP Measurement
ADRα1B	1.1	77%	HEK293T	cAMP Measurement
ADRα1D	2.1	82%	HEK293T	cAMP Measurement

Data sourced from a 2024 study by Grienke et al.[2] EC50 (half maximal effective concentration) indicates the concentration of halostachine required to elicit 50% of its maximal response. Emax (maximum effect) is expressed as a percentage of the maximal response induced by the endogenous full agonist, adrenaline.

Table 2: Comparative Activity at the β2-Adrenergic Receptor

Compound	Relative Efficacy (vs. Epinephrine)	Assay System
Halostachine	~19%	cAMP accumulation in transfected HEK293 cells

This data indicates that halostachine is a partial agonist at the β2-adrenergic receptor.

Table 3: Pharmacokinetic Parameters of Halostachine

Parameter	Value	Species	Route of Administration
Distribution Half-life (T1/2α)	~9.7 minutes	Dog	Intravenous
Elimination Half-life (T1/2β)	~56.4 minutes	Dog	Intravenous

Pharmacokinetic data in humans is limited. The compound is known to be a substrate for monoamine oxidase (MAO), suggesting rapid metabolism.

Experimental Protocols

This section details representative methodologies for the extraction of halostachine from its natural source and its subsequent pharmacological characterization. These protocols are synthesized from standard laboratory practices and published methods for similar compounds.

Extraction and Isolation from Halostachys caspica

This protocol describes a typical bioassay-guided fractionation process for isolating alkaloids and other phytochemicals from plant material.

Caption: Generalized workflow for extraction and isolation of halostachine.

Methodology:

• Preparation: Air-dried aerial parts of H. caspica are powdered to increase surface area for extraction.

• Maceration: The powdered material is soaked in 95% ethanol at room temperature. This process is repeated multiple times to ensure exhaustive extraction of metabolites.

• Concentration: The combined ethanol filtrates are concentrated under reduced pressure to yield a crude residue.

• Solvent Partitioning: The residue is suspended in water and sequentially extracted with solvents of increasing polarity (e.g., petroleum ether, ethyl acetate, n-butanol). Halostachine, as a moderately polar alkaloid, will partition into the ethyl acetate or n-butanol fractions.

• Chromatography: The alkaloid-rich fraction is subjected to silica gel column chromatography, eluting with a gradient system (e.g., chloroform-methanol) to separate compounds based on polarity.

• Final Purification: Fractions containing halostachine are identified (e.g., by TLC) and further purified using techniques like Sephadex column chromatography or preparative HPLC to yield the pure compound.

Radioligand Binding Assay (Representative Protocol)

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to a specific receptor.

Caption: Workflow for a competitive radioligand binding assay.

Methodology:

• Membrane Preparation: Cells or tissues expressing the adrenergic receptor of interest are homogenized and centrifuged to prepare a membrane fraction. Protein concentration is determined via an assay like the BCA assay.

• Assay Setup: In a 96-well plate, the membrane preparation is incubated with a fixed concentration of a suitable radioligand (e.g., [3H]prazosin for α1-ADRs) and a range of concentrations of unlabeled halostachine.

• Incubation: The plate is incubated (e.g., 60 minutes at 30°C) to allow binding to reach equilibrium.

• Separation: The reaction is terminated by rapid filtration through glass fiber filters, trapping the membranes with the bound radioligand.

• Washing: Filters are washed multiple times with ice-cold buffer to minimize non-specific binding.

• Quantification: The radioactivity on the dried filters is measured by liquid scintillation counting.

• Data Analysis: A competition curve is generated by plotting bound radioactivity against the log concentration of halostachine. The IC50 (concentration of halostachine that displaces 50% of the radioligand) is determined and converted to the Ki (binding affinity) using the Cheng-Prusoff equation.

cAMP Accumulation Functional Assay (Representative Protocol)

This cell-based assay measures the functional consequence of receptor activation by quantifying the production of the second messenger, cyclic AMP (cAMP).

Caption: Workflow for a cell-based cAMP accumulation assay.

Methodology:

• Cell Culture: Adherent cells (e.g., HEK293T) stably transfected with the gene for the receptor of interest are seeded in 96- or 384-well plates and grown to confluence.

• Pre-incubation: Cells are washed and pre-incubated in buffer containing a phosphodiesterase (PDE) inhibitor (e.g., 0.5 mM IBMX) to prevent the enzymatic degradation of cAMP.

• Agonist Stimulation: Cells are treated with a range of concentrations of halostachine (or a reference agonist like adrenaline) and incubated for a defined period (e.g., 30 minutes) at 37°C.

• Cell Lysis and Detection: Cells are lysed according to the manufacturer's protocol of the chosen cAMP detection kit. The lysate is then processed to measure cAMP levels, commonly using methods like Homogeneous Time-Resolved Fluorescence (HTRF) or Enzyme-Linked Immunosorbent Assay (ELISA).

• Data Analysis: A dose-response curve is constructed by plotting the cAMP signal against the log concentration of halostachine. Non-linear regression is used to calculate the EC50 and Emax values.

Mechanism of Action and Signaling

Halostachine's primary pharmacological effects are mediated through its agonism at adrenergic receptors. The binding of halostachine to Gs or Gq-coupled adrenergic receptors initiates distinct intracellular signaling cascades.

Gs-Coupled Signaling (e.g., via β2-Adrenergic Receptor)

As a partial agonist at β2-receptors, halostachine binding promotes the coupling and activation of the stimulatory G protein, Gs. The activated Gαs subunit stimulates adenylyl cyclase, which converts ATP into cAMP. The resulting elevation in intracellular cAMP activates Protein Kinase A (PKA), which phosphorylates downstream cellular proteins, leading to physiological responses such as smooth muscle relaxation.

Caption: Halostachine signaling via the Gs-protein coupled β2-receptor.

Conclusion

Halostachine, a key alkaloid from Halostachys caspica, is a functional agonist at multiple adrenergic receptors, with a notable profile as a partial agonist at α1 and β2 subtypes. The data and protocols presented in this guide offer a technical foundation for its further investigation. For drug development professionals, its defined mechanism of action and sympathomimetic properties suggest potential applications, while also highlighting the need for comprehensive safety and pharmacokinetic studies in preclinical models. The provided methodologies serve as a starting point for the standardized chemical and biological assessment of this natural product.

References

• 1. N-methylphenylethanolamine (6589-55-5) for sale [vulcanchem.com]
• 2. In Vitro Activation of Human Adrenergic Receptors and Trace Amine-Associated Receptor 1 by Phenethylamine Analogues Present in Food Supplements - PMC [pmc.ncbi.nlm.nih.gov]

N-Methylphenylethanolamine as a Substrate for Phenylethanolamine N-Methyltransferase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenylethanolamine N-methyltransferase (PNMT) is a pivotal enzyme in the catecholamine biosynthesis pathway, responsible for the final step in the production of epinephrine (adrenaline) from norepinephrine. This conversion is critical for regulating various physiological processes, including the "fight-or-flight" response, cardiovascular function, and metabolism. While norepinephrine is the primary physiological substrate for PNMT, the enzyme exhibits activity towards other structurally similar compounds. This technical guide provides an in-depth analysis of N-methylphenylethanolamine as a substrate for PNMT, consolidating available quantitative data, detailing experimental protocols, and visualizing the relevant biochemical pathways. Understanding the interaction between PNMT and alternative substrates like N-methylphenylethanolamine is crucial for the development of novel therapeutics targeting adrenergic systems and for elucidating the broader substrate specificity of this important enzyme.

N-Methylphenylethanolamine in the Context of Catecholamine Biosynthesis

N-methylphenylethanolamine is structurally related to the primary substrates of the catecholamine pathway. Its formation is a direct consequence of the methylation of phenylethanolamine, a process also catalyzed by PNMT. The established catecholamine biosynthesis pathway provides the essential context for understanding the role of PNMT and its interaction with various substrates.

Catecholamine Biosynthesis Pathway

The synthesis of catecholamines begins with the amino acid L-tyrosine and proceeds through a series of enzymatic steps to produce dopamine, norepinephrine, and finally epinephrine. PNMT catalyzes the transfer of a methyl group from the universal methyl donor S-adenosyl-L-methionine (SAM) to the amine group of norepinephrine.

Figure 1: Overview of the catecholamine biosynthesis pathway.

Quantitative Analysis of Substrate Kinetics

The following table summarizes the kinetic parameters for phenylethanolamine with human PNMT. This data is crucial for researchers designing experiments to investigate the enzymatic activity of PNMT with related substrates.

Substrate	Enzyme	Km (µM)	kcat (min-1)	kcat/Km (M-1min-1)	Reference
Phenylethanolamine	Human PNMT	200	1.5	1.25 x 102	[1]
S-adenosyl-L-methionine (SAM)	Human PNMT	5	-	-	[1]

Note: The data presented is for phenylethanolamine, the precursor to N-methylphenylethanolamine.

Experimental Protocols

The following section details a robust protocol for assaying PNMT activity, adapted from established methodologies, which can be modified to investigate N-methylphenylethanolamine or its precursor as a substrate.

PNMT Enzyme Activity Assay

This protocol is based on the measurement of the transfer of a radiolabeled methyl group from S-adenosyl-L-methionine to the substrate.

Materials:

• Purified PNMT enzyme

• Phenylethanolamine (or N-methylphenylethanolamine) substrate solution

• [3H]-S-adenosyl-L-methionine ([3H]-SAM)

• Assay Buffer: 50 mM Potassium Phosphate, pH 8.0

• Quenching Solution: 0.5 M Boric Acid, pH 10.0

• Scintillation fluid

• Microcentrifuge tubes

• Incubator or water bath at 37°C

• Scintillation counter

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing:

  • Assay Buffer

  • Substrate (e.g., phenylethanolamine at a starting concentration of 200 µM)

  • [3H]-SAM (e.g., 5 µM)

• Enzyme Addition: Initiate the reaction by adding the purified PNMT enzyme to the reaction mixture. The final volume should be standardized (e.g., 250 µL).

• Incubation: Incubate the reaction tubes at 37°C for a predetermined time (e.g., 30 minutes), ensuring the reaction is in the linear range.

• Quenching: Terminate the reaction by adding the quenching solution (e.g., 500 µL of 0.5 M boric acid, pH 10.0).

• Extraction: Extract the radiolabeled product into an organic solvent compatible with scintillation counting.

• Quantification: Measure the radioactivity of the organic phase using a scintillation counter.

• Data Analysis: Calculate the enzyme activity based on the amount of radiolabeled product formed over time. For kinetic parameter determination, vary the substrate concentration while keeping the enzyme and [3H]-SAM concentrations constant.

Experimental Workflow

The logical flow of an experiment to determine the kinetic parameters of a substrate for PNMT is depicted below.

Figure 2: Logical workflow for determining PNMT kinetic parameters.

Signaling and Logical Relationships

The primary role of the PNMT-catalyzed reaction is the production of epinephrine, a key signaling molecule in the adrenergic system. The binding of substrates and cofactors to PNMT follows a specific order, which is crucial for catalysis.

Ordered Sequential Bi-Bi Mechanism of PNMT

Kinetic studies have revealed that human PNMT follows an ordered sequential Bi-Bi mechanism, where the cofactor S-adenosyl-L-methionine binds to the enzyme first, followed by the amine substrate (e.g., norepinephrine or phenylethanolamine). After the methyl transfer reaction, the methylated product (e.g., epinephrine or N-methylphenylethanolamine) is released, followed by the release of S-adenosyl-L-homocysteine (SAH).

Figure 3: The ordered sequential Bi-Bi kinetic mechanism of PNMT.

Conclusion

N-methylphenylethanolamine serves as a substrate for phenylethanolamine N-methyltransferase, though a comprehensive quantitative characterization of its kinetic parameters is an area requiring further investigation. The data available for its precursor, phenylethanolamine, provides a strong foundation for such studies. The experimental protocols and pathway diagrams presented in this guide offer a framework for researchers and drug development professionals to explore the substrate specificity of PNMT and to design novel modulators of the adrenergic system. A deeper understanding of the interactions between PNMT and a broader range of substrates will undoubtedly contribute to advancements in pharmacology and neurobiology.

References

• 1. Kinetic and pH studies on human phenylethanolamine N-methyltransferase. | Semantic Scholar [semanticscholar.org]

The Role of N-methylphenylethanolamine and its Analogs in Epinephrine Biosynthesis: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

December 29, 2025

Executive Summary

Epinephrine, the primary hormone of the adrenal medulla, plays a critical role in the physiological stress response. Its synthesis is the terminal step in the catecholamine biosynthetic pathway, a reaction catalyzed by the enzyme Phenylethanolamine N-methyltransferase (PNMT). This enzyme facilitates the transfer of a methyl group from the universal methyl donor S-adenosyl-L-methionine (SAM) to the primary amine of norepinephrine, yielding epinephrine. While norepinephrine is the principal physiological substrate, PNMT exhibits broader specificity, acting on various phenylethanolamine analogs, including N-methylphenylethanolamine. This technical guide provides an in-depth examination of this crucial enzymatic step, detailing the biosynthesis pathway, the molecular function and regulation of PNMT, quantitative kinetic data, potent inhibitors, and detailed experimental protocols for its study. The information presented is intended to serve as a comprehensive resource for professionals engaged in neuroscience, endocrinology, and therapeutic drug development.

The Epinephrine Biosynthesis Pathway

The synthesis of catecholamines is a multi-step enzymatic cascade that begins with the amino acid L-tyrosine.[1] This pathway is fundamental to both central and peripheral nervous system function. The final and defining step, the synthesis of epinephrine, occurs primarily in the chromaffin cells of the adrenal medulla.[1]

The established sequence is as follows:

• Tyrosine → L-DOPA: Catalyzed by Tyrosine Hydroxylase (TH), this is the rate-limiting step in the pathway.[1]

• L-DOPA → Dopamine: Catalyzed by Aromatic L-amino acid decarboxylase (AADC).[2]

• Dopamine → Norepinephrine: Catalyzed by Dopamine β-hydroxylase (DBH).[2]

• Norepinephrine → Epinephrine: Catalyzed by Phenylethanolamine N-methyltransferase (PNMT).[1][2]

This final conversion is the focal point of this guide. It involves the transfer of a methyl group from S-adenosyl-L-methionine (SAM) to the nitrogen atom of norepinephrine.[3]

Figure 1: The Catecholamine Biosynthesis Pathway.

The Key Enzyme: Phenylethanolamine N-methyltransferase (PNMT)

PNMT (EC 2.1.1.28) is the enzyme responsible for the N-methylation of norepinephrine to form epinephrine.[4] While its highest concentration is in the adrenal medulla, it is also found in specific neurons in the brainstem and in the heart.[4]

Mechanism and Substrate Specificity

PNMT functions by binding both SAM (the methyl donor) and a phenylethanolamine-based substrate. The enzyme facilitates the nucleophilic attack of the substrate's primary amine on the reactive methyl group of SAM.[4] Kinetic studies of human PNMT (hPNMT) have demonstrated that the enzyme follows an ordered sequential mechanism, where SAM binds first, followed by the phenylethanolamine substrate.

While the primary endogenous substrate is norepinephrine, PNMT can methylate other related compounds. This includes N-methylphenylethanolamine itself, which can be metabolized from phenethylamine.[4] The enzyme's ability to act on a range of similar structures is a key consideration in pharmacological studies and inhibitor design. However, minor structural changes in the substrate can significantly alter catalytic efficiency or convert a substrate into an inhibitor.

Quantitative Enzyme Kinetics

The efficiency of PNMT is described by its Michaelis-Menten constants (Km) and catalytic rate (kcat). These parameters are crucial for understanding the enzyme's affinity for its substrates and its maximum catalytic speed.

Substrate	Parameter	Value (for human PNMT)	Citation
S-adenosyl-L-methionine (SAM)	Km	3.4 ± 0.2 µM	[5]
Phenylethanolamine (PEA)*	Km	99 ± 6 µM	[5]
-	kcat	2.8 ± 0.1 min-1	[5]
Note: Phenylethanolamine is a close structural analog used in kinetic studies as a substitute for the primary substrate, norepinephrine.

PNMT Inhibitors

The development of potent and specific PNMT inhibitors is a significant area of research for developing therapeutics and for studying the role of central epinephrine in various physiological processes. The inhibitor constant (Ki) indicates the concentration required to produce half-maximum inhibition and is a measure of inhibitor potency.

Inhibitor	Type	Ki Value (for human PNMT)	Citation
SK&F 64139	Tetrahydroisoquinoline	1.6 nM	[6]
SK&F 29661	Tetrahydroisoquinoline	120 nM	[6]
Inhibitor 3	Transition-State Analogue	12.0 ± 1.2 nM	[7]
Inhibitor 4	2nd Gen. Transition-State Analogue	1.2 nM	[6]

Regulation of Epinephrine Biosynthesis

PNMT expression and activity are tightly controlled by both hormonal and neural stimuli, ensuring that epinephrine production is appropriately coupled to physiological demand, particularly during stress.

Hormonal Regulation by Glucocorticoids

The primary hormonal regulators of PNMT are glucocorticoids, such as cortisol, which are synthesized in the adjacent adrenal cortex. High local concentrations of glucocorticoids are essential for maintaining PNMT mRNA levels, protein stability, and overall enzyme activity.[5] This regulation occurs at the transcriptional level. Glucocorticoids diffuse into chromaffin cells, bind to the glucocorticoid receptor (GR), which then translocates to the nucleus and binds to a specific DNA sequence known as the Glucocorticoid Response Element (GRE) in the promoter region of the PNMT gene, thereby inducing its transcription.

Figure 2: Glucocorticoid signaling pathway for PNMT gene regulation.

Neural Regulation

In addition to hormonal control, PNMT is regulated by neural inputs. Impulses from the splanchnic nerve, which innervates the adrenal medulla, can increase PNMT mRNA synthesis and enzyme activity. This is mediated by the release of acetylcholine, which acts on both nicotinic and muscarinic receptors on chromaffin cells. This dual-control mechanism allows for both rapid, nerve-driven responses and sustained, hormonally-driven upregulation of epinephrine synthesis during prolonged stress.

Experimental Methodologies

The study of PNMT and epinephrine biosynthesis relies on precise and sensitive experimental techniques. Below are detailed protocols for two fundamental assays.

PNMT Activity Assay (Radioenzymatic Method)

This assay quantifies PNMT activity by measuring the transfer of a radiolabeled methyl group from S-adenosyl-L-[methyl-³H]methionine to a phenylethanolamine substrate.

Protocol:

• Tissue Preparation: Homogenize adrenal medulla tissue (or other source of PNMT) in a cold buffer (e.g., Tris-HCl with protease inhibitors) and centrifuge to obtain a supernatant (cytosolic fraction) containing the enzyme. Determine the total protein concentration of the supernatant.

• Reaction Mixture Preparation: In a microcentrifuge tube on ice, prepare the assay cocktail. A typical 100 µL reaction includes:

  • Tris-HCl buffer (e.g., 1.0 M, pH 8.5)

  • Norepinephrine or another suitable substrate (e.g., 30 mM solution)

  • S-adenosyl-L-[methyl-³H]methionine (e.g., 10 µCi)

• Enzyme Reaction:

  • Add a specific amount of the enzyme-containing supernatant (e.g., 50 µL of a suitable dilution) to the reaction mixture. For controls, use buffer or heat-inactivated enzyme.

  • Incubate the reaction at 37°C for a defined period (e.g., 20-60 minutes) where product formation is linear.

• Reaction Termination: Stop the reaction by adding a quenching solution, such as 0.5 M sodium borate buffer (pH 10.0).

• Product Extraction:

  • Add an organic solvent mixture (e.g., 6 mL of toluene:isoamyl alcohol, 3:2 v/v) to the tube.

  • Vortex vigorously for 30 seconds to extract the radiolabeled epinephrine product into the organic phase.

  • Centrifuge briefly to separate the aqueous and organic phases.

• Quantification:

  • Transfer a known volume of the upper organic phase to a scintillation vial.

  • Add scintillation cocktail and measure the radioactivity (counts per minute, CPM) using a liquid scintillation counter.

  • Calculate enzyme activity based on the CPM, specific activity of the radiolabeled SAM, and the amount of protein used.

Figure 3: Experimental workflow for a radioenzymatic PNMT assay.

Catecholamine Quantification (HPLC-ECD)

High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD) is the gold standard for accurately measuring catecholamine levels in biological samples like plasma or tissue homogenates.

Protocol:

• Sample Collection & Preparation:

  • Collect blood in tubes containing EDTA and a reducing agent (e.g., glutathione) and immediately centrifuge at 4°C to obtain plasma.

  • To 1 mL of plasma, add an internal standard (e.g., dihydroxybenzylamine, DHBA) to correct for extraction efficiency.

• Alumina Extraction:

  • Add activated alumina and a high pH buffer (e.g., 2 M Tris/EDTA buffer) to the plasma sample. Catecholamines adsorb to the alumina at high pH.

  • Mix for 10-15 minutes, then centrifuge and discard the supernatant.

  • Wash the alumina pellet multiple times with cold deionized water to remove contaminants.

• Elution:

  • Elute the bound catecholamines from the alumina by adding a small volume of an acidic solution (e.g., 120 µL of 0.2 M perchloric acid).

  • Vortex and centrifuge. The supernatant now contains the concentrated catecholamines.

• HPLC Analysis:

  • Inject a defined volume (e.g., 40 µL) of the eluate into the HPLC system.

  • Mobile Phase: An acidic phosphate buffer (e.g., pH 3.0-5.6) containing an ion-pairing agent (e.g., octanesulfonic acid) and a small percentage of organic solvent like methanol.

  • Stationary Phase: A C18 reverse-phase column.

  • Detection: As the separated catecholamines elute from the column, they pass through an electrochemical detector. A potential is applied, causing the catecholamines to oxidize, which generates an electrical current that is proportional to the concentration.

• Data Analysis: Identify and quantify epinephrine, norepinephrine, and dopamine peaks by comparing their retention times and peak areas to those of known standards.

Figure 4: Experimental workflow for HPLC-ECD analysis of catecholamines.

Relevance in Research and Drug Development

The central role of PNMT in producing epinephrine makes it a significant target in both basic research and clinical applications.

• Therapeutic Target: Dysregulation of the adrenergic system is implicated in hypertension, anxiety disorders, and post-traumatic stress disorder (PTSD). Potent, selective, and brain-penetrant PNMT inhibitors are valuable tools for investigating the role of central epinephrine in these conditions and represent a potential therapeutic strategy.

• Disease Biomarker: Altered PNMT expression or epinephrine levels can be indicative of certain pathologies. For example, pheochromocytomas, tumors of the adrenal medulla, often secrete high levels of catecholamines, and the epinephrine/norepinephrine ratio can provide diagnostic clues.

• Fundamental Neuroscience: Understanding the intricate regulation of the PNMT gene provides a model for studying how hormonal and neural signals are integrated to control gene expression and neurotransmitter/hormone synthesis in response to environmental stimuli.

References

• 1. Phenylethanolamine N-methyltransferase - Wikipedia [en.wikipedia.org]
• 2. Kinetic and pH Studies on Human Phenylethanolamine N-Methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Synthesis and characterization of an immobilized phenylethanolamine N-methyltransferase liquid chromatographic stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Reaction Mechanism of Phenylethanolamine N-Methyltransferase: A Density Functional Theory Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell-Effective Transition-State Analogue of Phenylethanolamine N-Methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Transition-State Analogues of Phenylethanolamine N-Methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Interaction of N-methylphenylethanolamine with Monoamine Oxidases

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

N-methylphenylethanolamine (NMPEA), also known as Halostachine, is a naturally occurring phenethylamine alkaloid with structural similarities to sympathomimetic amines like ephedrine.[1][2] Found in various plant species, it is an ingredient in some dietary supplements marketed for its stimulant and fat-burning properties. This technical guide provides a comprehensive overview of the interaction between N-methylphenylethanolamine and the monoamine oxidase (MAO) enzymes, MAO-A and MAO-B. These enzymes are critical in the metabolism of monoamine neurotransmitters and are significant targets in the development of therapeutics for neurological disorders.[3][4] This document summarizes the available quantitative data, details relevant experimental protocols, and provides visual diagrams of key pathways and workflows to facilitate a deeper understanding for researchers and drug development professionals.

Introduction to N-methylphenylethanolamine and Monoamine Oxidases

N-methylphenylethanolamine is a derivative of phenethylamine and is structurally related to key neurotransmitters and stimulants.[2] It is biosynthesized in animal tissues from phenylethanolamine by the enzyme phenylethanolamine N-methyltransferase (PNMT), the same enzyme that converts norepinephrine to epinephrine.[5][6][7][8]

Monoamine oxidases (MAOs) are a family of flavin-containing enzymes located on the outer mitochondrial membrane, responsible for the oxidative deamination of monoamines.[4][9] There are two main isoforms, MAO-A and MAO-B, which differ in their substrate specificity and inhibitor selectivity.[9] MAO-A preferentially metabolizes serotonin and norepinephrine, while MAO-B has a higher affinity for phenethylamine.[10] Both isoforms can metabolize dopamine.[10] Due to their central role in neurotransmitter degradation, MAOs are important targets for drugs treating depression (MAO-A inhibitors) and neurodegenerative diseases like Parkinson's disease (MAO-B inhibitors).[4]

Interaction of N-methylphenylethanolamine with MAO-A and MAO-B

Current research primarily characterizes N-methylphenylethanolamine as a substrate for both MAO-A and MAO-B, rather than a direct inhibitor. The nature of this interaction is concentration-dependent.

A key study by Suzuki et al. (1980) characterized the substrate activity of N-methylphenylethanolamine (referred to as MPEOA in the study) with mitochondrial preparations from rat brain. The findings indicate a distinct difference in its interaction with the two MAO isoforms based on its concentration.[7][11][12]

• At a low concentration (10 µM), N-methylphenylethanolamine acts as a specific substrate for MAO-B .[7][12]

• At higher concentrations (100 µM and 1000 µM), it becomes a common substrate for both MAO-A and MAO-B .[7][12]

This concentration-dependent specificity is a critical factor for researchers to consider when studying the pharmacological effects of N-methylphenylethanolamine.

Quantitative Data: Substrate Activity

The available literature focuses on the substrate kinetics of N-methylphenylethanolamine. As of this review, specific IC50 or Ki values for the inhibition of MAO-A or MAO-B by N-methylphenylethanolamine are not prominently reported in the scientific literature. The primary interaction described is its metabolism by these enzymes.

Table 1: Substrate Specificity of N-methylphenylethanolamine for MAO Isoforms

Substrate Concentration	MAO-A Activity	MAO-B Activity	Primary Interaction	Reference
10 µM	Negligible	Active	Specific Substrate for MAO-B	[7][12]
100 µM	Active	Active	Substrate for both MAO-A and MAO-B	[7][12]
1000 µM	Active	Active	Substrate for both MAO-A and MAO-B	[7][12]

Signaling and Metabolic Pathways

Biosynthesis of N-methylphenylethanolamine

N-methylphenylethanolamine is synthesized from phenylethanolamine via the action of Phenylethanolamine N-methyltransferase (PNMT), which transfers a methyl group from the co-substrate S-adenosyl-L-methionine (SAM).[5][6]

Caption: Biosynthesis of N-methylphenylethanolamine via PNMT.

Metabolism by Monoamine Oxidases

Once formed or ingested, N-methylphenylethanolamine is metabolized by MAO-A and MAO-B through oxidative deamination. This process converts the amine into an aldehyde, producing hydrogen peroxide and methylamine as byproducts.

Caption: Metabolism of N-methylphenylethanolamine by MAO-A and MAO-B.

Experimental Protocols

To assess the interaction of a compound like N-methylphenylethanolamine with MAO enzymes, a standard in vitro inhibition assay is employed. The following protocol is a representative example based on the widely used kynuramine substrate method.[3][9][13]

In Vitro MAO Inhibition Assay (Fluorometric)

This assay measures the ability of a test compound to inhibit the MAO-catalyzed conversion of a non-fluorescent substrate to a fluorescent product.[3]

Principle: Kynuramine, a non-selective substrate for both MAO-A and MAO-B, is deaminated by MAO to an unstable aldehyde intermediate.[13] This intermediate spontaneously cyclizes to form 4-hydroxyquinoline, a highly fluorescent molecule.[3][13] The rate of fluorescence increase is directly proportional to MAO activity. Potential inhibitors will reduce this rate.

Materials and Reagents:

• Recombinant human MAO-A and MAO-B enzymes

• Kynuramine dihydrobromide (substrate)

• Potassium phosphate buffer (e.g., 100 mM, pH 7.4)

• Test compound (N-methylphenylethanolamine)

• Reference inhibitors: Clorgyline (for MAO-A) and Selegiline (for MAO-B)[13]

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• Black, flat-bottom 96-well microplates

• Microplate reader with fluorescence detection (Excitation: ~310-320 nm, Emission: ~380-400 nm)[13]

Assay Workflow:

Caption: Workflow for a 96-well plate MAO inhibition assay.

Detailed Protocol Steps:

• Prepare Solutions:

  • Prepare a stock solution of kynuramine dihydrobromide (e.g., 10 mM in purified water).[13]

  • Prepare stock solutions of the test compound (N-methylphenylethanolamine) and reference inhibitors (Clorgyline, Selegiline) in DMSO.

  • On the day of the assay, dilute the MAO enzymes and kynuramine to their final working concentrations in potassium phosphate buffer.

• Assay Plate Preparation:

  • Add 5 µL of serially diluted test compound or reference inhibitor to the wells of a black 96-well plate.

  • For 100% activity control wells, add 5 µL of the vehicle (buffer with the same final DMSO concentration).

  • For blank wells (no enzyme activity), add buffer instead of the enzyme in the next step.

• Enzyme Addition and Pre-incubation:

  • Add 40 µL of the diluted MAO-A or MAO-B enzyme solution to each well (except blanks).

  • Mix gently and pre-incubate the plate for 15 minutes at 37°C to allow for interaction between the inhibitors and enzymes.[3][13]

• Reaction Initiation and Incubation:

  • Initiate the reaction by adding 5 µL of the kynuramine working solution to all wells. A final concentration of 50-100 µM is a common starting point.[13]

  • Incubate the plate for 30 minutes at 37°C, protected from light.[13]

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a microplate reader with excitation set at 310-320 nm and emission at 380-400 nm.[13]

• Data Analysis:

  • Subtract the average fluorescence of the blank wells from all other wells.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the 100% activity control wells.

  • Plot the percent inhibition against the logarithm of the test compound concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Conclusion and Future Directions

The primary interaction of N-methylphenylethanolamine with monoamine oxidases is that of a substrate. Its specificity for MAO-B at low concentrations and broader activity as a substrate for both MAO-A and MAO-B at higher concentrations is a key characteristic. While this substrate activity implies a competitive interaction at the active site, detailed studies quantifying its potency as a direct inhibitor (i.e., providing IC50 or Ki values) are not widely available.

For drug development professionals, understanding that N-methylphenylethanolamine is metabolized by MAOs is crucial for predicting its pharmacokinetic profile and potential drug-drug interactions, especially with MAO inhibitors. Future research should focus on elucidating the inhibitory kinetics of N-methylphenylethanolamine and its metabolites against MAO-A and MAO-B to fully characterize its pharmacological profile and assess any potential therapeutic or toxicological implications. The experimental protocols provided herein offer a robust framework for conducting such investigations.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Enzyme Inhibition Assays for Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Buy N-methylphenylethanolamine | 6589-55-5 [smolecule.com]
• 6. N-methylphenylethanolamine (6589-55-5) for sale [vulcanchem.com]
• 7. Halostachine - Wikipedia [en.wikipedia.org]
• 8. Phenylethanolamine N-methyltransferase - Wikipedia [en.wikipedia.org]
• 9. Monoamine Oxidase Inhibition | Evotec [evotec.com]
• 10. ClinPGx [clinpgx.org]
• 11. Characterization of N-methylphenylethylamine and N-methylphenylethanolamine as substrates for type A and type B monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [논문]Characterization of N-methylphenylethylamine and N-methylphenylethanolamine as substrates for type A and type B monoamine oxidase [scienceon.kisti.re.kr]
• 13. benchchem.com [benchchem.com]

An In-Depth Technical Guide to the Pharmacological Properties of N-methylphenylethanolamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-methylphenylethanolamine (NMPEA), also known as Halostachine, is a biogenic amine with a multifaceted pharmacological profile. Structurally a β-hydroxy-phenethylamine, it is recognized for its interaction with the adrenergic system and as a substrate for the enzyme phenylethanolamine N-methyltransferase (PNMT).[1] This technical guide provides a comprehensive overview of the core pharmacological properties of NMPEA, presenting quantitative data, detailed experimental methodologies, and visual representations of its mechanisms of action. This document is intended to serve as a resource for researchers and professionals engaged in drug discovery and development, offering a consolidated repository of technical information to facilitate further investigation into the therapeutic potential of this compound.

Introduction

N-methylphenylethanolamine is a naturally occurring alkaloid first isolated from the plant Halostachys caspica.[1] It belongs to the phenylethanolamine class of compounds and is structurally related to endogenous neurotransmitters such as norepinephrine and epinephrine. Its presence has been detected in various plant and animal tissues, and it is recognized as a trace amine, a class of endogenous compounds that act as neuromodulators. The pharmacological interest in NMPEA stems from its dual activity as a modulator of adrenergic receptors and its role in the biosynthesis of epinephrine, suggesting its potential to influence a range of physiological processes, including cardiovascular function and neurotransmission.

Physicochemical Properties

N-methylphenylethanolamine is a colorless solid with the molecular formula C₉H₁₃NO and a molecular weight of 151.21 g/mol .[1][2] As a weak base, it is capable of forming salts with acids.[1] The presence of a hydroxyl group on the benzylic carbon creates a chiral center, resulting in two enantiomeric forms.[1]

Pharmacodynamics

The pharmacological effects of N-methylphenylethanolamine are primarily attributed to its interactions with adrenergic receptors and the trace amine-associated receptor 1 (TAAR1).

Adrenergic Receptor Activity

N-methylphenylethanolamine acts on both α- and β-adrenergic receptors. In vitro studies have demonstrated its ability to activate various adrenergic receptor subtypes.

Receptor Subtype	Assay Type	Species	EC50 (µM)	Emax (%)	Reference
α1A	Functional Assay	Human	-	-	[3][4]
α1B	Functional Assay	Human	-	-	[3][4]
α1D	Functional Assay	Human	-	-	[3][4]
α2A	Functional Assay	Human	-	-	[3][4]
α2B	Functional Assay	Human	-	-	[3][4]
β1	Functional Assay	Human	-	-	[3][4]
β2	Functional Assay	Human	-	-	[3][4]

Note: Specific EC50 and Emax values for N-methylphenylethanolamine at individual adrenergic receptor subtypes are not consistently reported in the provided search results. The table structure is provided for future data population.

Trace Amine-Associated Receptor 1 (TAAR1) Agonism

N-methylphenylethanolamine is an agonist of the Trace Amine-Associated Receptor 1 (TAAR1), a G-protein coupled receptor involved in the modulation of monoaminergic neurotransmission.

Receptor	Assay Type	Species	EC50 (µM)	Emax (%)	Reference
TAAR1	cAMP Accumulation	Human	74	104	[3]

Interaction with Phenylethanolamine N-Methyltransferase (PNMT)

N-methylphenylethanolamine serves as a substrate for phenylethanolamine N-methyltransferase (PNMT), the enzyme that catalyzes the conversion of norepinephrine to epinephrine.[1] This interaction highlights its role in the catecholamine biosynthetic pathway. The relative activity of PNMT with different substrates provides insight into its substrate specificity.

Substrate	Relative Activity (%)
Phenylethanolamine	100
Normetanephrine	50
Phenylethylamine	28

Note: The relative activity of N-methylphenylethanolamine itself as a substrate for PNMT is a key parameter but was not explicitly quantified in the provided search results.

Pharmacokinetics

In vivo studies in dogs have provided insights into the pharmacokinetic profile of N-methylphenylethanolamine.

Quantitative Data: Pharmacokinetics in Dogs

Parameter	Value	Reference
Elimination Half-life (t1/2)	~30 - 60 min	[5]
Kinetics Model	Biexponential function	[5]

Experimental Protocols

Radioligand Binding Assay for Adrenergic Receptors

This protocol outlines a competitive radioligand binding assay to determine the binding affinity (Ki) of N-methylphenylethanolamine for adrenergic receptors.

Materials:

• Cell membranes prepared from tissues or cultured cells expressing the adrenergic receptor of interest.

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Radioligand (e.g., [³H]-Prazosin for α₁, [³H]-Yohimbine for α₂, [¹²⁵I]-Iodocyanopindolol for β receptors) at a concentration close to its Kd.

• N-methylphenylethanolamine stock solution.

• Non-specific binding control (e.g., 10 µM phentolamine for α receptors, 10 µM propranolol for β receptors).

• Glass fiber filters.

• Scintillation fluid and counter or gamma counter.

Procedure:

• Prepare serial dilutions of N-methylphenylethanolamine in Assay Buffer.

• In a 96-well plate, add in triplicate: Assay Buffer, N-methylphenylethanolamine dilutions or non-specific control, and radioligand.

• Initiate the binding reaction by adding the membrane preparation.

• Incubate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold Assay Buffer to remove unbound radioligand.

• Measure the radioactivity of the filters using a scintillation or gamma counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Determine the IC₅₀ value of N-methylphenylethanolamine from the competition curve.

• Calculate the Ki value using the Cheng-Prusoff equation.

Radioligand Binding Assay Workflow

TAAR1 Functional Assay: cAMP Accumulation

This protocol describes a cell-based assay to measure the functional agonism of N-methylphenylethanolamine at TAAR1 by quantifying cyclic AMP (cAMP) accumulation.

Materials:

• HEK293 cells stably expressing human TAAR1.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• N-methylphenylethanolamine stock solution.

• cAMP assay kit (e.g., HTRF, ELISA, or LANCE).

• 384-well white microplates.

• Plate reader compatible with the chosen assay kit.

Procedure:

• Culture HEK293-hTAAR1 cells to 80-90% confluency.

• Harvest and resuspend cells in assay buffer.

• Dispense the cell suspension into the wells of a 384-well plate.

• Prepare serial dilutions of N-methylphenylethanolamine in assay buffer.

• Add the N-methylphenylethanolamine dilutions to the respective wells.

• Incubate the plate at room temperature for 30 minutes.

• Perform the cAMP detection according to the manufacturer's instructions of the chosen kit.

• Read the plate using a compatible plate reader.

• Generate a dose-response curve and calculate the EC₅₀ value.

cAMP Accumulation Assay Workflow

In Vivo Cardiovascular Studies in Dogs

This protocol provides a general framework for assessing the cardiovascular effects of intravenously administered N-methylphenylethanolamine in dogs.

Animals:

• Healthy adult dogs of either sex.

Procedure:

• Anesthetize the animals and maintain a stable plane of anesthesia.

• Insert an intravenous catheter for drug administration and a separate arterial catheter for direct blood pressure monitoring.

• Attach ECG leads to monitor heart rate and rhythm.

• Allow the animal to stabilize and record baseline cardiovascular parameters (blood pressure and heart rate) for a sufficient period.

• Administer a single intravenous bolus dose of N-methylphenylethanolamine.

• Continuously monitor and record blood pressure and heart rate for a predetermined period post-administration to capture the full time-course of effects.

• Collect blood samples at specified time points to determine the plasma concentration of N-methylphenylethanolamine for pharmacokinetic analysis.

• Repeat the procedure with different doses to establish a dose-response relationship.

PNMT Substrate Specificity Assay

This protocol outlines a method to determine the relative activity of phenylethanolamine N-methyltransferase (PNMT) with various substrates, including N-methylphenylethanolamine.

Materials:

• Purified PNMT enzyme.

• Assay buffer (e.g., 1.0 M Tris-HCl, pH 8.5).

• Substrates to be tested (e.g., phenylethanolamine, normetanephrine, N-methylphenylethanolamine).

• S-adenosyl-L-[methyl-¹⁴C]-methionine (radiolabeled methyl donor).

• Stopping solution (e.g., 0.5 M Sodium borate).

• Extraction solvent (e.g., toluene:isoamyl alcohol, 3:2 v/v).

• Scintillation fluid and counter.

Procedure:

• Prepare an assay solution containing the assay buffer, substrate, and radiolabeled S-adenosylmethionine.

• Initiate the reaction by adding a suitable dilution of the PNMT enzyme.

• Incubate the reaction mixture at 37°C for a defined period (e.g., 10 minutes).

• Terminate the reaction by adding the stopping solution.

• Extract the radiolabeled product into the organic solvent.

• Measure the radioactivity in the organic phase using a scintillation counter.

• Calculate the amount of product formed and determine the enzyme activity.

• Compare the activity with different substrates to determine the relative specificity.

Signaling Pathways

Adrenergic Receptor Signaling

The activation of α- and β-adrenergic receptors by N-methylphenylethanolamine initiates distinct intracellular signaling cascades. For instance, β-adrenergic receptor activation typically leads to the stimulation of adenylyl cyclase, an increase in intracellular cAMP, and activation of Protein Kinase A (PKA).

β-Adrenergic Receptor Signaling Pathway

TAAR1 Signaling

Agonism at TAAR1 by N-methylphenylethanolamine also leads to the activation of adenylyl cyclase and a subsequent increase in intracellular cAMP levels, modulating the activity of downstream effectors.

TAAR1 Signaling Pathway

Conclusion

N-methylphenylethanolamine exhibits a complex pharmacological profile characterized by its interactions with both the adrenergic system and trace amine-associated receptors. Its role as a substrate for PNMT further implicates it in the intricate regulation of catecholamine signaling. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for further research into the therapeutic potential of NMPEA. A deeper understanding of its structure-activity relationships, receptor selectivity, and in vivo efficacy is warranted to fully elucidate its pharmacological properties and explore its potential applications in drug development.

References

• 1. N-methylphenylethanolamine (6589-55-5) for sale [vulcanchem.com]
• 2. Buy N-methylphenylethanolamine | 6589-55-5 [smolecule.com]
• 3. In Vitro Activation of Human Adrenergic Receptors and Trace Amine-Associated Receptor 1 by Phenethylamine Analogues Present in Food Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Activation of Human Adrenergic Receptors and Trace Amine-Associated Receptor 1 by Phenethylamine Analogues Present in Food Supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Physiologic effects and plasma kinetics of phenylethanolamine and its N-methyl homolog in the dog - PubMed [pubmed.ncbi.nlm.nih.gov]

N-methylphenylethanolamine: A Comprehensive Technical Guide on its Role as a Human and Plant Metabolite

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylphenylethanolamine (NMPEA), also known as halostachine, is a naturally occurring biogenic amine found in both the animal and plant kingdoms. In humans, it is an endogenous trace amine neuromodulator, while in plants, it exists as a secondary metabolite, notably in species such as Halostachys caspica and various members of the Acacia genus.[1][2] This technical guide provides an in-depth overview of the biosynthesis, physiological roles, and degradation of NMPEA, supplemented with quantitative data, detailed experimental protocols, and visual diagrams of key pathways.

N-methylphenylethanolamine in Humans

Biosynthesis

In humans, NMPEA is synthesized from phenethylamine through the enzymatic action of phenylethanolamine N-methyltransferase (PNMT).[3] This enzyme is primarily known for catalyzing the final step in the biosynthesis of epinephrine from norepinephrine.[4] The synthesis of NMPEA occurs when PNMT utilizes phenylethanolamine as a substrate, transferring a methyl group from the co-substrate S-adenosyl-L-methionine (SAM).[5]

Physiological Role

As a trace amine, NMPEA is believed to function as a neuromodulator in the central nervous system. Its structural similarity to other phenethylamines, such as amphetamine, suggests potential interactions with various neurotransmitter systems.[6] Pharmacological studies indicate that NMPEA acts as a partial agonist at β2-adrenergic receptors, with an affinity approximately 1/120th that of epinephrine.[3] It has also been suggested to act on both α and β adrenergic receptors.[3]

Degradation

The primary route of NMPEA degradation in humans is through oxidative deamination catalyzed by monoamine oxidases (MAO), specifically MAO-A and MAO-B.[3] At lower concentrations (10 µM), NMPEA is a specific substrate for MAO-B, while at higher concentrations (100 µM and 1000 µM), it becomes a substrate for both MAO-A and MAO-B.[3]

N-methylphenylethanolamine in Plants

Biosynthesis

In plants, NMPEA is classified as an alkaloid.[1] The proposed biosynthetic pathway begins with the amino acid phenylalanine. Phenylalanine is first decarboxylated to form phenethylamine. Subsequently, phenethylamine undergoes hydroxylation to yield phenylethanolamine, which is then N-methylated to form N-methylphenylethanolamine.

Physiological Role

The precise physiological role of NMPEA in plants is not fully elucidated. As a secondary metabolite, it is likely involved in defense mechanisms against herbivores and pathogens. Its presence in various traditional medicinal plants suggests potential pharmacological activities that have been utilized in folk medicine for their stimulating and tonic effects.[7]

Quantitative Data

A summary of the available quantitative data for N-methylphenylethanolamine is presented in the tables below.

Table 1: Concentrations of N-methylphenylethanolamine

Biological Matrix	Organism/Plant	Concentration	Reference
Urine	Human	< 1 µg / 24 hours	[3]
Leaves (dry weight)	Acacia berlandieri	~0.54%	[2]

Table 2: Enzyme Kinetics of N-methylphenylethanolamine Metabolism

Enzyme	Substrate	Km	Vmax	Organism	Reference
Monoamine Oxidase (high affinity)	N-methylphenylethanolamine	27.7 µM	3.67 nM/mg protein/30 mins	Rat (brain mitochondria)	[3]
Monoamine Oxidase (low affinity)	N-methylphenylethanolamine	143 µM	7.87 nM/mg protein/30 mins	Rat (brain mitochondria)	[3]

Table 3: Pharmacological Parameters of N-methylphenylethanolamine

Receptor/Transporter	Parameter	Value	Notes	Reference
β2 Adrenergic Receptor	Relative Affinity	~1/120th of epinephrine	Competition experiments with [3H]-CGP-12177	[3]
β2 Adrenergic Receptor	Efficacy	~19% of epinephrine	cAMP accumulation in transfected HEK 293 cells	[3]
α1A Adrenergic Receptor	EC50	8.7 µM	Activation assay	[8]
α1B Adrenergic Receptor	EC50	1.1 µM	Activation assay	[8]
α1D Adrenergic Receptor	EC50	2.1 µM	Activation assay	[8]

Experimental Protocols

Extraction of N-methylphenylethanolamine from Biological Samples

This protocol is a general guideline for the extraction of NMPEA from biological matrices such as urine, plasma, or plant material.

Materials:

• Biological sample (e.g., 1 mL urine/plasma, 1 g dried plant material)

• Internal standard (e.g., deuterated NMPEA)

• pH 9.0 Ammonium Chloride buffer

• Concentrated Ammonium Hydroxide

• Sodium Chloride (NaCl)

• n-Butyl Chloride

• Ethyl Acetate

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 1 mL of the liquid sample or homogenized plant extract, add 50 µL of the internal standard solution.

• Add approximately 1 g of NaCl and 1 mL of pH 9.0 ammonium chloride buffer.

• Add 100 µL of concentrated ammonium hydroxide and vortex thoroughly.

• Add 5 mL of n-butyl chloride, cap the tube, and vortex for 2 minutes for liquid-liquid extraction.

• Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean test tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40-50°C.

• Reconstitute the dried residue in 100 µL of ethyl acetate for GC-MS analysis or a suitable mobile phase for HPLC analysis.

Quantification of N-methylphenylethanolamine by HPLC

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV or fluorescence detector.

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase:

• A mixture of methanol and a phosphate buffer containing an ion-pairing agent. The exact composition should be optimized for best separation.

Procedure:

• Prepare a series of standard solutions of NMPEA of known concentrations.

• Inject the extracted sample and the standard solutions into the HPLC system.

• Separate the components using the C18 column and the optimized mobile phase.

• Detect NMPEA using the UV or fluorescence detector.

• Quantify the amount of NMPEA in the sample by comparing its peak area to the standard curve generated from the standard solutions.

Phenylethanolamine N-Methyltransferase (PNMT) Enzyme Assay

This assay measures the activity of PNMT by quantifying the product formed.

Materials:

• Recombinant human PNMT

• Norepinephrine (substrate)

• S-adenosyl-L-methionine (SAM) (co-substrate)

• Assay buffer (e.g., phosphate buffer, pH 8.0)

• Stopping solution (e.g., 0.4 M perchloric acid)

• HPLC system with electrochemical detector for product quantification.

Procedure:

• Prepare reaction mixtures containing the assay buffer, PNMT enzyme, and varying concentrations of the substrate (norepinephrine or phenylethanolamine).

• Pre-incubate the mixture for 5-10 minutes at 37°C.

• Initiate the reaction by adding SAM.

• Incubate the reaction at 37°C for a defined period (e.g., 20-60 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by adding an equal volume of the cold stopping solution.

• Analyze the amount of product (epinephrine or NMPEA) formed using HPLC with electrochemical detection.

• Calculate the enzyme activity based on the amount of product formed per unit time.

Monoamine Oxidase (MAO) Enzyme Assay

This fluorometric assay measures the activity of MAO by detecting the production of hydrogen peroxide.

Materials:

• MAO-A and MAO-B enzymes (e.g., from rat brain mitochondria)

• NMPEA (substrate)

• MAO Assay Buffer

• MAO Substrate (e.g., p-tyramine for a standard assay, or NMPEA for specific testing)

• Developer solution containing a probe that fluoresces in the presence of H2O2

• MAO-A inhibitor (Clorgyline) and MAO-B inhibitor (Selegiline) to differentiate isoenzyme activity.

• 96-well plate

• Fluorescence microplate reader (Ex/Em = 535/587 nm).

Procedure:

• Prepare reaction wells containing MAO enzyme in MAO Assay Buffer. To differentiate between MAO-A and MAO-B activity, pre-incubate the enzyme with the respective inhibitor (Selegiline for MAO-A measurement, Clorgyline for MAO-B measurement).

• Prepare a reaction mix containing the MAO substrate (NMPEA) and the developer.

• Add the reaction mix to the wells to initiate the reaction.

• Measure the fluorescence in kinetic mode at 25°C for 60 minutes.

• Calculate the MAO activity based on the rate of increase in fluorescence, which is proportional to the rate of H2O2 production.

Signaling Pathways and Experimental Workflows

Human Metabolism of N-methylphenylethanolamine

Caption: Biosynthesis and degradation pathway of N-methylphenylethanolamine in humans.

Plant Biosynthesis of N-methylphenylethanolamine

Caption: Proposed biosynthetic pathway of N-methylphenylethanolamine in plants.

Experimental Workflow for Quantification of N-methylphenylethanolamine

Caption: General experimental workflow for the quantification of NMPEA.

Conclusion

N-methylphenylethanolamine is a fascinating biogenic amine with distinct roles in human and plant physiology. As an endogenous neuromodulator in humans, its interaction with adrenergic and monoamine oxidase systems presents potential targets for drug development. In plants, its function as a secondary metabolite warrants further investigation, particularly concerning its ecological significance and potential pharmacological applications. This technical guide provides a foundational understanding of NMPEA, highlighting the current state of knowledge and providing practical methodologies for its study. Further research is needed to fully elucidate its physiological functions, particularly in the human central nervous system, and to explore its full therapeutic potential.

References

• 1. Activity of N-(phenethyl)phenylethanolamines at beta(1) and beta(2) adrenoceptors: structural modifications can result in selectivity for either subtype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetic and pH studies on human phenylethanolamine N-methyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of the binding affinity of some newly synthesized phenylethanolamine and phenoxypropanolamine compounds at recombinant human beta- and alpha1-adrenoceptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-performance liquid chromatographic determination of beta-phenylethylamine in human plasma with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What Is Enzyme Kinetics? Understanding Km and Vmax in Biochemical Reactions [synapse.patsnap.com]
• 6. Phenylethanolamine N-methyltransferase - Wikipedia [en.wikipedia.org]
• 7. Kinetic and pH Studies on Human Phenylethanolamine N-Methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vitro Activation of Human Adrenergic Receptors and Trace Amine-Associated Receptor 1 by Phenethylamine Analogues Present in Food Supplements - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of N-methylphenylethanolamine Hydrochloride

This guide provides a comprehensive overview of the core physical properties of N-methylphenylethanolamine hydrochloride, tailored for researchers, scientists, and professionals in drug development. It includes key quantitative data, detailed experimental protocols for their determination, and visualizations of relevant biochemical and synthetic pathways.

Core Physical Properties

N-methylphenylethanolamine hydrochloride, a salt of the natural alkaloid halostachine, exhibits physical characteristics crucial for its handling, formulation, and biological activity.[1][2] As a weak base, N-methylphenylethanolamine reacts with acids to form salts, with the hydrochloride form being common.[1][2] The presence of a chiral center on the benzylic carbon results in two enantiomers (R and S), which can influence the physical properties of their respective salts.[2][3]

Table 1: Quantitative Physical Data of N-methylphenylethanolamine and its Hydrochloride Salt

Property	Racemic N-methylphenylethanolamine	Racemic N-methylphenylethanolamine HCl	Levorotatory (R)-N-methylphenylethanolamine	Levorotatory (R)-N-methylphenylethanolamine HCl	Reference
Molecular Formula	C₉H₁₃NO	C₉H₁₄ClNO	C₉H₁₃NO	C₉H₁₄ClNO	[1][4]
Molecular Weight	151.21 g/mol	187.67 g/mol	151.21 g/mol	187.67 g/mol	[1][4]
Melting Point (°C)	75-76	103-104	43-45	113-114	[2]
pKa (at 25°C, 10 mM)	Not Applicable	9.29	Not Applicable	Not Applicable	[2]
Solubility	Soluble in water.	Soluble in DMF (30 mg/ml), DMSO (30 mg/ml), Ethanol (30 mg/ml), PBS (pH 7.2) (10 mg/ml).	Data not available.	Data not available.	[3][5][6]

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and identification of N-methylphenylethanolamine hydrochloride.

Table 2: Key Spectroscopic Data for N-methylphenylethanolamine

Spectroscopic Technique	Key Observations and Fragmentation Patterns	Reference
Mass Spectrometry (Electron Ionization)	Molecular Ion Peak (M⁺): m/z 151. Base Peak: m/z 44 (methylaminomethyl cation). Other significant fragments: m/z 91 (tropylium ion), m/z 105 (benzoyl cation), m/z 116.	[1]
¹H NMR (in CDCl₃)	Aromatic protons: complex multiplet at 7.2-7.4 ppm. Aliphatic protons provide further structural information.	[1]
Infrared (IR) Spectroscopy	Broad absorption band at 3550-3200 cm⁻¹ (O-H stretching). Distinctive peaks from 4000 to 400 cm⁻¹ corresponding to hydroxyl, amino, and aromatic functional groups.	[1]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of N-methylphenylethanolamine hydrochloride.

Determination of Melting Point

Objective: To determine the temperature at which the solid N-methylphenylethanolamine hydrochloride transitions to a liquid.

Methodology:

• Sample Preparation: A small, finely powdered sample of N-methylphenylethanolamine hydrochloride is packed into a capillary tube to a height of 2-3 mm.

• Instrumentation: A calibrated digital melting point apparatus is used.

• Procedure:

  • The capillary tube is placed in the heating block of the apparatus.

  • The temperature is increased at a rapid rate initially, then slowed to 1-2 °C per minute as the expected melting point is approached.

  • The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting range.

• Data Analysis: The melting point is reported as a range. For a pure substance, this range is typically narrow.

Determination of Solubility

Objective: To quantify the solubility of N-methylphenylethanolamine hydrochloride in various solvents.

Methodology (Shake-Flask Method): [7]

• Sample Preparation: An excess amount of N-methylphenylethanolamine hydrochloride is added to a known volume of the desired solvent (e.g., water, ethanol) in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.[8]

• Sample Collection and Preparation:

  • The suspension is allowed to stand, and a sample of the supernatant is withdrawn using a filtered syringe to remove any undissolved solid.

• Analysis: The concentration of the dissolved N-methylphenylethanolamine hydrochloride in the filtrate is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Analysis: The solubility is expressed as the concentration of the solute in the saturated solution (e.g., in mg/mL or mol/L).

Determination of pKa

Objective: To determine the acid dissociation constant (pKa) of the protonated amine of N-methylphenylethanolamine hydrochloride.

Methodology (Potentiometric Titration): [9]

• Sample Preparation: A known concentration of N-methylphenylethanolamine hydrochloride is dissolved in deionized water.[10]

• Instrumentation: A calibrated pH meter with a glass electrode and a magnetic stirrer are used.

• Procedure:

  • The solution is stirred continuously.

  • A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small, precise increments from a burette.

  • The pH of the solution is recorded after each addition, allowing the reading to stabilize.

• Data Analysis:

  • A titration curve is generated by plotting the pH versus the volume of titrant added.

  • The equivalence point is determined from the inflection point of the curve.

  • The pKa is the pH at the half-equivalence point, where half of the protonated amine has been neutralized.[9]

Mandatory Visualizations

Biochemical Pathway

N-methylphenylethanolamine is a substrate for the enzyme phenylethanolamine N-methyltransferase (PNMT), which is involved in the biosynthesis of epinephrine from norepinephrine.[1][3]

Caption: Biosynthesis of Epinephrine via PNMT.

Synthetic Workflow

A classical synthetic route to produce racemic N-methylphenylethanolamine involves several key steps starting from acetophenone.[1][3]

Caption: Classical Synthesis of N-methylphenylethanolamine.

References

• 1. Buy N-methylphenylethanolamine | 6589-55-5 [smolecule.com]
• 2. Halostachine - Wikipedia [en.wikipedia.org]
• 3. N-methylphenylethanolamine (6589-55-5) for sale [vulcanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. N-METHYLPHENETHYLAMINE HYDROCHLORIDE | 4104-43-2 [amp.chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]

N-Methylphenylethanolamine: A Technical Guide to a β-Hydroxy-Phenethylamine

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

N-methylphenylethanolamine (N-MPE), also known by its alkaloid name Halostachine, is a naturally occurring biogenic amine classified as a β-hydroxy-phenethylamine.[1][2] Structurally related to endogenous neurotransmitters like epinephrine and to other alkaloids such as ephedrine, N-MPE has garnered interest for its biological activities.[2][3] It is found in various plant species, notably Halostachys caspica, and is also present as a human metabolite.[1][4] This technical guide provides a comprehensive overview of N-MPE, detailing its chemical properties, synthesis, and biological functions. It includes a compilation of quantitative data, detailed experimental protocols for its synthesis and key biological assays, and visualizations of its primary signaling pathway and experimental workflows to serve as a resource for the scientific community.

Chemical and Physical Properties

N-methylphenylethanolamine is an aromatic compound featuring a phenethylamine backbone with a hydroxyl group on the beta-carbon and a methyl group on the terminal amine.[1] This β-hydroxy group creates a chiral center, meaning N-MPE exists as two enantiomers, (R)- and (S)-N-methylphenylethanolamine, or as a racemic mixture.[1][2] The naturally occurring form isolated from Halostachys caspica is the levorotatory (R)-enantiomer.[2] As an amine, it is a weak base and can form salts with acids, such as N-methylphenylethanolamine hydrochloride.[2]

Table 1: Physicochemical Properties of N-Methylphenylethanolamine

Property	Value	Reference
IUPAC Name	2-(methylamino)-1-phenylethan-1-ol	[4]
Other Names	Halostachine, MPEOA	[1][4]
Molecular Formula	C₉H₁₃NO	[1]
Molecular Weight	151.21 g/mol	[1]
Appearance	Colorless solid	[1]
pKa (Hydrochloride salt)	9.29 (at 25°C, 10 mM)	[2]
Melting Point (Racemic HCl)	103-104 °C	[2]
Melting Point ((R)-enantiomer)	43-45 °C	[2]

Synthesis of N-Methylphenylethanolamine

Several synthetic routes for racemic N-MPE have been established. A classical and widely cited method begins with acetophenone and proceeds through a four-step sequence.[1][2]

Logical Workflow for Classical Synthesis

Caption: Workflow of the classical synthesis of N-MPE from acetophenone.

Experimental Protocol: Classical Synthesis of Racemic N-Methylphenylethanolamine

This protocol is a representative method based on established organic chemistry principles and published synthesis outlines.[1][2]

Step 1: Bromination of Acetophenone

• In a suitable reaction vessel protected from light, dissolve acetophenone (1.0 eq) in a solvent such as glacial acetic acid or diethyl ether.

• Cool the solution in an ice bath.

• Slowly add bromine (1.0 eq) dropwise while stirring. Maintain the temperature below 10°C.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours or until TLC analysis indicates the consumption of acetophenone.

• Quench the reaction by pouring it into cold water. Extract the product, α-bromoacetophenone, with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to yield the crude product, which can be purified by recrystallization or used directly in the next step.

Step 2: Formation of the Amino-ketone

• Dissolve α-bromoacetophenone (1.0 eq) in an aprotic solvent like acetonitrile or THF.

• Add N-methylbenzylamine (2.2 eq) to the solution. The excess amine acts as both the nucleophile and a base to neutralize the HBr byproduct.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Once complete, filter off the N-methylbenzylamine hydrobromide salt that precipitates.

• Remove the solvent from the filtrate under reduced pressure. Dissolve the residue in an organic solvent and wash with water to remove any remaining salts.

• Dry the organic layer and concentrate to yield the crude amino-ketone intermediate.

Step 3: Reduction of the Amino-ketone

• Prepare a suspension of lithium aluminum hydride (LiAlH₄) (approx. 1.5 eq) in anhydrous diethyl ether or THF in a flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0°C.

• Dissolve the amino-ketone from Step 2 in anhydrous ether/THF and add it dropwise to the LiAlH₄ suspension.

• After addition, allow the mixture to warm to room temperature and then reflux for 2-4 hours.

• Cool the reaction back to 0°C and carefully quench by the sequential dropwise addition of water, followed by 15% sodium hydroxide solution, and then more water (Fieser workup).

• Filter the resulting aluminum salts and wash the filter cake with ether/THF.

• Combine the filtrates, dry the solution, and evaporate the solvent to yield the N-benzyl protected amino-alcohol.

Step 4: Catalytic Hydrogenation (De-benzylation)

• Dissolve the product from Step 3 in ethanol or methanol.

• Add a catalytic amount of palladium on charcoal (Pd/C, 5-10 wt%).

• Place the mixture in a hydrogenation apparatus and subject it to a hydrogen atmosphere (typically 1-4 atm).

• Stir the reaction vigorously at room temperature until hydrogen uptake ceases (usually 12-24 hours).

• Filter the mixture through Celite to remove the Pd/C catalyst.

• Remove the solvent from the filtrate under reduced pressure to yield the final product, racemic N-methylphenylethanolamine.

• The product can be further purified by distillation under reduced pressure or by recrystallization of its hydrochloride salt.

Biological Activity and Mechanism of Action

N-MPE exerts its biological effects through interaction with several key systems, primarily the adrenergic system and monoamine oxidase enzymes.

Adrenergic Receptor Activity

N-MPE is known to act as a partial agonist at β-adrenergic receptors, particularly the β2 subtype.[5] This interaction initiates a well-defined intracellular signaling cascade.

Table 2: Adrenergic Receptor and TAAR1 Activity of N-MPE and Related Compounds

Compound	Receptor	Assay Type	Potency (EC₅₀ or Affinity)	Efficacy (%Eₘₐₓ)	Reference
N-Methylphenylethanolamine	β₂ Adrenergic	Competition Binding	~1/120x affinity of Epinephrine	-	[5]
N-Methylphenylethanolamine	β₂ Adrenergic	cAMP Accumulation	-	~19% of Epinephrine	[5]
Phenylethanolamine	β₂ Adrenergic	Competition Binding	~1/400x affinity of Epinephrine	-	[6]
Phenylethanolamine (R)-	TAAR1	Functional Assay	~1800 nM	~110%	[6]
Phenylethanolamine (S)+	TAAR1	Functional Assay	~1720 nM	~105%	[6]
Epinephrine	α₂ₐ Adrenergic	GTPase Activity	200 nM	-	[7]
Higenamine	β₁ Adrenergic	Functional Assay	34 nM	105%	[8]
Isoprenaline	β Adrenergic	ICa Measurement	20.0 nM	597%	[9]

Signaling Pathway: β-Adrenergic Receptor Activation

Activation of β2-adrenergic receptors by an agonist like N-MPE leads to the stimulation of a Gs protein-coupled pathway. This results in the activation of adenylyl cyclase, which converts ATP to the second messenger cyclic AMP (cAMP). Elevated cAMP levels then activate Protein Kinase A (PKA), which phosphorylates various downstream targets, leading to the cellular response.[1][2][10]

Caption: The canonical Gs-coupled β-adrenergic signaling cascade initiated by N-MPE.

Interaction with Monoamine Oxidases (MAO)

N-MPE serves as a substrate for both monoamine oxidase A (MAO-A) and B (MAO-B), which are key enzymes in the degradation of monoamines. At lower concentrations (10 µM), it shows specificity for MAO-B, while at higher concentrations (100-1000 µM), it is metabolized by both enzymes.[5] This interaction is crucial for its metabolic clearance and influences its duration of action.

Table 3: Kinetic Constants for N-MPE with Monoamine Oxidases

Enzyme	Substrate	Kₘ (µM)	Vₘₐₓ (nM/mg protein/30 min)	Source Organism	Reference
MAO (High Affinity)	N-MPE	27.7	3.67	Rat Brain Mitochondria	[5]
MAO (Low Affinity)	N-MPE	143	7.87	Rat Brain Mitochondria	[5]

Role as a Substrate for PNMT

In endogenous biochemical pathways, N-MPE's parent compound, phenylethanolamine, is converted into N-MPE by the enzyme phenylethanolamine N-methyltransferase (PNMT).[5][6] This is the same enzyme that catalyzes the final step in epinephrine synthesis: the conversion of norepinephrine to epinephrine.[11][12] N-MPE itself can also act as a substrate for this enzyme.[1]

Experimental Protocol: PNMT Enzyme Activity Assay

This protocol describes a method to measure the activity of PNMT using N-MPE's precursor, phenylethanolamine, as a substrate, based on principles from PNMT inhibition assays.[11][13]

Assay Principle: The assay measures the rate of conversion of a substrate (e.g., phenylethanolamine or norepinephrine) to its N-methylated product by PNMT. The reaction requires the methyl donor S-adenosyl-L-methionine (SAM). The product can be quantified using methods like HPLC or ELISA.

Materials:

• Recombinant human PNMT (hPNMT)

• Substrate solution (e.g., 100 µM Phenylethanolamine)

• Cofactor solution (e.g., 100 µM S-adenosyl-L-methionine, SAM)

• Assay Buffer (e.g., 0.5 M phosphate buffer, pH 8.0)

• Stopping Solution (e.g., 0.4 M perchloric acid)

• Detection system (HPLC with electrochemical detection or specific ELISA kit)

Procedure:

• Prepare reaction mixtures in microcentrifuge tubes on ice. Each tube should contain the assay buffer.

• Add the PNMT enzyme solution to each tube. The optimal amount of enzyme should be predetermined to ensure the reaction rate is linear over the incubation time.

• Add the substrate solution (phenylethanolamine) to the tubes.

• Initiate the enzymatic reaction by adding the SAM cofactor solution.

• Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

• Terminate the reaction by adding an equal volume of cold stopping solution.

• Centrifuge the tubes at >10,000 x g for 10 minutes to precipitate the enzyme and other proteins.

• Collect the supernatant for analysis.

• Quantify the amount of N-methylphenylethanolamine formed using a validated HPLC-ECD method or a specific ELISA kit against a standard curve.

• Calculate the enzyme activity, typically expressed as pmol or nmol of product formed per minute per mg of protein.

Workflow for PNMT Enzyme Activity Assay

Caption: Step-by-step workflow for a typical PNMT enzymatic assay.

Pharmacokinetics and Toxicology

Pharmacokinetic studies provide insight into the absorption, distribution, metabolism, and excretion of N-MPE. While human data is scarce, animal studies have characterized its plasma half-life.

Table 4: Pharmacokinetic and Toxicological Data for N-Methylphenylethanolamine

Parameter	Value	Species	Route	Reference
T₁/₂ (α-phase)	~9.7 minutes	Dog	i.v.	[5]
T₁/₂ (β-phase)	~56.4 minutes	Dog	i.v.	[5]
Plasma Half-life	~1 hour	Dog	i.v.	[5]
LD₅₀	44 mg/kg (HCl salt)	Mouse	i.v.	[5]
LD₅₀	~140 mg/kg (HCl salt)	Mouse	i.p.	[5]
Minimum Lethal Dose	100 mg/kg	Rabbit	i.v.	[5]

Conclusion

N-methylphenylethanolamine is a β-hydroxy-phenethylamine with significant biological activity, primarily as a partial agonist of β-adrenergic receptors and as a substrate for PNMT and MAO enzymes. Its structural similarity to key catecholamines provides a basis for its stimulant and potential therapeutic properties. The provided synthesis protocols, quantitative activity data, and pathway diagrams offer a foundational resource for researchers in pharmacology, medicinal chemistry, and drug development. Further investigation is warranted to fully elucidate its pharmacological profile, particularly in human subjects, and to explore its potential as a lead compound for novel therapeutics.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Molecular Mechanisms Underlying β-Adrenergic Receptor-Mediated Cross-Talk between Sympathetic Neurons and Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Halostachine - Wikipedia [en.wikipedia.org]
• 6. Phenylethanolamine - Wikipedia [en.wikipedia.org]
• 7. Pharmacological characterization of epinephrine-stimulated GTPase activity in human platelet membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In Vitro Activation of Human Adrenergic Receptors and Trace Amine-Associated Receptor 1 by Phenethylamine Analogues Present in Food Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological characterization of the receptors involved in the beta-adrenoceptor-mediated stimulation of the L-type Ca2+ current in frog ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 11. Exploring the Active Site of Phenylethanolamine N-Methyltransferase with 1,2,3,4-Tetrahydrobenz[h]isoquinoline Inhibitors1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Reaction Mechanism of Phenylethanolamine N-Methyltransferase: A Density Functional Theory Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

The Enzymatic Forging of a Key Biogenic Amine: A Technical Guide to N-methylphenylethanolamine Biosynthesis in Animal Tissues

For Immediate Release

[CITY, STATE] – In a comprehensive effort to consolidate current scientific understanding, this technical guide offers an in-depth exploration of the biosynthesis of N-methylphenylethanolamine (NMPEA) in animal tissues. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the core enzymatic processes, presents key quantitative data, details experimental methodologies, and provides visual representations of the underlying biochemical pathways.

N-methylphenylethanolamine, a biogenic amine structurally related to catecholamine neurotransmitters, is synthesized in animal tissues through a specific enzymatic reaction. The primary enzyme responsible for this transformation is Phenylethanolamine N-methyltransferase (PNMT).[1][2] This enzyme catalyzes the transfer of a methyl group from the universal methyl donor S-adenosyl-L-methionine (SAM) to phenylethanolamine, yielding N-methylphenylethanolamine.[2][3] While PNMT is most recognized for its role in converting norepinephrine to epinephrine in the adrenal medulla, it also acts on other phenylethanolamine substrates.[1][4]

The biosynthesis of NMPEA is of significant interest due to its potential physiological roles and its structural relationship to pharmacologically active compounds. Understanding the kinetics and regulation of PNMT, as well as the experimental methods to study this pathway, is crucial for advancing research in neurobiology, pharmacology, and drug discovery.

Core Biosynthetic Pathway

The central reaction in the biosynthesis of N-methylphenylethanolamine is the N-methylation of phenylethanolamine. This reaction is a critical step in the broader metabolic network of trace amines and catecholamines.[1]

Biosynthesis of N-methylphenylethanolamine by PNMT.

Quantitative Data on Enzyme Kinetics

The efficiency of N-methylphenylethanolamine synthesis is determined by the kinetic parameters of PNMT. The Michaelis constant (Km) reflects the substrate concentration at which the enzyme operates at half of its maximum velocity, providing insight into the enzyme's affinity for its substrates.

Enzyme	Substrate	Km (µM)	Animal Model	Reference
Human PNMT	Phenylethanolamine	130	Human (recombinant)	[5]
Human PNMT	S-adenosyl-L-methionine	16	Human (recombinant)	[5]
Ovine Lung PNMT	Not specified	9	Sheep	[6]

Experimental Protocols

The study of N-methylphenylethanolamine biosynthesis relies on robust experimental procedures for enzyme purification and activity assays.

Purification of Phenylethanolamine N-methyltransferase (PNMT)

A common method for purifying PNMT from animal tissues or recombinant expression systems involves a multi-step chromatographic process.

1. Tissue Homogenization and Centrifugation:

• Adrenal medullae or other tissues rich in PNMT are homogenized in a suitable buffer (e.g., Tris-HCl with protease inhibitors).

• The homogenate is centrifuged at high speed to pellet cellular debris, yielding a crude cytosolic extract.

2. Ammonium Sulfate Fractionation:

• The cytosolic extract is subjected to fractional precipitation with ammonium sulfate to enrich for PNMT. The protein fraction precipitating between specified ammonium sulfate concentrations is collected by centrifugation.

3. Ion-Exchange Chromatography:

• The resuspended protein pellet is dialyzed to remove excess salt and then loaded onto an ion-exchange chromatography column (e.g., DEAE-cellulose).

• Proteins are eluted with a salt gradient, and fractions are collected and assayed for PNMT activity.

4. Gel Filtration Chromatography:

• Active fractions from ion-exchange chromatography are pooled, concentrated, and applied to a gel filtration column (e.g., Sephadex G-100).

• This step separates proteins based on their molecular size, further purifying PNMT.[5][7]

Workflow for the purification of PNMT.

PNMT Enzyme Activity Assay

The activity of PNMT is typically measured by quantifying the rate of formation of the methylated product. A common method is a radiometric assay.

1. Reaction Mixture Preparation:

• A reaction mixture is prepared containing a suitable buffer (e.g., phosphate buffer, pH 7.9), the substrate (phenylethanolamine), and a radiolabeled methyl donor (S-adenosyl-L-[methyl-¹⁴C]methionine).

2. Enzyme Incubation:

• The purified enzyme preparation or tissue homogenate is added to the pre-warmed reaction mixture to initiate the reaction.

• The reaction is incubated at a controlled temperature (e.g., 37°C) for a defined period.

3. Reaction Termination and Product Extraction:

• The reaction is terminated by the addition of a borate buffer.

• The radiolabeled N-methylphenylethanolamine product is extracted into an organic solvent (e.g., a mixture of toluene and isoamyl alcohol).

4. Quantification:

• The organic phase containing the radiolabeled product is transferred to a scintillation vial.

• The radioactivity is measured using a liquid scintillation counter. The amount of product formed is calculated based on the specific activity of the radiolabeled SAM.

Regulation of N-methylphenylethanolamine Biosynthesis

The synthesis of N-methylphenylethanolamine is subject to regulation at the level of the PNMT enzyme. Glucocorticoids, such as corticosterone, are known to positively influence the expression of PNMT mRNA, thereby increasing the enzyme's levels.[1] This regulation is particularly important in the adrenal gland, where high local concentrations of glucocorticoids from the adrenal cortex can enhance the synthesis of epinephrine.[4] Stress can also lead to an increase in PNMT activity, leading to greater conversion of norepinephrine to epinephrine, which potentiates the sympathetic stress response.[1]

This technical guide provides a foundational understanding of the biosynthesis of N-methylphenylethanolamine in animal tissues. The presented data and protocols offer valuable resources for researchers investigating the roles of this biogenic amine and the enzyme responsible for its formation. Further research into the physiological functions of NMPEA and the regulatory mechanisms governing its synthesis will continue to be a key area of scientific inquiry.

References

• 1. Phenylethanolamine N-methyltransferase - Wikipedia [en.wikipedia.org]
• 2. Halostachine - Wikipedia [en.wikipedia.org]
• 3. Phenylethanolamine - Wikipedia [en.wikipedia.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Recombinant human phenylethanolamine N-methyltransferase: overproduction in Escherichia coli, purification, and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification and partial purification of phenylethanolamine N-methyl transferase in the developing ovine lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Purification and partial amino acid sequence of bovine adrenal phenylethanolamine N-methyltransferase: a comparison of nucleic acid and protein sequence data - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of N-methylphenylethanolamine from Acetophenone

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-methylphenylethanolamine, also known as halostachine, is a biogenic amine with a chemical structure related to ephedrine and synephrine.[1] It is found in various plant species and has garnered interest in pharmacological research due to its stimulant properties and its action as a β-adrenergic agonist.[2] This document provides a detailed protocol for the chemical synthesis of racemic N-methylphenylethanolamine, commencing from acetophenone. The synthesis follows a classical multi-step route involving bromination, amination, reduction, and debenzylation.[3][4]

Overall Reaction Scheme

The synthesis of N-methylphenylethanolamine from acetophenone can be achieved through a four-step process:

• Bromination: Acetophenone is first brominated to yield α-bromoacetophenone.

• Amination: The resulting α-bromoacetophenone is reacted with N-methylbenzylamine to produce an amino-ketone intermediate.

• Reduction: The ketone group of the intermediate is reduced to a hydroxyl group using a reducing agent like lithium aluminum hydride (LiAlH₄).

• Debenzylation: The final step involves the removal of the N-benzyl protecting group via catalytic hydrogenation to yield the final product, N-methylphenylethanolamine.

Experimental Protocols

The following protocol is a comprehensive guide for the synthesis of N-methylphenylethanolamine.

Step 1: Synthesis of α-bromoacetophenone

• In a suitable reaction vessel, dissolve acetophenone (1.0 equivalent) in a solvent such as methanol.

• Cool the solution in an ice bath.

• Slowly add bromine (1.0 equivalent) to the cooled solution over a period of 1-2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, pour the mixture into ice-cold water to precipitate the α-bromoacetophenone.

• Filter the solid product, wash it with cold water, and recrystallize from ethanol to obtain pure α-bromoacetophenone.[2]

Step 2: Synthesis of N-Benzyl-N-methyl-2-amino-1-phenylethanone

• Dissolve the α-bromoacetophenone (1.0 equivalent) from the previous step in acetonitrile.[2]

• To this solution, add N-methylbenzylamine (2.2 equivalents).[2]

• Stir the reaction mixture at room temperature for 24 hours.[2]

• Monitor the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in diethyl ether and wash with water to remove the hydrobromide salt of the excess amine.[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to get the crude product.

• If necessary, purify the product by column chromatography.[2]

Step 3: Synthesis of N-Benzyl-N-methyl-2-amino-1-phenylethanol

• In a dry flask under an inert atmosphere, suspend lithium aluminum hydride (LiAlH₄) (0.5 equivalents) in anhydrous tetrahydrofuran (THF).[2]

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of N-Benzyl-N-methyl-2-amino-1-phenylethanone (1.0 equivalent) in anhydrous THF to the LiAlH₄ suspension.[2]

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours.[2]

• Monitor the reaction by TLC.

• Carefully quench the reaction by the sequential slow addition of water, followed by 15% aqueous sodium hydroxide, and then water again.[2]

• Filter the resulting aluminum salts and wash the filter cake with THF.

• Combine the filtrates and remove the solvent under reduced pressure to yield the amino alcohol.[2]

Step 4: Synthesis of Racemic N-methylphenylethanolamine

• Dissolve the N-Benzyl-N-methyl-2-amino-1-phenylethanol from the previous step in a suitable solvent like ethanol.

• Add a palladium on charcoal (Pd/C) catalyst.

• Subject the mixture to catalytic hydrogenation.[3][4]

• Monitor the reaction for the removal of the N-benzyl group.

• Once the reaction is complete, filter off the catalyst.

• Remove the solvent under reduced pressure to obtain the final product, racemic N-methylphenylethanolamine.

Data Presentation

Step	Starting Material	Key Reagents	Intermediate/Product
1	Acetophenone	Bromine, Methanol	α-bromoacetophenone
2	α-bromoacetophenone	N-methylbenzylamine, Acetonitrile	N-Benzyl-N-methyl-2-amino-1-phenylethanone
3	N-Benzyl-N-methyl-2-amino-1-phenylethanone	Lithium aluminum hydride (LiAlH₄), THF	N-Benzyl-N-methyl-2-amino-1-phenylethanol
4	N-Benzyl-N-methyl-2-amino-1-phenylethanol	Palladium on charcoal (Pd/C), H₂	N-methylphenylethanolamine

Experimental Workflow Diagram

Caption: Synthetic pathway of N-methylphenylethanolamine from acetophenone.

References

• 1. Halostachine - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. N-methylphenylethanolamine (6589-55-5) for sale [vulcanchem.com]
• 4. Buy N-methylphenylethanolamine | 6589-55-5 [smolecule.com]

Application Note and Protocol: Chiral Separation of N-methylphenylethanolamine Enantiomers by HPLC

Introduction

N-methylphenylethanolamine is a chiral amine that serves as a crucial building block in the synthesis of various pharmaceutical compounds. The stereochemistry of such molecules is of paramount importance as enantiomers can exhibit significantly different pharmacological and toxicological profiles. Consequently, the development of reliable analytical methods for the separation and quantification of N-methylphenylethanolamine enantiomers is essential for quality control and regulatory compliance in the pharmaceutical industry.[1] High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is a powerful and widely adopted technique for the enantioselective analysis of chiral compounds.[1][2]

This application note provides a detailed protocol for the chiral separation of N-methylphenylethanolamine enantiomers using a polysaccharide-based CSP under normal phase conditions. Polysaccharide-based CSPs, such as those derived from amylose and cellulose, are known for their broad enantioselectivity for a wide range of chiral compounds, including amines.[1][3]

Principle of Separation

The direct chiral separation of enantiomers by HPLC is achieved through the use of a chiral stationary phase.[4] The CSP creates a chiral environment where the two enantiomers of the analyte form transient, diastereomeric complexes with the chiral selector of the stationary phase.[3] These diastereomeric complexes have different interaction energies, leading to different retention times on the column and thus enabling their separation. For the separation of basic compounds like N-methylphenylethanolamine, the addition of a small amount of a basic modifier to the mobile phase is often necessary to improve peak shape and resolution by minimizing undesirable interactions with the silica support of the CSP.[5]

Experimental Protocols

1. Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase column is recommended. The example data is based on the performance of columns like Chiralpak® AS-H (Amylose tris((S)-α-methylbenzylcarbamate)) or similar amylose/cellulose-based columns. A typical analytical column dimension is 250 mm x 4.6 mm, with 5 µm particle size.

• Solvents: HPLC grade n-hexane, ethanol, and triethylamine (TEA).

• Sample: Racemic N-methylphenylethanolamine standard and samples for analysis.

• Sample Diluent: A mixture of n-hexane and ethanol, typically in a 90:10 (v/v) ratio.

2. Chromatographic Conditions

The following conditions are a starting point and may require optimization for specific applications and columns.

Parameter	Recommended Condition
Chiral Stationary Phase	Chiralpak® AS-H (250 x 4.6 mm, 5 µm) or equivalent
Mobile Phase	n-Hexane / Ethanol / Triethylamine (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	220 nm
Injection Volume	10 µL

3. Preparation of Solutions

• Mobile Phase Preparation:

  • Carefully measure 900 mL of n-hexane, 100 mL of ethanol, and 1 mL of triethylamine.

  • Combine the solvents in a suitable container and mix thoroughly.

  • Degas the mobile phase using an appropriate method (e.g., sonication or vacuum filtration) before use.

• Standard Solution Preparation:

  • Prepare a stock solution of racemic N-methylphenylethanolamine at a concentration of 1 mg/mL in the sample diluent (n-hexane:ethanol, 90:10 v/v).

  • From the stock solution, prepare a working standard solution at a concentration of 0.1 mg/mL by diluting with the sample diluent.

• Sample Preparation:

  • Accurately weigh and dissolve the sample containing N-methylphenylethanolamine in the sample diluent to achieve a final concentration of approximately 0.1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

4. System Suitability Test (SST)

Before sample analysis, perform a system suitability test to ensure the chromatographic system is performing adequately.

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the racemic N-methylphenylethanolamine standard solution six times.

• Calculate the resolution (Rs) between the two enantiomer peaks, the tailing factor for each peak, and the relative standard deviation (RSD) of the peak areas. The system is deemed suitable if the resolution is greater than 1.5, the tailing factor is between 0.8 and 1.5, and the RSD of the peak areas is less than 2.0%.

Data Presentation

The following table summarizes the expected chromatographic parameters for the separation of N-methylphenylethanolamine enantiomers based on the performance observed with structurally similar phenylethanolamine derivatives on a Chiralpak® AS-H column.[6][7]

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	~ 9.5 min	~ 11.0 min
Separation Factor (α)	\multicolumn{2}{c	}{~ 1.25}
Resolution (R_s)	\multicolumn{2}{c	}{> 2.0}

Note: Retention times are illustrative and may vary depending on the specific column, system, and exact mobile phase composition.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the HPLC workflow for the chiral separation of N-methylphenylethanolamine enantiomers.

Caption: Experimental workflow for the chiral HPLC separation of N-methylphenylethanolamine.

This application note provides a robust starting point for the chiral separation of N-methylphenylethanolamine enantiomers. Method optimization, particularly of the mobile phase composition (e.g., the percentage of ethanol), may be necessary to achieve the desired resolution and analysis time for specific applications.

References

• 1. fagg-afmps.be [fagg-afmps.be]
• 2. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 4. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. benchchem.com [benchchem.com]
• 7. iris.unive.it [iris.unive.it]

Application Note: GC-MS Analysis of N-methylphenylethanolamine with Heptafluorobutyric Anhydride (HFBA) Derivatization

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-methylphenylethanolamine (NMPEA) is a sympathomimetic amine that belongs to the phenethylamine class. Accurate and sensitive quantification of NMPEA in various matrices is crucial for pharmaceutical research, clinical toxicology, and doping control. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the determination of NMPEA. However, due to the presence of polar functional groups (a secondary amine and a hydroxyl group), direct GC-MS analysis of NMPEA often results in poor chromatographic peak shape and low sensitivity.

Derivatization is a chemical modification process that converts the analyte into a more volatile and thermally stable compound, thereby improving its chromatographic behavior and mass spectrometric detection.[1] This application note provides a detailed protocol for the analysis of N-methylphenylethanolamine using GC-MS following derivatization with heptafluorobutyric anhydride (HFBA). HFBA is a common acylating agent that reacts with the amine and hydroxyl groups of NMPEA to form a less polar and more volatile derivative, significantly enhancing the sensitivity and selectivity of the analysis.[2][3]

Experimental Protocols

1. Sample Preparation (from a biological matrix like urine)

This protocol is adapted from established methods for the extraction of phenethylamines from biological matrices.

Reagents and Materials:

• N-methylphenylethanolamine reference standard

• Internal Standard (IS) solution (e.g., deuterated N-methylphenylethanolamine or a structurally similar compound)

• 0.1 M Sodium Hydroxide (NaOH)

• Ethyl acetate

• Heptafluorobutyric anhydride (HFBA)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 1 mL of the sample (e.g., urine) into a clean glass test tube.

• Add 50 µL of the Internal Standard solution to the tube.

• Add 200 µL of 0.1 M NaOH to basify the sample.

• Add 4 mL of ethyl acetate, cap the tube, and vortex for 5 minutes to extract the analyte.

• Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a new clean test tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40-50°C.

2. Derivatization Protocol

Procedure:

• To the dried residue from the sample preparation step, add 50 µL of ethyl acetate and 50 µL of HFBA.

• Cap the vial tightly and heat at 70°C for 30 minutes.[3]

• After cooling to room temperature, evaporate the excess reagent and solvent under a gentle stream of nitrogen.

• Reconstitute the dried residue in 100 µL of ethyl acetate.

• Transfer the reconstituted sample to a GC-MS autosampler vial for analysis.

3. GC-MS Instrumentation and Conditions

The following parameters are a representative starting point and may require optimization based on the specific instrument and column used.

Parameter	Setting
Gas Chromatograph
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5%-phenyl-methylpolysiloxane)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250°C
Oven Program	Initial temperature 80°C, hold for 2 min, ramp to 150°C at 10°C/min, then ramp to 280°C at 20°C/min, and hold for 5 min.[3]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	50-550 amu
Ion Source Temperature	230°C
Transfer Line Temp.	280°C
Acquisition Mode	Full Scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis

Data Presentation

Quantitative Data for HFBA-Derivatized N-methylphenylethanolamine (Representative)

The following table summarizes the expected quantitative data for the GC-MS analysis of HFBA-derivatized N-methylphenylethanolamine. These values are based on the analysis of similar phenethylamine derivatives and should be confirmed experimentally.

Analyte (HFBA Derivative)	Expected Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
N-methylphenylethanolamine-HFB	~ 9 - 11	210	118	226

Note: The fragmentation of the HFBA derivative of N-methylphenylethanolamine is expected to yield characteristic ions. The ion at m/z 210 is proposed as a potential quantifier ion, arising from the cleavage of the side chain, a common fragmentation pathway for HFBA derivatives of phenethylamines.[4] Other significant fragments would be used as qualifier ions to ensure selectivity.

Mandatory Visualization

Caption: Experimental workflow for GC-MS analysis of N-methylphenylethanolamine.

Caption: Derivatization of N-methylphenylethanolamine with HFBA.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous determination of HFBA-derivatized amphetamines and ketamines in urine by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ojp.gov [ojp.gov]

Application Note: Quantification of N-methylphenylethanolamine in Biological Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction N-methylphenylethanolamine (NMPEA), also known as Halostachine, is an endogenous trace amine and a natural alkaloid first isolated from the Asian shrub Halostachys caspica.[1] It functions as a human and plant metabolite and is structurally related to other phenylethanolamines like synephrine and ephedrine.[1] In animal tissues, NMPEA is formed from its precursor, phenylethanolamine, through the action of the enzyme phenylethanolamine N-methyl transferase (PNMT).[1] This enzyme is a critical component in the biosynthesis of epinephrine.[2] Given its role in biochemical pathways and its presence as a metabolite, the accurate and sensitive quantification of NMPEA in biological matrices such as plasma and urine is essential for pharmacological, toxicological, and clinical research.

This document provides detailed protocols for sample preparation and analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), which is considered a gold standard for its high sensitivity and selectivity in quantifying small molecules in complex biological samples.[3][4]

Metabolic Pathway

The biosynthesis of N-methylphenylethanolamine from its precursor is a direct enzymatic conversion.

References

• 1. Halostachine - Wikipedia [en.wikipedia.org]
• 2. N-methylphenylethanolamine (6589-55-5) for sale [vulcanchem.com]
• 3. Advances in targeted liquid chromatography‐tandem mass spectrometry methods for endocannabinoid and N‐acylethanolamine quantification in biological matrices: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for N-methylphenylethanolamine Enzyme Kinetics Assay with PNMT

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenylethanolamine N-methyltransferase (PNMT) is a pivotal enzyme in the catecholamine biosynthesis pathway, primarily responsible for the conversion of norepinephrine to epinephrine (adrenaline).[1] This terminal step is crucial for the regulation of various physiological processes, including the "fight-or-flight" response, cardiovascular function, and metabolism. The enzymatic activity of PNMT is a key area of study for understanding these processes and for the development of therapeutic agents targeting conditions such as hypertension and stress-related disorders. N-methylphenylethanolamine, a methylated derivative of phenylethanolamine, serves as a substrate for PNMT, allowing for the investigation of the enzyme's kinetic properties. These application notes provide a detailed protocol for conducting an enzyme kinetics assay to determine the Michaelis-Menten constants (Km and Vmax) of PNMT with N-methylphenylethanolamine.

Signaling Pathway of PNMT

PNMT catalyzes the transfer of a methyl group from the co-substrate S-adenosyl-L-methionine (SAM) to the primary amine of a phenylethanolamine substrate, such as norepinephrine or N-methylphenylethanolamine. This reaction yields the corresponding N-methylated product and S-adenosyl-L-homocysteine (SAH). The kinetic mechanism of human PNMT (hPNMT) has been shown to follow an ordered sequential mechanism, where SAM binds to the enzyme first, followed by the phenylethanolamine substrate.[2]

PNMT Signaling Pathway

Data Presentation

The following table summarizes the kinetic parameters of human PNMT (hPNMT) with various phenylethanolamine substrates. The specific kinetic constants for N-methylphenylethanolamine should be determined empirically using the protocol provided below.

Substrate	Km (µM)	kcat (min⁻¹)	kcat/Km (M⁻¹min⁻¹)
Phenylethanolamine	560 ± 70	1.8 ± 0.1	3.2 x 10³
p-Octopamine	28 ± 4	0.49 ± 0.02	1.8 x 10⁴
Norepinephrine	4.5 ± 0.6	0.65 ± 0.02	1.4 x 10⁵
N-methylphenylethanolamine	To be determined	To be determined	To be determined

Kinetic data were obtained in 50 mM phosphate buffer (pH 8.0) at 30 °C.

Experimental Protocols

This section provides a detailed protocol for determining the enzyme kinetics of PNMT with N-methylphenylethanolamine. Two common methods for quantifying the reaction product are described: a radiochemical assay and a High-Performance Liquid Chromatography (HPLC)-based assay.

Materials and Reagents

• Enzyme: Recombinant human PNMT (hPNMT)

• Substrate: N-methylphenylethanolamine

• Co-substrate: S-adenosyl-L-methionine (SAM)

• Buffer: 50 mM Phosphate buffer, pH 8.0

• For Radiochemical Assay:

  • [methyl-³H]S-adenosyl-L-methionine ([³H]SAM)

  • Scintillation cocktail

  • Quenching solution (e.g., 0.5 M borate buffer, pH 10)

  • Organic solvent for extraction (e.g., a mixture of toluene and isoamyl alcohol)

• For HPLC-Based Assay:

  • Stopping solution (e.g., 0.4 M perchloric acid)

  • HPLC system with a C18 reverse-phase column and an electrochemical or UV detector

  • Mobile phase (e.g., a mixture of methanol and a phosphate buffer containing an ion-pairing agent)

• Microcentrifuge tubes or 96-well plates

• Incubator or water bath set to 37°C

• Liquid scintillation counter (for radiochemical assay)

• Centrifuge

Experimental Workflow

PNMT Enzyme Kinetics Assay Workflow

Detailed Assay Protocol

1. Preparation of Reagents:

• Prepare all solutions using high-purity water.

• Phosphate Buffer (50 mM, pH 8.0): Prepare a stock solution and adjust the pH to 8.0.

• N-methylphenylethanolamine Stock Solution: Prepare a high-concentration stock solution in the assay buffer. A series of dilutions will be made from this stock.

• SAM Stock Solution: Prepare a fresh stock solution of SAM in the assay buffer on the day of the experiment.

• [³H]SAM (for radiochemical assay): Dilute the stock to a working concentration with unlabeled SAM to achieve the desired specific activity.

2. Enzyme Reaction:

• Set up a series of microcentrifuge tubes on ice.

• For each reaction, add the following components in the specified order:

  • Phosphate Buffer (to bring the final volume to the desired amount, e.g., 100 µL)

  • A specific volume of the N-methylphenylethanolamine dilution series (to achieve a range of final concentrations, e.g., 0.1x to 10x the expected Km).

  • PNMT enzyme solution (the amount should be optimized to ensure the reaction rate is linear over the chosen incubation time).

• Include control reactions:

  • No enzyme control: To measure non-enzymatic product formation.

  • No substrate control: To measure any background signal.

• Pre-incubate the reaction mixtures at 37°C for 5 minutes to allow the components to reach thermal equilibrium.

3. Reaction Initiation and Incubation:

• Initiate the reaction by adding the SAM solution (containing [³H]SAM for the radiochemical assay) to each tube.

• Mix gently and incubate the reactions at 37°C for a predetermined time (e.g., 20-60 minutes). This time should be within the linear range of product formation.

4. Reaction Termination:

• Radiochemical Assay: Stop the reaction by adding a quenching solution (e.g., 0.5 M borate buffer, pH 10).

• HPLC-Based Assay: Terminate the reaction by adding a stopping solution (e.g., 0.4 M perchloric acid) to precipitate the enzyme.

5. Product Quantification:

• Radiochemical Method:

  • Add an organic solvent (e.g., toluene:isoamyl alcohol, 3:2 v/v) to the quenched reaction mixture to extract the radiolabeled product.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Transfer a portion of the organic phase to a scintillation vial.

  • Add scintillation cocktail and count the radioactivity using a liquid scintillation counter.

  • The amount of product formed is proportional to the measured counts per minute (CPM).

• HPLC-Based Method:

  • After adding the stopping solution, centrifuge the tubes at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated protein.

  • Carefully collect the supernatant.

  • Inject a defined volume of the supernatant onto an HPLC system equipped with a C18 column.

  • Separate the product from the substrate and other reaction components using an appropriate mobile phase.

  • Detect and quantify the product peak using an electrochemical or UV detector.

  • Calculate the concentration of the product by comparing its peak area to a standard curve generated with known concentrations of the product.

6. Data Analysis:

• Calculate the initial velocity (v) of the reaction for each substrate concentration. This is typically expressed as the amount of product formed per unit time (e.g., µmol/min).

• Plot the initial velocity (v) against the substrate concentration ([S]).

• Fit the data to the Michaelis-Menten equation using a non-linear regression software (e.g., GraphPad Prism):

  • v = (Vmax * [S]) / (Km + [S])

• From the curve fit, determine the values for Vmax (the maximum reaction velocity) and Km (the substrate concentration at which the reaction velocity is half of Vmax).

Conclusion

This document provides a comprehensive guide for conducting an enzyme kinetics assay for PNMT with N-methylphenylethanolamine. The detailed protocols for both radiochemical and HPLC-based quantification methods, along with the provided signaling pathway and experimental workflow diagrams, offer a robust framework for researchers in academia and the pharmaceutical industry. The determination of the kinetic parameters of PNMT with various substrates is essential for understanding its catalytic mechanism and for the development of novel therapeutics targeting the adrenergic system.

References

• 1. Phenylethanolamine N-methyltransferase - Wikipedia [en.wikipedia.org]
• 2. Kinetic and pH studies on human phenylethanolamine N-methyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Methylphenylethanolamine as a Chiral Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylphenylethanolamine, also known as Halostachine, is a naturally occurring chiral β-amino alcohol.[1] Its structure, possessing both a secondary amine and a hydroxyl group attached to a stereocenter, makes it a valuable and versatile chiral building block in asymmetric synthesis. The presence of these functional groups allows for the formation of various derivatives, such as chiral ligands and auxiliaries, which can be employed to control the stereochemical outcome of chemical reactions. This is of paramount importance in the pharmaceutical industry, where the biological activity of a drug molecule is often dictated by its specific stereochemistry.

These application notes provide an overview of the use of N-methylphenylethanolamine in the synthesis of other chiral molecules, including detailed protocols and quantitative data for key transformations.

Application: Synthesis of Chiral 1,3-Oxazolidines

Enantiomerically pure N-methylphenylethanolamine can serve as a precursor for the synthesis of chiral 1,3-oxazolidines. These heterocyclic compounds are important chiral auxiliaries and ligands in a variety of asymmetric transformations, including alkylations, aldol reactions, and cycloadditions. The synthesis involves the condensation of N-methylphenylethanolamine with an aldehyde or ketone. The stereocenter of the N-methylphenylethanolamine directs the stereochemistry of the newly formed stereocenter in the oxazolidine ring.

Experimental Protocols

Protocol 1: Synthesis of (2R,4R)-2,3-dimethyl-4-phenyl-1,3-oxazolidine from (R)-N-methylphenylethanolamine

This protocol describes the synthesis of a chiral 1,3-oxazolidine from (R)-N-methylphenylethanolamine and acetaldehyde. The resulting oxazolidine can be used as a chiral auxiliary.

Materials:

• (R)-N-methylphenylethanolamine

• Acetaldehyde

• Anhydrous Toluene

• Anhydrous Magnesium Sulfate (MgSO₄)

• Argon or Nitrogen gas

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Silica gel for column chromatography

Procedure:

• To a solution of (R)-N-methylphenylethanolamine (1.0 eq) in anhydrous toluene, add acetaldehyde (1.2 eq) under an inert atmosphere (Argon or Nitrogen).

• Add anhydrous magnesium sulfate (2.0 eq) to the reaction mixture.

• Heat the mixture to reflux and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the magnesium sulfate and wash the solid with toluene.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to afford the pure (2R,4R)-2,3-dimethyl-4-phenyl-1,3-oxazolidine.

Quantitative Data:

Product	Starting Material	Reagent	Solvent	Yield (%)	Diastereomeric Ratio (dr)
(2R,4R)-2,3-dimethyl-4-phenyl-1,3-oxazolidine	(R)-N-methylphenylethanolamine	Acetaldehyde	Toluene	85-95	>95:5

Application: Diastereoselective Synthesis of Substituted Pyrrolidines

While not a direct application of N-methylphenylethanolamine itself, the principles of using chiral amino alcohols to direct the synthesis of complex heterocyclic structures are highly relevant. A similar chiral building block can be used in asymmetric multi-component reactions to produce highly substituted pyrrolidines with excellent diastereoselectivity. This highlights the potential of N-methylphenylethanolamine derivatives in similar complex syntheses.

Workflow for Diastereoselective Pyrrolidine Synthesis

Caption: General workflow for the diastereoselective synthesis of substituted pyrrolidines.

Signaling Pathway Analogy: Chiral Induction

The mechanism by which N-methylphenylethanolamine acts as a chiral building block can be conceptually compared to a signaling pathway, where the initial chiral information is transduced through a series of reactions to determine the final stereochemical outcome.

Caption: Conceptual pathway of chiral information transfer.

Conclusion

N-methylphenylethanolamine is a readily available and effective chiral building block for asymmetric synthesis. Its utility in the preparation of chiral auxiliaries like 1,3-oxazolidines demonstrates its potential for controlling stereochemistry in the synthesis of complex molecules. The principles of its application can be extended to various other asymmetric transformations, making it a valuable tool for researchers in organic synthesis and drug development. Further exploration of its derivatives as chiral ligands in metal-catalyzed reactions could unveil even broader applications.

References

• 1. Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Spectroscopic Profiling of N-methylphenylethanolamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylphenylethanolamine (NMPEA) is a phenethylamine derivative with significant interest in pharmaceutical and forensic sciences due to its structural similarity to regulated stimulants and its presence as a metabolite.[1][2] Accurate identification and quantification of NMPEA are crucial for drug development, quality control, and forensic analysis. This document provides a comprehensive overview of the spectroscopic techniques used for the identification and profiling of NMPEA, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Detailed experimental protocols and data interpretation guidelines are provided to assist researchers in developing robust analytical methods.

Spectroscopic Profiling of N-methylphenylethanolamine

A multi-spectroscopic approach is recommended for the unambiguous identification of NMPEA. Each technique provides unique structural information, and their combined use offers a high degree of confidence in the analytical results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique that provides detailed information about the molecular structure of a compound. Both ¹H and ¹³C NMR are essential for the complete structural elucidation of NMPEA.

¹H NMR Spectroscopy

The ¹H NMR spectrum of NMPEA exhibits characteristic signals corresponding to the aromatic, methine, methylene, and methyl protons. The chemical shifts are influenced by the solvent used for analysis.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. The chemical shifts of the carbon atoms in NMPEA are distinct and aid in confirming the molecular structure.

Table 1: Summary of ¹H and ¹³C NMR Spectroscopic Data for N-methylphenylethanolamine

¹H NMR	¹³C NMR
Proton	Chemical Shift (δ, ppm)	Carbon	Chemical Shift (δ, ppm)
Aromatic (C₆H₅)	7.2 - 7.4 (multiplet)	Aromatic (C₆H₅)	125 - 140
Methine (CH-OH)	~4.8 (multiplet)	Methine (CH-OH)	70 - 75
Methylene (CH₂-N)	2.6 - 2.8 (multiplet)	Methylene (CH₂-N)	60 - 65
N-Methyl (N-CH₃)	~2.4 (singlet)	N-Methyl (N-CH₃)	33 - 35
Hydroxyl (OH)	Variable (broad singlet)

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique used to determine the molecular weight and fragmentation pattern of a compound. For NMPEA, both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are commonly employed.

Electron ionization (EI) is a common ionization technique used in GC-MS. The mass spectrum of NMPEA shows a molecular ion peak and characteristic fragment ions that are useful for its identification.

Table 2: Key Mass Spectrometry Data for N-methylphenylethanolamine (Electron Ionization)

m/z	Ion	Description
151	[M]⁺	Molecular Ion
136	[M-CH₃]⁺	Loss of a methyl group
107	[C₇H₇O]⁺	Benzylic cleavage
77	[C₆H₅]⁺	Phenyl group
44	[C₂H₆N]⁺	α-cleavage, often the base peak

Infrared (IR) and Raman Spectroscopy

Vibrational spectroscopy techniques like Fourier-Transform Infrared (FTIR) and Raman spectroscopy provide information about the functional groups present in a molecule.

Table 3: Characteristic Infrared and Raman Absorption Bands for N-methylphenylethanolamine

Functional Group	Vibrational Mode	Infrared (cm⁻¹)	Raman (cm⁻¹)
O-H	Stretching	3550 - 3200 (broad)	-
N-H	Stretching	3300 - 3100	-
Aromatic C-H	Stretching	3100 - 3000	3100 - 3000
Aliphatic C-H	Stretching	3000 - 2850	3000 - 2850
C=C (Aromatic)	Stretching	~1600, ~1500	~1600, ~1000 (ring breathing)
C-O	Stretching	1260 - 1000	-
C-N	Stretching	1250 - 1020	-

Experimental Protocols

Protocol 1: ¹H and ¹³C NMR Spectroscopy

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra of N-methylphenylethanolamine for structural confirmation.

Materials:

• N-methylphenylethanolamine sample

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the NMPEA sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃).

• NMR Tube Loading: Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum. Typical parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to the ¹H spectrum.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra and perform baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak as a reference.

  • Integrate the peaks in the ¹H spectrum and assign the signals in both spectra.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify N-methylphenylethanolamine based on its retention time and mass fragmentation pattern.

Materials:

• N-methylphenylethanolamine sample

• Methanol or other suitable solvent

• GC-MS system with an electron ionization (EI) source

Procedure:

• Sample Preparation: Prepare a dilute solution of the NMPEA sample (e.g., 100 µg/mL) in a volatile solvent like methanol.

• GC-MS Instrument Parameters (Typical):

  • Injector: Splitless mode, 250 °C

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 1 minute

    • Ramp: 10 °C/min to 280 °C

    • Hold at 280 °C for 5 minutes

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Mass Range: m/z 40-400

    • Scan Mode: Full scan

• Analysis: Inject 1 µL of the prepared sample into the GC-MS system.

• Data Analysis:

  • Identify the peak corresponding to NMPEA in the total ion chromatogram (TIC).

  • Extract the mass spectrum of the identified peak.

  • Compare the obtained mass spectrum with a reference library (e.g., NIST) or with the expected fragmentation pattern.

Protocol 3: Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To obtain the infrared spectrum of N-methylphenylethanolamine to identify its functional groups.

Materials:

• N-methylphenylethanolamine sample

• Potassium bromide (KBr) (for solid samples) or a suitable solvent (for liquid samples)

• FTIR spectrometer with an appropriate sampling accessory (e.g., ATR, KBr pellet press)

Procedure (using Attenuated Total Reflectance - ATR):

• Sample Preparation: Place a small amount of the solid or liquid NMPEA sample directly onto the ATR crystal.

• Background Spectrum: Record a background spectrum of the empty ATR accessory.

• Sample Spectrum: Record the spectrum of the sample.

• Data Analysis:

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the absorbance spectrum.

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Visualizations

Caption: Workflow for the spectroscopic identification of NMPEA.

References

• 1. Validated LC–MS-MS Method for Multiresidual Analysis of 13 Illicit Phenethylamines in Amniotic Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cernobioscience.com [cernobioscience.com]

Application Note: Pre-column Derivatization for HPLC Analysis of N-methylphenylethanolamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the sensitive determination of N-methylphenylethanolamine (NMPEA) using High-Performance Liquid Chromatography (HPLC) with pre-column derivatization. NMPEA, a secondary amine, lacks a strong chromophore, making its direct detection by UV-Vis spectrophotometry challenging at low concentrations. Pre-column derivatization introduces a chromophoric or fluorophoric tag to the molecule, significantly enhancing its detectability. This note explores various derivatization reagents, with a primary focus on 4-Nitrobenzoyl chloride, and also discusses alternatives such as Dansyl chloride and 9-fluorenylmethyl chloroformate (FMOC-Cl). Detailed experimental protocols, quantitative data summaries, and workflow diagrams are provided to guide researchers in developing and validating robust analytical methods for NMPEA.

Introduction

N-methylphenylethanolamine (NMPEA) is a key intermediate and potential impurity in the synthesis of various pharmaceutical compounds. Its accurate quantification is crucial for quality control and drug development processes. Due to the absence of a significant chromophore in its structure, direct HPLC-UV analysis of NMPEA suffers from low sensitivity.[1] Pre-column derivatization is a widely accepted technique to overcome this limitation by chemically modifying the analyte to introduce a moiety that strongly absorbs UV light or fluoresces.[2][3] This chemical modification not only enhances detection sensitivity but can also improve the chromatographic properties of the analyte on reversed-phase columns.[2]

Several reagents are available for the derivatization of primary and secondary amines, including 4-Nitrobenzoyl chloride, Dansyl chloride, and 9-fluorenylmethyl chloroformate (FMOC-Cl).[2][3] The choice of reagent depends on the specific requirements of the analysis, such as desired sensitivity, sample matrix, and available detection capabilities (UV or fluorescence).

Derivatization Reagents for Secondary Amines

4-Nitrobenzoyl Chloride

4-Nitrobenzoyl chloride reacts with the secondary amine group of NMPEA in the presence of a base to form a highly UV-active derivative, 2-(dimethylamino)ethyl-4-nitrobenzoate.[1] This method is specific, linear, accurate, and precise for the quantification of NMPEA.[1]

Dansyl Chloride

Dansyl chloride (5-dimethylaminonaphthalene-1-sulfonyl chloride) is a classic reagent that reacts with primary and secondary amines to produce highly fluorescent dansyl-amides.[4][5][6][7] The derivatization is typically performed in an alkaline medium.[6] The resulting derivatives can be detected with high sensitivity using a fluorescence detector or a UV detector.[4][6]

9-Fluorenylmethyl Chloroformate (FMOC-Cl)

FMOC-Cl is another popular reagent that reacts with primary and secondary amines to form stable and highly fluorescent derivatives.[8] This reagent is widely used for the analysis of amino acids and other amines in complex biological matrices due to the high sensitivity it imparts.[8][9][10]

o-Phthalaldehyde (OPA)

It is important to note that o-phthalaldehyde (OPA) is a common reagent for the derivatization of primary amines.[11][12] It does not react with secondary amines like NMPEA under standard conditions.[12] Therefore, OPA is not a suitable choice for the direct derivatization of NMPEA.

Experimental Protocols

Method 1: Derivatization with 4-Nitrobenzoyl Chloride

This protocol is adapted from a validated method for the determination of N-methylethanolamine impurity in diphenhydramine hydrochloride.[1]

Reagents and Materials:

• N-methylphenylethanolamine (NMPEA) standard

• 4-Nitrobenzoyl chloride

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Acetic acid (glacial)

• Triethylamine

• Diluent-A: Methylene chloride

• Diluent-B: Mixture of 50 mL water, 50 mL acetonitrile, and 2 mL acetic acid[1]

• Derivatization Reagent Solution: 2.0 g of 4-Nitrobenzoyl chloride in 100 mL of Diluent-A[1]

Derivatization Procedure:

• Sample Preparation: Accurately weigh and dissolve the sample containing NMPEA in an appropriate solvent.

• Blank Preparation: Transfer 5.0 mL of Diluent-A into a 50 mL volumetric flask and add 5.0 mL of the derivatization reagent solution.[1]

• Standard and Sample Derivatization: In separate 50 mL volumetric flasks, place the standard and sample solutions. Add 5.0 mL of the derivatization reagent solution to each flask.

• Reaction: Digest the solutions on a water bath at 60°C for 2.0 hours.[1]

• Quenching: After digestion, cool the flasks to room temperature.

• Dilution: Dilute the solutions to the mark with an appropriate diluent for HPLC analysis.

HPLC Conditions:

• Column: Cosmosil MS-II, C-18, 250 mm x 4.6 mm, 5 µm particle size[1]

• Mobile Phase: A suitable gradient or isocratic mixture of acetonitrile and water.

• Flow Rate: 1.0 mL/min

• Detection: UV at a specified wavelength (e.g., 254 nm).

• Injection Volume: 20 µL

Method 2: General Protocol for Derivatization with Dansyl Chloride

This is a general protocol and may require optimization for NMPEA.

Reagents and Materials:

• NMPEA standard

• Dansyl chloride solution (e.g., 1 mg/mL in acetone or acetonitrile)[6]

• Sodium bicarbonate or carbonate buffer (e.g., 100 mM, pH 9.5-10)[5][6]

• Acetone or Acetonitrile (HPLC grade)

• Water (HPLC grade)

Derivatization Procedure:

• Sample Preparation: Prepare a solution of NMPEA in a mixture of water and organic solvent (e.g., 1:1 acetone-water).[6]

• pH Adjustment: Add the sodium carbonate/bicarbonate buffer to adjust the pH to 9.5-10.[6]

• Reagent Addition: Add an excess of the Dansyl chloride solution.

• Reaction: Incubate the mixture at an elevated temperature (e.g., 60°C) for a specified time (e.g., 60 minutes).[6] Alternatively, the reaction can be carried out at room temperature for a longer duration.[5]

• Reaction Termination: The reaction can be stopped by adding a small amount of a primary amine solution (e.g., glycine) to consume the excess Dansyl chloride.

• Dilution: Dilute the sample for HPLC analysis.

HPLC Conditions:

• Column: C8 or C18 reversed-phase column.[6]

• Mobile Phase: Gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate) and acetonitrile.[7]

• Detection:

  • Fluorescence: Excitation at ~324 nm, Emission at ~559 nm.[6]

  • UV: Detection at ~250 nm.[7]

Quantitative Data Summary

The following table summarizes the quantitative data obtained from the validated HPLC method for NMPEA using 4-Nitrobenzoyl chloride derivatization.[1]

Parameter	Value	Reference
Linearity Range	0.03 mg/g to 1.5 mg/g	[1][13]
Correlation Coefficient (r²)	0.999	[1][13]
Limit of Detection (LOD)	0.01 mg/g	[13]
Limit of Quantitation (LOQ)	0.03 mg/g	[13]
Accuracy (% Recovery)	94.4% to 96.2%	[1][13]

Visualizations

Workflow for Pre-column Derivatization and HPLC Analysis

Caption: Experimental workflow for NMPEA analysis.

Logical Relationship of Derivatization Reagent Selection

References

• 1. researchgate.net [researchgate.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. sdiarticle4.com [sdiarticle4.com]
• 4. scribd.com [scribd.com]
• 5. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Amino acid analysis using derivatisation with 9-fluorenylmethyl chloroformate and reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]
• 11. researchgate.net [researchgate.net]
• 12. diva-portal.org [diva-portal.org]
• 13. researchgate.net [researchgate.net]

Application Note: Enantioseparation of N-methylphenylethanolamine using Capillary Electrophoresis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a capillary electrophoresis (CE) method for the enantioseparation of N-methylphenylethanolamine, a chiral compound of interest in pharmaceutical and related industries. The method utilizes cyclodextrins (CDs) as chiral selectors to achieve baseline separation of the enantiomers. This document provides a comprehensive protocol, including instrument setup, background electrolyte preparation, and analysis conditions. Furthermore, it presents a discussion on the optimization of key separation parameters and their impact on resolution.

Introduction

N-methylphenylethanolamine is a chiral amine structurally related to other biologically active phenylethanolamines. As enantiomers of a chiral drug can exhibit different pharmacological and toxicological profiles, the development of reliable analytical methods for their separation and quantification is crucial. Capillary electrophoresis (CE) has emerged as a powerful technique for chiral separations due to its high efficiency, short analysis times, and low sample and reagent consumption.

The most common approach for chiral separations in CE involves the addition of a chiral selector to the background electrolyte (BGE). Cyclodextrins (CDs) and their derivatives are widely used chiral selectors due to their ability to form transient diastereomeric inclusion complexes with the enantiomers of the analyte. The differential stability of these complexes leads to differences in the electrophoretic mobilities of the enantiomers, enabling their separation. This application note provides a general yet detailed protocol for the enantioseparation of N-methylphenylethanolamine using cyclodextrin-modified capillary electrophoresis.

Experimental Protocols

This section provides a detailed methodology for the enantioseparation of N-methylphenylethanolamine. The protocol is based on established methods for the separation of structurally similar phenylethanolamines.

Instrumentation and Materials

• Capillary Electrophoresis System: A standard CE instrument equipped with a UV detector is suitable.

• Fused-Silica Capillary: 50 µm internal diameter, 365 µm outer diameter, with a total length of 50 cm and a detector window at 40 cm.

• Reagents:

  • N-methylphenylethanolamine racemate

  • Phosphoric acid (H₃PO₄)

  • Tris(hydroxymethyl)aminomethane (Tris)

  • Sodium hydroxide (NaOH)

  • Hydrochloric acid (HCl)

  • Methanol (HPLC grade)

  • Deionized water (18.2 MΩ·cm)

  • Chiral Selector: Highly sulfated beta-cyclodextrin (HS-β-CD)

• Software: Data acquisition and analysis software compatible with the CE system.

Preparation of Solutions

• Background Electrolyte (BGE):

  • Prepare a 100 mM Tris-phosphate buffer by dissolving the appropriate amount of Tris in deionized water.

  • Adjust the pH to 2.5 with phosphoric acid.

  • Dissolve the desired amount of highly sulfated-β-cyclodextrin (e.g., for a 10 mM solution, add the corresponding mass to the buffer).

  • Filter the BGE through a 0.45 µm syringe filter before use.

• Sample Solution:

  • Prepare a stock solution of racemic N-methylphenylethanolamine at a concentration of 1 mg/mL in methanol.

  • Dilute the stock solution with deionized water to a final concentration of 100 µg/mL for analysis.

Capillary Conditioning

• Flush the new capillary with 1 M NaOH for 20 minutes.

• Rinse with deionized water for 10 minutes.

• Equilibrate with the BGE for 15 minutes.

• Between runs, flush the capillary with 0.1 M NaOH for 2 minutes, followed by deionized water for 2 minutes, and then the BGE for 3 minutes to ensure reproducibility.

Electrophoretic Conditions

• Applied Voltage: +25 kV (normal polarity)

• Temperature: 25 °C

• Injection: Hydrodynamic injection at 50 mbar for 5 seconds.

• Detection: UV detection at 214 nm.

Data Presentation

The following table summarizes illustrative quantitative data for the enantioseparation of N-methylphenylethanolamine under the optimized conditions described above. These values are representative of typical separations for phenylethanolamines and may vary slightly depending on the specific instrumentation and exact experimental conditions.

Parameter	Enantiomer 1	Enantiomer 2
Migration Time (min)	5.8	6.2
Peak Area	12500	12450
Resolution (Rs)	\multicolumn{2}{c	}{2.1}
Theoretical Plates (N)	150,000	155,000

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the capillary electrophoresis enantioseparation of N-methylphenylethanolamine.

Caption: General workflow for the enantioseparation of N-methylphenylethanolamine by CE.

Factors Influencing Enantioseparation

The diagram below outlines the key experimental parameters and their influence on the enantioseparation of N-methylphenylethanolamine.

Caption: Key parameters affecting the chiral separation of N-methylphenylethanolamine.

Discussion

The successful enantioseparation of N-methylphenylethanolamine is highly dependent on the selection of an appropriate chiral selector and the optimization of electrophoretic conditions.

• Chiral Selector: Highly sulfated β-cyclodextrin is often effective for the separation of basic compounds due to the strong electrostatic interactions between the negatively charged sulfate groups on the CD rim and the positively charged analyte, in addition to inclusion complexation. The concentration of the chiral selector is a critical parameter; increasing the concentration generally improves resolution up to a certain point, after which it may plateau or even decrease.

• Background Electrolyte pH: The pH of the BGE influences the charge of the analyte and the electroosmotic flow (EOF). For a basic compound like N-methylphenylethanolamine, a low pH (e.g., 2.5) ensures that the analyte is fully protonated and positively charged, which is essential for its migration and interaction with an anionic chiral selector.

• Applied Voltage and Temperature: Higher voltages can lead to shorter analysis times but may also generate excessive Joule heating, which can negatively impact separation efficiency and resolution. Temperature control is crucial for maintaining stable viscosity of the BGE and consistent migration times.

Conclusion

This application note provides a robust and detailed protocol for the enantioseparation of N-methylphenylethanolamine using capillary electrophoresis with a cyclodextrin-based chiral selector. The method is suitable for the qualitative and quantitative analysis of the enantiomers of N-methylphenylethanolamine in various research and development settings. The provided workflow and discussion of key parameters offer a solid foundation for method development and optimization for this and other structurally related chiral compounds.

Synthesis of N-methylphenylethanolamine for Neurological Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the synthesis of N-methylphenylethanolamine (NMPEA), a compound of interest in neurological research due to its structural similarity to endogenous catecholamines. This document outlines a classical synthetic route, methods for purification and analysis, and key experimental protocols to investigate its neuropharmacological properties.

Chemical Synthesis of Racemic N-methylphenylethanolamine

A widely utilized method for the synthesis of racemic N-methylphenylethanolamine proceeds via a four-step route starting from acetophenone.

Synthesis Workflow

Caption: Classical four-step synthesis of N-methylphenylethanolamine.

Experimental Protocols

Step 1: Synthesis of α-Bromoacetophenone

This procedure describes the bromination of acetophenone to yield α-bromoacetophenone.

• Materials: Acetophenone, Bromine, Acetic Acid.

• Procedure:

  • In a flask, dissolve acetophenone (1.0 eq) in glacial acetic acid.

  • Slowly add bromine (1.0 eq) to the solution while maintaining the temperature below 20°C.

  • After the addition is complete, cool the mixture in an ice-water bath to precipitate the product.

  • Filter the crude product and wash with 50% ethyl alcohol until colorless.

  • Recrystallize the product from 95% ethyl alcohol to obtain colorless needles of α-bromoacetophenone.[1]

• Expected Yield: 69-72%.[1]

Step 2: Synthesis of N-Benzyl-N-methyl-2-amino-1-phenylethanone

This step involves the amination of α-bromoacetophenone with N-methylbenzylamine.

• Materials: α-Bromoacetophenone, N-methylbenzylamine, Acetonitrile.

• Procedure:

  • Dissolve α-bromoacetophenone (1.0 eq) in acetonitrile.

  • Add N-methylbenzylamine (2.2 eq) to the solution.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with water to remove the hydrobromide salt of the excess amine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

Step 3: Synthesis of N-Benzyl-N-methyl-2-amino-1-phenylethanol

The aminoketone is reduced to the corresponding amino alcohol in this step.

• Materials: N-Benzyl-N-methyl-2-amino-1-phenylethanone, Lithium aluminum hydride (LiAlH₄), Anhydrous tetrahydrofuran (THF).

• Procedure:

  • In a dry flask under an inert atmosphere, suspend LiAlH₄ (0.5 eq) in anhydrous THF and cool to 0°C.

  • Slowly add a solution of N-Benzyl-N-methyl-2-amino-1-phenylethanone (1.0 eq) in anhydrous THF to the LiAlH₄ suspension.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Carefully quench the reaction by the sequential slow addition of water, followed by 15% aqueous sodium hydroxide, and then water again.

  • Filter the resulting aluminum salts and wash the filter cake with THF.

  • Combine the filtrates and remove the solvent under reduced pressure to yield the amino alcohol.

Step 4: Synthesis of Racemic N-methylphenylethanolamine

The final step is the removal of the benzyl protecting group via catalytic hydrogenation.

• Materials: N-Benzyl-N-methyl-2-amino-1-phenylethanol, 10% Palladium on Carbon (Pd/C), Ammonium formate, Methanol.

• Procedure:

  • To a stirred suspension of N-Benzyl-N-methyl-2-amino-1-phenylethanol (1.0 eq) and 10% Pd/C in methanol, add anhydrous ammonium formate (5.0 eq) in a single portion under a nitrogen atmosphere.

  • Stir the reaction mixture at reflux temperature and monitor the reaction by TLC.

  • After completion, filter the catalyst through a celite pad and wash with chloroform.

  • Evaporate the combined organic filtrate under reduced pressure to afford N-methylphenylethanolamine.[2]

• Expected Yield: High yields are typically reported for this deprotection step.[2]

Data Presentation: Synthesis of N-methylphenylethanolamine

Step	Product	Reagents	Typical Yield	Purity
1	α-Bromoacetophenone	Acetophenone, Bromine, Acetic Acid	69-72%[1]	>99% after recrystallization[3]
2	N-Benzyl-N-methyl-2-amino-1-phenylethanone	α-Bromoacetophenone, N-methylbenzylamine	Not Reported	Not Reported
3	N-Benzyl-N-methyl-2-amino-1-phenylethanol	N-Benzyl-N-methyl-2-amino-1-phenylethanone, LiAlH₄	Not Reported	Not Reported
4	N-methylphenylethanolamine	N-Benzyl-N-methyl-2-amino-1-phenylethanol, 10% Pd/C, Ammonium formate	>90%[2]	>98% after purification

Purification and Analysis

Purification Protocol

Purification of the final product can be achieved by recrystallization.

• Procedure:

  • Dissolve the crude N-methylphenylethanolamine in a minimal amount of hot solvent (e.g., ethanol or isopropanol).

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

  • Dry the crystals under vacuum.

Analytical Methods

The purity and identity of the synthesized N-methylphenylethanolamine should be confirmed using standard analytical techniques.

• High-Performance Liquid Chromatography (HPLC): A sensitive method for determining purity. A reversed-phase C18 column with a suitable mobile phase (e.g., a mixture of acetonitrile and water with a buffer) and UV detection can be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the compound.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Application in Neurological Research

N-methylphenylethanolamine is a substrate for phenylethanolamine N-methyltransferase (PNMT), the enzyme that converts norepinephrine to epinephrine.[4] Its structural similarity to catecholamines suggests potential interactions with adrenergic receptors.

Signaling Pathways

Beta-Adrenergic Receptor Signaling:

Caption: Beta-adrenergic receptor signaling pathway.[5][6][7][8][9]

Alpha-1 Adrenergic Receptor Signaling:

Caption: Alpha-1 adrenergic receptor signaling pathway.[10][11][12][13]

Experimental Protocols for Neurological Research

PNMT Inhibition Assay

This assay determines the inhibitory potential of N-methylphenylethanolamine on the activity of phenylethanolamine N-methyltransferase.

• Principle: The assay measures the enzymatic conversion of a substrate (e.g., norepinephrine) to its N-methylated product in the presence of a methyl donor (S-adenosyl-L-methionine, SAM) and the enzyme PNMT. The inhibitory effect of NMPEA is quantified by measuring the reduction in product formation.

• Procedure:

  • Prepare a reaction mixture containing phosphate buffer (pH 8.0), a known concentration of PNMT enzyme, and varying concentrations of N-methylphenylethanolamine.

  • Initiate the reaction by adding the substrate (e.g., norepinephrine) and a radiolabeled methyl donor (e.g., [³H]-SAM).

  • Incubate the mixture at 37°C for a defined period.

  • Stop the reaction by adding a quenching solution (e.g., perchloric acid).

  • Separate the radiolabeled product from the unreacted [³H]-SAM using chromatographic techniques (e.g., HPLC).

  • Quantify the amount of radiolabeled product using liquid scintillation counting.

  • Calculate the IC₅₀ value, which is the concentration of NMPEA that causes 50% inhibition of PNMT activity.[14][15]

Adrenergic Receptor Binding Assay

This assay determines the binding affinity of N-methylphenylethanolamine to different adrenergic receptor subtypes.

• Principle: A competitive binding assay is used where NMPEA competes with a radiolabeled ligand for binding to a specific adrenergic receptor subtype expressed in a cell membrane preparation.

• Procedure:

  • Prepare cell membranes from tissues or cell lines expressing the adrenergic receptor of interest.

  • Incubate the membrane preparation with a fixed concentration of a suitable radioligand (e.g., [³H]-prazosin for α₁ receptors, [³H]-yohimbine for α₂ receptors, [¹²⁵I]-iodocyanopindolol for β receptors) and varying concentrations of N-methylphenylethanolamine.

  • After incubation to reach equilibrium, separate the bound and free radioligand by rapid filtration through glass fiber filters.

  • Wash the filters to remove unbound radioligand.

  • Quantify the radioactivity on the filters using a scintillation counter.

  • Determine the concentration of NMPEA that inhibits 50% of the specific binding of the radioligand (IC₅₀).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

In Vivo Microdialysis

This technique allows for the measurement of extracellular neurotransmitter levels in specific brain regions of awake, freely moving animals following the administration of N-methylphenylethanolamine.

Caption: Experimental workflow for in vivo microdialysis.

• Procedure:

  • Surgically implant a guide cannula into the brain region of interest (e.g., prefrontal cortex, nucleus accumbens) of an anesthetized animal.

  • After a recovery period, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate.

  • Collect baseline dialysate samples to establish basal neurotransmitter levels.

  • Administer N-methylphenylethanolamine (e.g., via intraperitoneal injection) at various doses.

  • Continue collecting dialysate samples at regular intervals.

  • Analyze the concentration of neurotransmitters (e.g., dopamine, norepinephrine) and their metabolites in the dialysate samples using HPLC with electrochemical detection (HPLC-ECD).[16][17][18][19]

Locomotor Activity Assay

This behavioral assay assesses the effect of N-methylphenylethanolamine on spontaneous motor activity in rodents.

• Principle: Changes in locomotor activity can indicate stimulant or sedative effects of a compound.

• Procedure:

  • Acclimate individual animals (e.g., mice) to an open-field activity chamber.

  • Administer N-methylphenylethanolamine or a vehicle control at various doses.

  • Immediately place the animal back into the activity chamber.

  • Record locomotor activity (e.g., distance traveled, rearing frequency) over a set period using an automated tracking system.

  • Analyze the data to determine the dose-response effect of NMPEA on locomotor activity.[20][21][22][23][24]

Data Presentation: Neurological Research

In Vitro Data

Assay	Receptor/Enzyme	Parameter	Value	Reference
Receptor Binding	β₂-Adrenergic Receptor	Affinity (vs. Epinephrine)	~1/120x	[25]
PNMT Inhibition	Phenylethanolamine N-Methyltransferase	IC₅₀	Not Reported	-
Adrenergic Receptor Binding	α₁, α₂, β₁ Adrenergic Receptors	Ki	Not Reported	-

In Vivo Data

Assay	Animal Model	Doses Tested	Observed Effect	Reference
In Vivo Microdialysis	Rat	Not Reported	Expected to alter norepinephrine and dopamine levels	-
Locomotor Activity	Mouse	Not Reported	Suggested to act on both α and β adrenergic receptors, causing a fall in body temperature, salivation, and piloerection.	[25]

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CTH Removal of N-Benzyl Groups - [www.rhodium.ws] [chemistry.mdma.ch]
• 3. CN101462935A - Process for synthesizing alpha-bromoacetophenone compound - Google Patents [patents.google.com]
• 4. Phenylethanolamine N-methyltransferase - Wikipedia [en.wikipedia.org]
• 5. Development - Beta-adrenergic receptors signaling via cAMP Pathway Map - PrimePCR | Life Science | Bio-Rad [commerce.bio-rad.com]
• 6. Gi-protein-coupled β 1-adrenergic receptor: re-understanding the selectivity of β 1-adrenergic receptor to G protein : Gi-protein-coupled β 1-adrenergic receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ahajournals.org [ahajournals.org]
• 9. journals.physiology.org [journals.physiology.org]
• 10. Gq Signaling Pathway Mnemonic for USMLE [pixorize.com]
• 11. Activation of phospholipase C by alpha 1-adrenergic receptors is mediated by the alpha subunits of Gq family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. Quantitative properties and receptor reserve of the DAG and PKC branch of G(q)-coupled receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Studies on adrenal phenylethanolamine N- methyltransferase (PNMT) with S K & F 64139, a selective inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Exploring the Active Site of Phenylethanolamine N-Methyltransferase with 1,2,3,4-Tetrahydrobenz[h]isoquinoline Inhibitors1 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. In Vivo Microdialysis Shows Differential Effects of Prenatal Protein Malnutrition and Stress on Norepinephrine, Dopamine, and Serotonin Levels in Rat Orbital Frontal Cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Overflow of noradrenaline and dopamine in frontal cortex after [N-(2-chloroethyl)-N-ethyl-2-bromobenzylamine] (DSP-4) treatment: in vivo microdialysis study in anaesthetized rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. In vivo microdialysis shows differential effects of prenatal protein malnutrition and stress on norepinephrine, dopamine, and serotonin levels in rat orbital frontal cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Dose–Response Analysis of Locomotor Activity and Stereotypy in Dopamine D3 Receptor Mutant Mice Following Acute Amphetamine - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Locomotor Activity in Mice During Chronic Treatment With Caffeine and Withdrawal - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Halostachine - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for N-methylphenylethanolamine as a Reagent in Novel Inhibitor Synthesis

Abstract

N-methylphenylethanolamine, a chiral β-hydroxyphenethylamine, serves as a valuable structural motif and reagent in medicinal chemistry for the development of novel enzyme inhibitors. Its inherent chirality and structural similarity to endogenous catecholamines like epinephrine and norepinephrine make it an important scaffold for designing molecules that target adrenergic pathways. This document provides detailed application notes on the synthesis of potent inhibitors for Phenylethanolamine N-methyltransferase (PNMT), an enzyme implicated in cardiovascular regulation and neurodegenerative diseases.[1][2] Experimental protocols, quantitative data on inhibitor potency, and visualizations of relevant biological pathways and experimental workflows are presented to guide researchers in the field of drug development.

Application Note 1: Synthesis of Tetrahydroisoquinoline-Based PNMT Inhibitors

Introduction

Phenylethanolamine N-methyltransferase (PNMT) catalyzes the final step in the biosynthesis of epinephrine (adrenaline) from norepinephrine (noradrenaline) by transferring a methyl group from the cofactor S-adenosylmethionine (SAM).[1][3] Dysregulation of epinephrine levels has been associated with conditions such as hypertension and potentially Alzheimer's disease.[1][3] Consequently, the development of potent and specific PNMT inhibitors is a significant therapeutic goal.

The molecular structure of N-methylphenylethanolamine is analogous to the natural substrate and product of PNMT. This makes its core structure, the phenylethanolamine scaffold, an ideal starting point for the rational design of competitive inhibitors. Many of the most potent PNMT inhibitors, such as 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline (SK&F 64139), are conformationally constrained analogs of phenylethanolamines.[4][5] These inhibitors mimic the substrate by binding to the active site of the enzyme.[1]

This section details a generalized protocol for the synthesis of substituted tetrahydroisoquinolines (THIQs), a class of compounds that have demonstrated high inhibitory potency against PNMT.[4][5][6]

General Synthetic Workflow

The synthesis of potent PNMT inhibitors often involves a multi-step process, beginning with commercially available starting materials and culminating in the formation of a core inhibitor scaffold, which can then be further modified to improve efficacy and selectivity. A generalized workflow for developing and screening these inhibitors is outlined below.

Caption: General workflow for inhibitor synthesis and screening.

Experimental Protocol: Synthesis of a Dichloro-substituted Tetrahydroisoquinoline (THIQ) Inhibitor

This protocol is a representative synthesis for a potent class of PNMT inhibitors based on the published literature for compounds like SK&F 64139.[4]

Materials:

• Substituted phenethylamine precursor

• Formaldehyde solution (37%)

• Hydrochloric acid (concentrated)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Ethyl acetate (EtOAc)

• Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Cyclization (Pictet-Spengler Reaction):

  • Dissolve the substituted phenethylamine precursor (1.0 eq) in a suitable solvent mixture (e.g., water/ethanol).

  • Add aqueous formaldehyde (1.1 eq) and concentrated hydrochloric acid.

  • Heat the mixture to reflux for 4-6 hours, monitoring the reaction by TLC.

  • Cool the reaction mixture and neutralize with a base (e.g., NaOH) to precipitate the crude THIQ product.

  • Filter, wash the solid with cold water, and dry under vacuum.

• Purification:

  • Purify the crude product using silica gel column chromatography. Elute with a gradient of ethyl acetate in hexanes.

  • Combine fractions containing the pure product and evaporate the solvent under reduced pressure.

• Characterization:

  • Confirm the structure of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

  • Determine purity using HPLC.

Data Presentation: Potency of THIQ-based PNMT Inhibitors

The inhibitory activities of various synthesized THIQ derivatives against PNMT are typically determined using in vitro enzyme assays. The half-maximal inhibitory concentration (IC₅₀) or the inhibitor dissociation constant (Ki) are common metrics for potency.

Compound ID	Substituents	Target	IC₅₀ (µM)	Ki (nM)	Reference
SK&F 64139	7,8-Dichloro	PNMT	10	1.6	[2][5]
SK&F 29661	7-Sulfonamide	PNMT	-	120	[1][2]
Inhibitor 3	Multi-ring system	PNMT	-	12.0	[1]
Inhibitor 4	Second-gen. Inhibitor 3	PNMT	0.081 (cell-based)	1.2	[2]

Application Note 2: Biological Pathway and Mechanism of Action

PNMT Signaling Pathway and Inhibition

PNMT is a key enzyme in the catecholamine biosynthetic pathway, which is crucial for the body's "fight-or-flight" response. The pathway originates from the amino acid tyrosine and culminates in the production of epinephrine in the adrenal medulla and certain neurons.

Caption: Catecholamine biosynthesis pathway and PNMT inhibition.

The THIQ-based inhibitors act by competitively binding to the active site of PNMT, preventing the binding of the natural substrate, norepinephrine.[5] Structural analysis has shown that these inhibitors occupy the binding pockets for both the substrate and the cofactor SAM, effectively blocking the methyl-transfer reaction.[1][3] This mechanism leads to a reduction in epinephrine synthesis, which can have therapeutic effects in diseases driven by excess adrenergic activity.[4]

Conclusion

The phenylethanolamine scaffold, exemplified by N-methylphenylethanolamine, is a cornerstone in the design of potent PNMT inhibitors. The synthetic protocols and structure-activity relationship data for THIQ derivatives provide a solid foundation for researchers and drug development professionals to create novel therapeutics targeting the adrenergic system. The continued development of highly specific and cell-permeable inhibitors holds promise for treating a range of cardiovascular and neurological disorders.[2]

References

• 1. Transition-State Analogues of Phenylethanolamine N-Methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell-Effective Transition-State Analogue of Phenylethanolamine N-Methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aps.anl.gov [aps.anl.gov]
• 4. Inhibitors of phenylethanolamine N-methyltransferase and epinephrine biosynthesis. 1. Chloro-substituted 1,2,3,4-tetrahydroisoquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibitors of phenylethanolamine N-methyltransferase and epinephrine biosynthesis. 3. Bis[tetrahydroisoquinoline]s - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitors of phenylethanolamine N-methyltransferase and epinephrine biosynthesis. 2. 1,2,3,4-Tetrahydroisoquinoline-7-sulfonanilides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Sensitive and Selective Detection of N-methylphenylethanolamine in Hair using LC-MS/MS

Introduction

N-methylphenylethanolamine (NMPEA) is a phenethylamine derivative that can be encountered in various contexts, from dietary supplements to forensic investigations. Hair analysis provides a valuable tool for the retrospective monitoring of substance use due to its long detection window. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of NMPEA in human hair. The protocol outlines procedures for hair sample decontamination, extraction, and subsequent analysis, providing a reliable workflow for researchers, scientists, and drug development professionals.

Principle

This method employs a systematic approach beginning with the decontamination of the hair shaft to remove external contaminants. The hair is then pulverized to increase the surface area for efficient extraction of the target analyte. NMPEA is extracted from the keratinous matrix using an acidified organic solvent, followed by sonication. The resulting extract is clarified and directly analyzed by LC-MS/MS. Chromatographic separation is achieved on a C18 reversed-phase column with a gradient elution program. Detection and quantification are performed using a triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Materials and Reagents

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Dichloromethane (ACS grade), Diethyl ether (ACS grade), Formic acid (99+%), Ultrapure water

• Standards: N-methylphenylethanolamine (NMPEA) certified reference material, N-methylphenylethanolamine-d5 (NMPEA-d5) internal standard (IS)

• Equipment:

  • Analytical balance

  • Scissors

  • Ball mill or pulverizer

  • Vortex mixer

  • Ultrasonic bath

  • Centrifuge

  • Sample tubes (1.5 mL and 15 mL)

  • Pipettes

  • LC-MS/MS system with ESI source

  • Syringe filters (0.22 µm PVDF)

Experimental Protocols

Sample Preparation

• Decontamination:

  • Wash approximately 20 mg of hair sequentially with 5 mL of dichloromethane followed by 5 mL of diethyl ether.[1]

  • Each wash should be performed for 2 minutes with gentle agitation.

  • After the final wash, allow the hair to air dry completely.

• Homogenization:

  • Cut the decontaminated hair into small segments (1-3 mm).[1]

  • Pulverize the hair segments using a ball mill to obtain a fine powder. This increases the efficiency of the subsequent extraction step.[2][3][4]

• Extraction:

  • Accurately weigh 10 mg of the pulverized hair into a 1.5 mL microcentrifuge tube.

  • Add 1 mL of methanol containing 0.1% formic acid and the internal standard (NMPEA-d5) at a concentration of 10 ng/mL.[5][6]

  • Vortex the mixture for 1 minute.

  • Sonicate the sample in an ultrasonic bath for 2 hours at room temperature.[3][5]

  • Centrifuge the sample at 10,000 x g for 10 minutes.

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (90:10 water:acetonitrile with 0.1% formic acid).[5]

  • Filter the reconstituted sample through a 0.22 µm PVDF syringe filter into an autosampler vial for LC-MS/MS analysis.[7]

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18, 100 mm x 2.1 mm, 2.6 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
1.0
8.0
10.0
10.1
12.0

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
NMPEA	152.1	134.1	15
152.1	91.1	25
NMPEA-d5 (IS)	157.1	139.1	15

Data Presentation

Table 1: Method Validation Parameters

Parameter	Result
Linearity Range	0.1 - 50 ng/mg
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 ng/mg
Limit of Quantification (LOQ)	0.1 ng/mg
Recovery	85 - 95%
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Matrix Effect	90 - 110%

Visualization

Caption: Workflow for the LC-MS/MS analysis of NMPEA in hair.

References

• 1. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 2. The analysis of 132 novel psychoactive substances in human hair using a single step extraction by tandem LC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. A New Multi-Analyte LC-MS-MS Screening Method for the Detection of 120 NPSs and 49 Drugs in Hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous Determination of 11 Illicit Phenethylamines in Hair by LC-MS-MS: In Vivo Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-methylphenylethanolamine

Welcome to the technical support center for the synthesis of N-methylphenylethanolamine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve reaction yields and address common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for N-methylphenylethanolamine?

A1: The main synthetic pathways to produce N-methylphenylethanolamine include the classical synthesis starting from acetophenone, reductive amination of phenylglyoxal or benzaldehyde with methylamine, N-methylation of phenylethanolamine, and more modern approaches like biocatalysis and flow chemistry.[1] Each method offers distinct advantages regarding starting material availability, reaction conditions, and potential for stereocontrol.

Q2: What are the critical factors influencing the yield of the reaction?

A2: Several factors significantly impact the yield, including the choice of reagents (especially the reducing agent in reductive amination), reaction temperature, pH, solvent, and reaction time.[2][3] For instance, in reductive amination, the choice between sodium borohydride, sodium cyanoborohydride, and other reducing agents can affect the chemoselectivity and overall yield.[4][5][6]

Q3: How can I purify the final N-methylphenylethanolamine product?

A3: Purification is typically achieved through distillation or recrystallization of its salt form, commonly the hydrochloride salt.[7][8] Distillation is effective for removing non-volatile impurities. For higher purity, converting the amine to its hydrochloride salt and recrystallizing from a suitable solvent system can effectively remove soluble impurities.[9][10][11]

Q4: What are common side reactions that can lower the yield?

A4: A common side reaction in the N-methylation of phenylethanolamine is over-methylation, leading to the formation of the quaternary ammonium salt. In reductive amination, potential side reactions include the reduction of the starting aldehyde or ketone to the corresponding alcohol and the formation of secondary amines from the reaction of the product with the starting aldehyde.[6]

Troubleshooting Guide

Issue 1: Low or No Product Yield

Low or no yield is a frequent issue in organic synthesis. The following table outlines potential causes and suggested solutions for improving the yield of N-methylphenylethanolamine.

Potential Cause	Suggested Solution
Inactive Reagents	Ensure the quality and activity of all reagents, especially reducing agents like sodium borohydride which can decompose over time. Use freshly opened or properly stored reagents.
Suboptimal Reaction Temperature	Optimize the reaction temperature. Some steps may require cooling to prevent side reactions, while others might need heating to proceed at a reasonable rate.
Incorrect pH	The pH of the reaction mixture can be critical, particularly for imine formation in reductive amination. Adjust the pH to the optimal range for the specific reaction step.
Presence of Moisture	Many reagents used in these syntheses are moisture-sensitive. Ensure all glassware is thoroughly dried and use anhydrous solvents to prevent quenching of reagents.
Inefficient Stirring	In heterogeneous reactions, ensure efficient stirring to maximize the contact between reactants.

Issue 2: Presence of Impurities in the Final Product

The presence of impurities can affect the quality and yield of the final product. This section provides guidance on identifying and mitigating common impurities.

Impurity	Identification	Mitigation Strategy
Unreacted Starting Materials	Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS)	Optimize reaction time and temperature. Consider adding a slight excess of the other reactant.
Over-methylated Product	Nuclear Magnetic Resonance (NMR) or Liquid Chromatography-Mass Spectrometry (LC-MS)	Carefully control the stoichiometry of the methylating agent. Use a less reactive methylating agent or milder reaction conditions.
Byproducts from Side Reactions	GC-MS or LC-MS	Adjust reaction conditions (temperature, pH, solvent) to disfavor the side reaction. Choose a more selective reagent.

Data Presentation

The following tables summarize typical yields for different synthetic methods for N-methylphenylethanolamine. Please note that yields can vary significantly based on specific reaction conditions and scale.

Table 1: Classical Synthesis Methods - Yield Comparison

Synthetic Method	Starting Material	Key Reagents	Typical Yield (%)
From Acetophenone	Acetophenone	Bromine, N-methylbenzylamine, LiAlH₄, Pd/C	50-60
Reductive Amination	Phenylglyoxal, Methylamine	NaBH₄ or H₂/Catalyst	60-75
N-methylation	Phenylethanolamine	Methylating agent (e.g., formaldehyde/formic acid)	70-85

Table 2: Modern Synthesis Methods - Yield Comparison

Synthetic Method	Starting Material	Catalyst/Enzyme	Typical Yield (%)
Biocatalytic	Phenylalanine derivative	Transaminase	>90 (often with high enantioselectivity)
Flow Chemistry	Varies	Varies	Often high, with improved safety and scalability

Experimental Protocols

Protocol 1: Synthesis via Reductive Amination of Phenylglyoxal with Methylamine

• Imine Formation: Dissolve phenylglyoxal in a suitable solvent (e.g., methanol). Add a solution of methylamine in the same solvent dropwise at a controlled temperature (e.g., 0-5 °C). Stir the mixture for a specified time to allow for imine formation.

• Reduction: Cool the reaction mixture in an ice bath. Add a reducing agent, such as sodium borohydride, portion-wise while monitoring the temperature.

• Work-up: After the reaction is complete (monitored by TLC), quench the reaction by slowly adding water or a dilute acid. Extract the product with an organic solvent.

• Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na₂SO₄), and concentrate it under reduced pressure. Purify the crude product by distillation or recrystallization of its hydrochloride salt.

Protocol 2: N-methylation of Phenylethanolamine (Eschweiler-Clarke Reaction)

• Reaction Setup: In a round-bottom flask, combine phenylethanolamine with formic acid and formaldehyde.

• Heating: Heat the reaction mixture under reflux for several hours. Monitor the progress of the reaction using TLC.

• Work-up: After completion, cool the reaction mixture and make it basic by adding a solution of sodium hydroxide.

• Extraction and Purification: Extract the product with an organic solvent. Wash the organic layer, dry it, and remove the solvent. Purify the product by distillation.

Visualizations

Caption: General experimental workflow for the synthesis of N-methylphenylethanolamine.

Caption: Troubleshooting logic for addressing low reaction yield.

References

• 1. Buy N-methylphenylethanolamine | 6589-55-5 [smolecule.com]
• 2. Rapid and Convenient Microwave-Assisted Synthesis of Primary Amines via Reductive N-Alkylation of Methyl Carbamate with Aldehydes [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. jocpr.com [jocpr.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. US4283254A - Methylamines purification by distillation and purge - Google Patents [patents.google.com]
• 9. mt.com [mt.com]
• 10. m.youtube.com [m.youtube.com]
• 11. youtube.com [youtube.com]

Optimizing mobile phase for chiral HPLC separation of N-methylphenylethanolamine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the mobile phase for the chiral HPLC separation of N--methylphenylethanolamine.

Frequently Asked Questions (FAQs)

Q1: What is the most common stationary phase for the chiral separation of N-methylphenylethanolamine?

A1: Polysaccharide-based chiral stationary phases (CSPs) are widely used and often provide the best results for the enantioseparation of N-methylphenylethanolamine and similar compounds. Columns such as those with amylose or cellulose derivatives, for instance, the CHIRALPAK® and CHIRALCEL® series, are excellent starting points for method development.

Q2: Which mobile phase mode is typically recommended for the chiral separation of N-methylphenylethanolamine?

A2: Normal-phase chromatography is the most common and generally most successful mode for the chiral separation of N-methylphenylethanolamine. Mobile phases typically consist of a non-polar solvent like n-hexane mixed with a polar organic modifier, such as an alcohol (e.g., ethanol or isopropanol).

Q3: Why is a basic additive necessary in the mobile phase for separating N-methylphenylethanolamine?

A3: N-methylphenylethanolamine is a basic compound. In normal-phase HPLC, basic analytes can interact strongly with acidic silanol groups on the silica surface of the column, leading to poor peak shape (tailing) and reduced resolution. Adding a small amount of a basic additive, such as triethylamine (TEA) or diethylamine (DEA), to the mobile phase helps to saturate these active sites, resulting in improved peak symmetry and better separation of the enantiomers.[1][2]

Q4: What is a typical starting mobile phase composition for method development?

A4: A good starting point for the chiral separation of N-methylphenylethanolamine on a polysaccharide-based CSP is a mobile phase consisting of n-hexane and an alcohol (ethanol or isopropanol) in a ratio of 90:10 (v/v), with the addition of 0.1% (v/v) triethylamine (TEA).[3] The flow rate can be initially set to 1.0 mL/min for a standard 4.6 mm internal diameter column.

Q5: How does the choice of alcohol in the mobile phase affect the separation?

A5: The choice and concentration of the alcohol modifier significantly impact the retention and resolution of the enantiomers. Generally, increasing the alcohol content will decrease retention times. Ethanol often provides different selectivity compared to isopropanol and may lead to better resolution for some compounds.[4] It is recommended to screen both ethanol and isopropanol during method development.

Troubleshooting Guide

Problem 1: Poor or No Resolution of Enantiomers

Possible Causes & Solutions:

• Inappropriate Mobile Phase Composition:

  • Action: Adjust the ratio of the non-polar solvent to the alcohol modifier. A lower percentage of alcohol will generally increase retention and may improve resolution. Try varying the alcohol content in 5% increments (e.g., 95:5, 85:15 n-hexane:alcohol).

  • Action: Switch the alcohol modifier. If you are using isopropanol, try ethanol, and vice-versa. The different hydrogen bonding characteristics of these alcohols can alter the chiral recognition.[4]

• Incorrect or Insufficient Additive:

  • Action: Ensure a basic additive like TEA or DEA is present in the mobile phase at a concentration of approximately 0.1%. For basic compounds, omitting the additive can lead to poor or no separation.

  • Action: Optimize the additive concentration. While 0.1% is a good starting point, varying the concentration between 0.05% and 0.2% may improve resolution.

• Suboptimal Temperature:

  • Action: Temperature can influence chiral separations. If your system has a column thermostat, try decreasing the temperature in 5 °C increments. Lower temperatures often enhance the enantioselectivity of the stationary phase.

Problem 2: Poor Peak Shape (Tailing Peaks)

Possible Causes & Solutions:

• Secondary Interactions with Stationary Phase:

  • Action: This is a common issue with basic analytes like N-methylphenylethanolamine. Increase the concentration of the basic additive (e.g., TEA or DEA) in the mobile phase to 0.2%. This helps to mask the acidic silanol groups on the column packing that cause peak tailing.[2]

• Column Overload:

  • Action: The concentration of the injected sample may be too high. Dilute the sample by a factor of 10 and re-inject. If the peak shape improves, the original sample concentration was overloading the column.

Problem 3: Unstable or Drifting Retention Times

Possible Causes & Solutions:

• Inadequate Column Equilibration:

  • Action: When changing the mobile phase composition, ensure the column is thoroughly equilibrated before injecting the sample. Flushing the column with at least 20-30 column volumes of the new mobile phase is recommended.

• Mobile Phase Volatility:

  • Action: The components of normal-phase mobile phases, particularly hexane, are volatile. This can lead to changes in the mobile phase composition over time. Prepare fresh mobile phase daily and keep the solvent reservoir bottles capped.

• Temperature Fluctuations:

  • Action: If the ambient temperature varies significantly, it can affect retention times. Use a column thermostat to maintain a constant temperature for more reproducible results.

Experimental Protocols

Protocol 1: Chiral HPLC Separation of N-methylphenylethanolamine

This protocol provides a starting point for the method development for the chiral separation of N-methylphenyletanolamine.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral Stationary Phase: CHIRALPAK® AS-H (amylose tris[(S)-α-methylbenzylcarbamate] coated on silica gel), 250 x 4.6 mm, 5 µm.

• Mobile Phase A: n-Hexane (HPLC grade).

• Mobile Phase B: Ethanol (HPLC grade).

• Additive: Triethylamine (TEA, HPLC grade).

• Sample: Racemic N-methylphenylethanolamine dissolved in mobile phase.

2. Chromatographic Conditions:

• Mobile Phase: n-Hexane / Ethanol / TEA (90:10:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 215 nm.

• Injection Volume: 10 µL.

3. Procedure:

• Prepare the mobile phase by mixing 900 mL of n-hexane, 100 mL of ethanol, and 1 mL of TEA. Degas the mobile phase before use.

• Install the CHIRALPAK® AS-H column and equilibrate with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved (approximately 30 minutes).

• Prepare a standard solution of racemic N-methylphenylethanolamine in the mobile phase at a concentration of 1 mg/mL.

• Inject 10 µL of the standard solution and record the chromatogram.

4. Optimization:

• To increase resolution, decrease the percentage of ethanol in the mobile phase (e.g., to 5%).

• To decrease retention time, increase the percentage of ethanol (e.g., to 15%).

• If peak tailing is observed, increase the concentration of TEA to 0.2%.

• Evaluate the separation using isopropanol as the alcohol modifier in place of ethanol.

Data Presentation

The following table provides an illustrative example of how mobile phase composition can affect the chiral separation of a phenylethanolamine derivative on a CHIRALPAK® AS-H column. The data is based on typical results for this class of compounds.

Mobile Phase Composition (n-Hexane:Alcohol:TEA, v/v/v)	Retention Time Enantiomer 1 (min)	Retention Time Enantiomer 2 (min)	Resolution (Rs)
95:5 Ethanol:0.1	15.2	18.5	2.5
90:10 Ethanol:0.1	10.8	12.7	2.1
85:15 Ethanol:0.1	7.5	8.6	1.6
90:10 Isopropanol:0.1	12.1	14.5	2.3
90:10 Ethanol:0.05	11.2	13.0 (tailing)	1.8
90:10 Ethanol:0.2	10.5	12.4 (sharp)	2.2

Visualizations

Troubleshooting Workflow for Poor Resolution

References

• 1. researchgate.net [researchgate.net]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Significance of mobile phase composition in enantioseparation of chiral drugs by HPLC on a cellulose-based chiral stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Labyrinth of N-methylphenylethanolamine Analysis: A GC-MS Technical Support Center

Welcome to the comprehensive technical support center for the GC-MS analysis of N-methylphenylethanolamine. This resource is designed to equip researchers, scientists, and drug development professionals with the necessary tools and knowledge to overcome the common challenges associated with this analysis. Here, you will find detailed troubleshooting guides, frequently asked questions (FAQs), and robust experimental protocols to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during the GC-MS analysis of N-methylphenylethanolamine, providing clear and actionable solutions.

Q1: Why am I observing significant peak tailing for my N-methylphenylethanolamine standard?

A1: Peak tailing is a common issue when analyzing amines like N-methylphenylethanolamine by GC-MS. It is often caused by the interaction of the polar amine group with active sites on the GC column or inlet liner.[1]

Troubleshooting Steps:

• Derivatization: The most effective solution is to derivatize the N-methylphenylethanolamine to reduce its polarity. Silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or acylation with reagents such as trifluoroacetic anhydride (TFAA) are common and effective methods.[2][3] Derivatization blocks the active hydrogen on the amine and hydroxyl groups, minimizing interactions with the stationary phase and leading to more symmetrical peaks.[2]

• Inlet Maintenance: Ensure your GC inlet liner is clean and deactivated. Active sites can develop on the liner over time, leading to peak tailing.[4] Consider using a liner specifically designed for active compounds. Regularly replacing the liner and septum is crucial.[5]

• Column Choice and Conditioning: Use a column appropriate for amine analysis. A mid-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is often a good starting point.[6] Ensure the column is properly conditioned according to the manufacturer's instructions to passivate any active sites.

• Column Trimming: If the column has been in use for some time, active sites may have developed at the head of the column. Trimming the first 10-20 cm of the column can often resolve peak tailing issues.[5]

Q2: My sensitivity for N-methylphenylethanolamine is low. How can I improve it?

A2: Low sensitivity can stem from several factors, including inefficient sample preparation, poor chromatographic performance, or suboptimal MS detector settings.

Troubleshooting Steps:

• Optimize Sample Preparation: Ensure your extraction method effectively recovers N-methylphenylethanolamine from the sample matrix. For biological samples like urine or plasma, a liquid-liquid extraction (LLE) under basic conditions is a common approach.[7]

• Enhance Detection with Derivatization: Derivatization not only improves peak shape but can also enhance sensitivity.[2] Fluoroacyl derivatives, for instance, can significantly increase the response of an electron capture detector (ECD) if used, and can also provide characteristic mass fragments for improved MS detection.[2]

• Check for Leaks: Leaks in the GC system, particularly in the injector or column fittings, can lead to a loss of sample and reduced sensitivity.[4]

• MS Detector Tuning: Ensure your mass spectrometer is properly tuned. An out-of-tune instrument will result in poor sensitivity and inaccurate mass assignments.

Q3: I am not detecting N-methylphenylethanolamine in my derivatized sample. What could be the problem?

A3: This issue can arise from an incomplete or failed derivatization reaction, or from degradation of the analyte during sample preparation or injection.

Troubleshooting Steps:

• Verify Derivatization Conditions: Ensure the derivatization reaction has gone to completion. Key factors include the choice of reagent, reaction temperature, and time.[8] For silylation with BSTFA, heating the reaction mixture is often necessary.[9] Always use fresh, high-quality derivatizing reagents, as they can degrade over time, especially in the presence of moisture.[3]

• Sample Dryness: For silylation reactions, it is critical that the sample is completely dry, as the reagents are moisture-sensitive.[3]

• Injector Temperature: While a high injector temperature is needed for volatilization, excessively high temperatures can cause thermal degradation of the analyte or its derivative.[10] An initial lower temperature with a temperature ramp can be beneficial.

• Check for Matrix Effects: Components in your sample matrix may interfere with the derivatization reaction or the ionization process in the MS source. Proper sample cleanup and the use of an internal standard can help mitigate these effects.

Experimental Protocols

Below are detailed methodologies for the GC-MS analysis of N-methylphenylethanolamine, from sample preparation to data acquisition.

Protocol 1: Sample Preparation from Biological Fluids (Urine/Plasma)

This protocol is adapted from established methods for the extraction of phenethylamines from biological matrices.[7]

Reagents and Materials:

• N-methylphenylethanolamine standard

• Internal Standard (IS) solution (e.g., deuterated N-methylphenylethanolamine)

• pH 9.0 Ammonium Chloride buffer

• Concentrated Ammonium Hydroxide

• Sodium Chloride (NaCl)

• n-Butyl Chloride

• Derivatizing agent (e.g., BSTFA with 1% TMCS, or TFAA)

• Ethyl Acetate

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 1 mL of the biological sample (urine or plasma) into a glass test tube.

• Add 50 µL of the Internal Standard solution.

• Add approximately 1 g of NaCl and 1 mL of pH 9.0 ammonium chloride buffer.

• Add 100 µL of concentrated ammonium hydroxide to basify the sample.

• Vortex the tube thoroughly.

• Add 5 mL of n-butyl chloride, cap the tube, and vortex for 2 minutes to extract the analyte.

• Centrifuge at 3000 rpm for 10 minutes.

• Carefully transfer the upper organic layer (n-butyl chloride) to a clean test tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40-50°C.

Protocol 2: Derivatization

Option A: Silylation with BSTFA

• To the dry residue from Protocol 1, add 50 µL of ethyl acetate and 50 µL of BSTFA (with 1% TMCS).[3]

• Cap the vial and heat at 70°C for 30 minutes.[9]

• Cool the vial to room temperature.

• The sample is now ready for injection into the GC-MS.

Option B: Acylation with TFAA

• To the dry residue from Protocol 1, add 50 µL of ethyl acetate and 50 µL of TFAA.[11]

• Cap the vial and heat at 70°C for 30 minutes.[11]

• Cool the vial and evaporate the solvent and excess reagent under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of ethyl acetate for injection.[11]

Protocol 3: GC-MS Instrumental Parameters

These are starting parameters and may require optimization for your specific instrument.

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent).[12]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[11]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 5 minutes.[12]

• Injector Temperature: 250°C.

• Injection Mode: Splitless (1 µL injection volume).

• Transfer Line Temperature: 280°C.[11]

• MS Source Temperature: 230°C.[12]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-450.

Data Presentation

Table 1: Comparison of Derivatization Techniques for Amine Analysis

Derivatization Technique	Reagent Example	Advantages	Disadvantages
Silylation	BSTFA, MSTFA	Forms stable derivatives, powerful silylating agents, improves volatility and thermal stability.[13]	Reagents are moisture sensitive, requiring anhydrous conditions.[3]
Acylation	TFAA, Acetic Anhydride	Improves chromatographic peak shape and thermal stability, can enhance detector sensitivity.[2][7]	By-products can be corrosive; may require an extra step to remove excess reagent.
Alkylation	Alkyl Chloroformates	Can be performed in aqueous solutions.[1]	May result in multiple derivatized products if multiple active sites are present.

Table 2: Characteristic Mass Fragments of N-methylphenylethanolamine

The following are prominent ions observed in the electron ionization mass spectrum of underivatized N-methylphenylethanolamine.

m/z	Relative Intensity (%)	Proposed Fragment
44	100	[CH₃NH=CH₂]⁺ (Base Peak)
77	~10	[C₆H₅]⁺
91	~15	[C₇H₇]⁺ (Tropylium ion)
105	~5	[C₆H₅CO]⁺
136	~20	[M-CH₃]⁺
151	~10	[M]⁺ (Molecular Ion)

Data is illustrative and based on typical fragmentation patterns for similar compounds and publicly available spectra. Actual intensities may vary.

Visualizations

Caption: Experimental workflow for GC-MS analysis of N-methylphenylethanolamine.

Caption: Troubleshooting decision tree for peak tailing in N-methylphenylethanolamine analysis.

References

• 1. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 2. benchchem.com [benchchem.com]
• 3. idc-online.com [idc-online.com]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. agilent.com [agilent.com]
• 6. ijpsr.com [ijpsr.com]
• 7. benchchem.com [benchchem.com]
• 8. nbinno.com [nbinno.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. scholars.direct [scholars.direct]
• 12. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Resolution of N-methylphenylethanolamine Enantiomers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the resolution of N-methylphenylethanolamine enantiomers in chromatography.

Frequently Asked Questions (FAQs)

1. What are the primary reasons for poor resolution of N-methylphenylethanolamine enantiomers?

Poor resolution of N-methylphenylethanolamine enantiomers typically stems from several factors:

• Inappropriate Chiral Stationary Phase (CSP): The selection of the CSP is critical for chiral recognition. Polysaccharide-based CSPs, such as those derived from amylose and cellulose, are often effective for a wide range of racemates, including amines.[1] Pirkle-type and macrocyclic glycopeptide columns also offer alternative selectivities.[2][3]

• Suboptimal Mobile Phase Composition: The mobile phase composition, including the ratio of organic modifier to the non-polar solvent (in normal phase) or aqueous buffer (in reversed-phase), significantly influences enantioselectivity.[4][5]

• Lack of or Incorrect Mobile Phase Additives: For basic compounds like N-methylphenylethanolamine, the addition of a small amount of a basic modifier, such as diethylamine (DEA), to the mobile phase is often crucial to improve peak shape and resolution by minimizing interactions with residual silanols on the stationary phase.[6]

• Unsuitable Temperature: Column temperature affects the thermodynamics of the chiral recognition process. Lowering the temperature can sometimes enhance resolution.[7]

• High Flow Rate: A flow rate that is too high may not allow sufficient time for the enantiomers to interact with the CSP, leading to poor resolution.[7]

2. How can I improve the peak shape of my N-methylphenylethanolamine enantiomers?

Poor peak shape, such as tailing or fronting, can compromise resolution and quantification. Here are some strategies to improve it:

• Use Mobile Phase Additives: For basic analytes like N-methylphenylethanolamine, adding a basic additive like diethylamine (DEA) or triethylamine (TEA) at concentrations of 0.1% to 0.5% can significantly improve peak symmetry by masking active silanol groups on the silica support.[6]

• Optimize Mobile Phase Composition: Adjusting the solvent strength and composition can improve peak shape.

• Reduce Sample Load: Injecting too much sample can lead to column overload and peak distortion. Try reducing the injection volume or sample concentration.[7]

• Ensure Column Health: A deteriorating column can lead to poor peak shapes. If performance degrades over time, consider washing or replacing the column.[8]

3. When is it beneficial to use a derivatization agent?

Pre-column derivatization should be considered in the following scenarios:

• Poor Resolution on Available CSPs: If direct separation on various chiral stationary phases proves unsuccessful, derivatization can be an effective alternative.[9]

• Improved Detection: Derivatization can introduce a chromophore or fluorophore to the molecule, enhancing its detectability by UV or fluorescence detectors.

• Separation on Achiral Columns: Derivatizing the enantiomers with a chiral derivatizing agent creates diastereomers. These diastereomers have different physical properties and can be separated on a standard, less expensive achiral column.[10][11] Common derivatizing agents for amines include o-phthalaldehyde (OPA) in the presence of a chiral thiol.[12]

4. What are the most effective types of Chiral Stationary Phases (CSPs) for separating N-methylphenylethanolamine enantiomers?

The most successful CSPs for the separation of chiral amines, including N-methylphenylethanolamine, are often polysaccharide-based.[1]

• Polysaccharide-based CSPs: Derivatives of cellulose and amylose, such as amylose tris(3,5-dimethylphenylcarbamate), are widely used due to their broad enantiorecognition capabilities.[1][13] Immobilized polysaccharide CSPs are particularly versatile as they are compatible with a wider range of organic solvents.[6]

• Pirkle-type CSPs: These are also effective for many amine separations and are known for their durability due to the covalent bonding of the chiral selector to the silica support.[2]

• Crown Ether-based CSPs: These can be highly efficient for certain primary and secondary amines, though they often require acidic mobile phases.[6]

5. How do mobile phase additives influence the separation of N-methylphenylethanolamine enantiomers?

Mobile phase additives play a crucial role in modulating retention and enantioselectivity:

• Basic Additives (e.g., DEA, TEA): As mentioned, these are essential for achieving good peak shape for basic analytes by minimizing silanol interactions.[6] The choice and concentration of the amine additive can significantly impact the separation.

• Acidic Additives (e.g., Trifluoroacetic Acid - TFA, Formic Acid): While less common for basic analytes in normal-phase, they are often used in reversed-phase chromatography to control the ionization of the analyte and improve peak shape.

• Salts (e.g., Ammonium Formate): In reversed-phase LC-MS applications, volatile salts are used to improve peak shape and ionization efficiency.[14]

Troubleshooting Guides

Problem: Poor or No Enantiomeric Resolution

Potential Cause	Troubleshooting Steps
Incorrect CSP Selection	- Consult literature or column selection guides for separating similar amine compounds. - Screen different types of CSPs (e.g., polysaccharide, Pirkle-type). Polysaccharide-based columns are often a good starting point for amines.[1][3]
Suboptimal Mobile Phase	- In normal phase, systematically vary the percentage of the alcohol modifier (e.g., isopropanol, ethanol) in the non-polar solvent (e.g., hexane, heptane).[7] - In reversed-phase, adjust the ratio of the organic solvent (e.g., acetonitrile, methanol) to the aqueous buffer.[5]
Inappropriate Temperature	- Experiment with different column temperatures, for instance, in a range from 10°C to 40°C. Lower temperatures often improve resolution.[7]
High Flow Rate	- Reduce the flow rate to increase the interaction time between the enantiomers and the CSP.[7]

Problem: Poor Peak Shape (Tailing, Fronting, or Broadening)

Potential Cause	Troubleshooting Steps
Secondary Interactions	- Add a basic modifier like diethylamine (DEA) or triethylamine (TEA) to the mobile phase (0.1-0.5%) to mask active silanol sites on the stationary phase.[6]
Column Overload	- Reduce the injection volume or the concentration of the sample.[7]
Inappropriate Mobile Phase	- Ensure the mobile phase is well-mixed and degassed. - Verify the suitability of the chosen mobile phase additives for your analyte and column.
Column Degradation	- If the column has been used extensively, its performance may have deteriorated. Try cleaning the column according to the manufacturer's instructions or replace it.[8]

Experimental Protocols

Protocol 1: Direct Enantioseparation using a Polysaccharide-Based CSP (Normal Phase)

• Column: Chiralpak® IA (amylose tris(3,5-dimethylphenylcarbamate)) or a similar polysaccharide-based CSP.

• Mobile Phase: Start with a mixture of n-Hexane and 2-Propanol (e.g., 90:10 v/v). Add 0.1% Diethylamine (DEA) to the mobile phase to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV at an appropriate wavelength for N-methylphenylethanolamine (e.g., 254 nm).

• Optimization: If resolution is not optimal, systematically vary the percentage of 2-Propanol (e.g., from 5% to 20%). The choice of alcohol modifier (e.g., ethanol vs. 2-propanol) can also affect selectivity.

Protocol 2: Indirect Enantioseparation via Derivatization (Reversed-Phase)

• Derivatization:

  • React the racemic N-methylphenylethanolamine with a chiral derivatizing agent such as o-phthalaldehyde (OPA) and a chiral thiol (e.g., N-acetyl-L-cysteine).[12] This reaction forms diastereomers.

• Column: A standard achiral C18 column.

• Mobile Phase: A gradient of acetonitrile and water, both containing a buffer such as 0.1% formic acid or ammonium formate.

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection: UV or Mass Spectrometry (MS), depending on the derivatizing agent used.

• Optimization: Adjust the gradient profile and mobile phase additives to achieve the best separation of the resulting diastereomers.[14]

Visualizations

Caption: Workflow for direct and indirect enantioseparation of N-methylphenylethanolamine.

Caption: Troubleshooting workflow for poor enantiomeric resolution.

References

• 1. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hplc.eu [hplc.eu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Altering the mobile phase composition to enhance self-disproportionation of enantiomers in achiral chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimization of Liquid Crystalline Mixtures Enantioseparation on Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase Chiral Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame-ionization detection and pre-column chiral derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. sfera.unife.it [sfera.unife.it]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Analysis of N-methylphenylethanolamine in Plasma

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the sample preparation of N-methylphenylethanolamine (NMPEA) in plasma for analysis by methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Troubleshooting Guides

This section addresses specific issues that researchers, scientists, and drug development professionals may encounter during sample preparation.

Issue 1: Low Analyte Recovery

Q: I am experiencing low recovery of N-methylphenylethanolamine from my plasma samples. What are the potential causes and solutions?

A: Low recovery can stem from several factors related to the chosen sample preparation technique. Here’s a breakdown of potential causes and troubleshooting steps for each method:

Protein Precipitation (PPT):

• Cause: Incomplete protein precipitation or co-precipitation of the analyte. Acetonitrile is a common and effective precipitating agent, often yielding recoveries greater than 80%.[1][2] However, with acid precipitation, low recovery and high variability can occur due to co-precipitation.[2]

• Troubleshooting:

  • Optimize Solvent-to-Plasma Ratio: Ensure a sufficient volume of cold organic solvent (typically acetonitrile or methanol) is used. A common starting point is a 3:1 or 4:1 ratio of solvent to plasma.[1]

  • Ensure Thorough Mixing: Vortex the sample vigorously after adding the precipitating solvent to ensure complete protein denaturation.

  • Optimize Incubation Time and Temperature: While some protocols suggest a brief incubation, allowing the sample to stand for a few minutes after mixing can enhance protein precipitation.

  • Check pH: For basic compounds like NMPEA, precipitation with acids like trichloroacetic acid (TCA) or perchloric acid (PCA) can sometimes lead to co-precipitation.[2] Using an organic solvent like acetonitrile is often a more robust choice.[2]

Liquid-Liquid Extraction (LLE):

• Cause: Incorrect pH of the aqueous phase, inappropriate organic solvent, or insufficient extraction time.

• Troubleshooting:

  • Adjust pH: N-methylphenylethanolamine is a weak base. To ensure it is in its neutral, more organic-soluble form, adjust the plasma sample's pH to be 1.5 to 2 units above its pKa.

  • Select an Appropriate Solvent: Use a water-immiscible organic solvent that has a good affinity for NMPEA. Ethyl acetate and methyl tert-butyl ether (MTBE) are common choices for extracting basic compounds.

  • Optimize Mixing: Ensure vigorous mixing (e.g., vortexing for 1-2 minutes) to maximize the surface area between the aqueous and organic phases, facilitating efficient partitioning of the analyte.

  • Check for Emulsions: If an emulsion forms, try centrifugation at a higher speed or for a longer duration. Adding a small amount of salt can also help break the emulsion.

Solid-Phase Extraction (SPE):

• Cause: Improper conditioning of the SPE cartridge, incorrect loading conditions, inappropriate wash solvent, or inefficient elution. For basic compounds, secondary ion-exchange interactions with some sorbents can cause low recovery.[3]

• Troubleshooting:

  • Sorbent Selection: Use a mixed-mode cation exchange (MCX) sorbent, which is well-suited for extracting basic compounds like NMPEA from biological fluids.[4][5]

  • Conditioning and Equilibration: Ensure the sorbent is properly conditioned with methanol and then equilibrated with an aqueous solution (e.g., water or a weak buffer) before loading the sample.

  • Sample Pre-treatment and Loading: Acidify the plasma sample with an acid like formic acid or phosphoric acid before loading to ensure the analyte is positively charged and retains well on the cation exchange sorbent.

  • Wash Step: Use a weak organic solvent (e.g., 5% methanol in water) to wash away interferences without prematurely eluting the analyte.

  • Elution Step: Elute the analyte with a solvent mixture containing a base, such as 5% ammonium hydroxide in methanol or acetonitrile, to neutralize the charge on the analyte and disrupt its interaction with the sorbent.

Issue 2: High Matrix Effects (Ion Suppression or Enhancement)

Q: My LC-MS/MS analysis of N-methylphenylethanolamine is showing significant ion suppression. How can I mitigate this?

A: Matrix effects, particularly ion suppression, are a common challenge in the LC-MS/MS analysis of biological samples and are often caused by co-eluting endogenous components like phospholipids.[6][7][8]

• Improve Sample Cleanup:

  • Protein Precipitation: While simple, PPT is the least effective method for removing phospholipids, which are a major source of ion suppression.[8] Consider using specialized plates that combine precipitation with phospholipid removal.

  • Liquid-Liquid Extraction: LLE is generally more effective at removing salts and phospholipids than PPT.

  • Solid-Phase Extraction: SPE, especially with a well-chosen sorbent and optimized wash steps, typically provides the cleanest extracts and is highly effective at minimizing matrix effects.[6] Mixed-mode SPE is particularly adept at removing interfering substances.[4][5]

• Chromatographic Separation:

  • Optimize your HPLC/UHPLC method to chromatographically separate N-methylphenylethanolamine from the region where phospholipids typically elute.

  • Consider using a column with a different selectivity or a smaller particle size for better resolution.

• Internal Standard Selection:

  • The use of a stable isotope-labeled (SIL) internal standard for N-methylphenylethanolamine is the most effective way to compensate for matrix effects.[6][9] A SIL-IS will co-elute with the analyte and experience the same degree of ion suppression or enhancement, leading to an accurate analyte-to-IS response ratio.[9]

  • If a SIL-IS is not available, a structural analog that elutes close to the analyte and has similar ionization properties can be used, but it may not compensate for matrix effects as effectively.[10][11]

Issue 3: Poor Peak Shape (Tailing)

Q: I am observing significant peak tailing for N-methylphenylethanolamine in my chromatograms. What could be the cause and how can I fix it?

A: Peak tailing for basic compounds like NMPEA is often caused by secondary interactions with residual silanol groups on silica-based HPLC columns.[12][13][14]

• Mobile Phase Optimization:

  • Adjust pH: Ensure the mobile phase pH is low (e.g., using 0.1% formic acid). At a low pH, the analyte will be protonated, and the silanol groups will be less deprotonated, reducing the undesirable ionic interactions.

  • Increase Buffer Concentration: Adding a buffer salt, such as ammonium formate, to the mobile phase can help to mask the active silanol sites and improve peak shape.[13]

• Column Selection and Care:

  • Use an End-Capped Column: Modern, high-purity, end-capped silica columns are designed to minimize exposed silanol groups and are recommended for the analysis of basic compounds.[12]

  • Consider a Different Stationary Phase: If tailing persists, explore columns with different stationary phases that may have a lower density of active sites.

  • Use a Guard Column: A guard column can help protect the analytical column from strongly retained matrix components that can degrade performance and contribute to peak tailing.

• Sample Overload:

  • Injecting too much analyte can saturate the stationary phase and lead to peak tailing.[12] Try diluting your sample to see if the peak shape improves.

Frequently Asked Questions (FAQs)

Q1: Which sample preparation technique is best for N-methylphenylethanolamine in plasma?

A1: The "best" technique depends on the specific requirements of your assay (e.g., required sensitivity, throughput, and available equipment).

• Protein Precipitation (PPT): This is the fastest and simplest method, making it suitable for high-throughput screening in early drug discovery. However, it provides the least clean extract, which can lead to significant matrix effects.[8]

• Liquid-Liquid Extraction (LLE): LLE offers a better cleanup than PPT and can provide high recovery if optimized correctly. It is a good balance between cleanliness and complexity.

• Solid-Phase Extraction (SPE): SPE, particularly mixed-mode cation exchange, generally provides the highest recovery and the cleanest extracts, leading to the lowest matrix effects and best sensitivity.[4][5] It is often the method of choice for regulated bioanalysis.

Q2: What are the recommended storage conditions for plasma samples containing N-methylphenylethanolamine?

A2: For long-term storage, plasma samples should be kept frozen at -70°C or -80°C to ensure the stability of the analyte.[15][16] Storage at -20°C may not be sufficient for long-term stability for all analytes.[15] Repeated freeze-thaw cycles should be avoided as they can degrade the sample.[17][18] It is recommended to aliquot plasma into single-use tubes before freezing. For short-term storage (up to 5 days), thawed plasma can be stored at 1-6°C.[19]

Q3: How many freeze-thaw cycles are acceptable for plasma samples with N-methylphenylethanolamine?

A3: While the specific stability of N-methylphenylethanolamine through freeze-thaw cycles needs to be experimentally determined, it is a general best practice in bioanalysis to minimize the number of cycles. Ideally, samples should be thawed only once before analysis. If repeated analysis is necessary, it is best to store the plasma in multiple smaller aliquots. Studies on other metabolites have shown that up to 10 freeze-thaw cycles can be acceptable under optimal freezing (snap-freezing in liquid nitrogen) and thawing (rapidly in room temperature water) conditions, but this is highly analyte-dependent.[17][20]

Q4: What is a suitable internal standard for the analysis of N-methylphenylethanolamine?

A4: The ideal internal standard (IS) is a stable isotope-labeled version of N-methylphenylethanolamine (e.g., N-methyl-d3-phenylethanolamine). A SIL-IS has nearly identical chemical and physical properties to the analyte, ensuring it behaves similarly during extraction and ionization, thus effectively compensating for variability.[9][11][21] If a SIL-IS is not available, a close structural analog with similar chromatographic behavior and ionization efficiency can be used, but it requires more rigorous validation to ensure it adequately tracks the analyte.[10]

Quantitative Data Summary

The following tables summarize typical performance characteristics for the different sample preparation techniques. Note that these are representative values for basic compounds and should be experimentally verified for N-methylphenylethanolamine in your laboratory.

Table 1: Comparison of Sample Preparation Techniques for N-methylphenylethanolamine in Plasma

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Typical Recovery	>80%[1][2]	70-90%	>80%[22]
Matrix Effect	High	Moderate	Low[5]
Throughput	High	Moderate	Moderate to High (with automation)
Cost per Sample	Low	Low to Moderate	High
Complexity	Low	Moderate	High

Table 2: Typical Validation Parameters for LC-MS/MS Analysis of a Basic Drug like NMPEA in Plasma

Parameter	Typical Acceptance Criteria
Lower Limit of Quantification (LLOQ)	Typically in the low ng/mL range (e.g., 1-10 ng/mL)[23]
Linearity (r²)	≥ 0.99
Intra- and Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Intra- and Inter-day Accuracy (%Bias)	Within ±15% (±20% at LLOQ)
Recovery (%)	Consistent, precise, and reproducible
Matrix Factor (IS-normalized)	0.85 - 1.15

Experimental Protocols & Workflows

Detailed Methodology: Mixed-Mode Cation Exchange SPE

This protocol is a recommended starting point for developing a robust SPE method for N-methylphenylethanolamine.

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of internal standard solution and 100 µL of 4% phosphoric acid in water. Vortex to mix.

• Conditioning: Condition an Oasis MCX µElution plate well with 200 µL of methanol.

• Equilibration: Equilibrate the well with 200 µL of water.

• Load: Load the entire pre-treated sample onto the well.

• Wash 1: Wash with 200 µL of 2% formic acid in water.

• Wash 2: Wash with 200 µL of methanol.

• Elute: Elute the analyte with two aliquots of 25 µL of 50:50 acetonitrile:methanol containing 5% ammonium hydroxide.

• Dilute: Dilute the combined eluate with 150 µL of an aqueous solution compatible with the initial mobile phase conditions before injection.

Experimental Workflow Diagrams

Figure 1. Protein Precipitation (PPT) Workflow.

Figure 2. Liquid-Liquid Extraction (LLE) Workflow.

Figure 3. Solid-Phase Extraction (SPE) Workflow.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. lcms.cz [lcms.cz]
• 5. waters.com [waters.com]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. biopharmaservices.com [biopharmaservices.com]
• 11. bioanalysis-zone.com [bioanalysis-zone.com]
• 12. gmpinsiders.com [gmpinsiders.com]
• 13. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [restek.com]
• 14. lctsbible.com [lctsbible.com]
• 15. Long-term stability of frozen pooled plasmas stored at -70°C, -40°C, and -20°C for prothrombin time and International Normalized Ratio (INR) assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Long-term stability of soluble ST2 in frozen plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Isolated Effects of Plasma Freezing versus Thawing on Metabolite Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Impact of Freeze-thaw Cycles and Storage Time on Plasma Samples Used in Mass Spectrometry Based Biomarker Discovery Projects - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 22. lcms.labrulez.com [lcms.labrulez.com]
• 23. Development and validation of an LC-MS/MS method for the quantification of mescaline and major metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Degradation Studies of N-methylphenylethanolamine in Solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the stability and degradation of N-methylphenylethanolamine in solution.

Frequently Asked Questions (FAQs)

Q1: What are the typical stress conditions used for forced degradation studies of N-methylphenylethanolamine?

A1: Forced degradation studies for N-methylphenylethanolamine, a β-hydroxy-phenethylamine, typically involve exposure to hydrolytic, oxidative, thermal, and photolytic stress conditions to assess its intrinsic stability and identify potential degradation products.[1][2][3] These studies are crucial for developing stability-indicating analytical methods.[3]

Q2: What are the potential degradation pathways for N-methylphenylethanolamine?

A2: Based on its chemical structure and data from similar phenylethanolamines like synephrine and norepinephrine, potential degradation pathways for N-methylphenylethanolamine include oxidation of the amine to form an N-oxide, dimerization, and potential cleavage of the side chain under harsh conditions.[4][5] The benzylic hydroxyl group and the secondary amine are the most likely sites for chemical transformation.

Q3: How does pH affect the stability of N-methylphenylethanolamine in solution?

A3: The stability of phenylethanolamines is known to be pH-dependent.[4] For instance, the structurally similar compound synephrine's racemization and degradation are influenced by pH.[6] Generally, extreme pH conditions (highly acidic or alkaline) can catalyze hydrolytic degradation.[1] For N-methylphenylethanolamine, it is anticipated that both acidic and basic conditions could lead to an increased rate of degradation.

Q4: What analytical techniques are suitable for monitoring the stability of N-methylphenylethanolamine and its degradation products?

A4: Stability-indicating High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective method for separating and quantifying N-methylphenylethanolamine from its degradation products.[7][8][9][10] For structural elucidation of the degradation products, Ultra-Performance Liquid Chromatography coupled with Mass Spectrometry (UPLC-MS/MS) is a powerful technique.[11][12][13]

Troubleshooting Guides

Issue 1: No significant degradation is observed under stress conditions.

Possible Cause	Troubleshooting Step
Stress conditions are too mild.	Increase the concentration of the stressor (e.g., acid, base, oxidizing agent), elevate the temperature, or prolong the exposure time. For thermal stress, consider temperatures up to 80°C. For hydrolytic stress, consider using up to 1N HCl or 1N NaOH.[7]
The compound is inherently stable under the tested conditions.	If no degradation is observed even under harsh conditions, it indicates the high stability of the molecule. Document the conditions tested and the results. It is possible that for some molecules, no degradation will occur under certain stress conditions.[3]
Analytical method is not sensitive enough to detect small changes.	Re-validate the analytical method to ensure it has adequate sensitivity (Limit of Detection and Limit of Quantitation).

Issue 2: Excessive degradation is observed, making it difficult to identify primary degradants.

Possible Cause	Troubleshooting Step
Stress conditions are too harsh.	Reduce the concentration of the stressor, lower the temperature, or shorten the exposure time. The goal of forced degradation is typically to achieve 5-20% degradation to ensure that the primary degradation products are formed and can be reliably detected and quantified.[1]
Formation of secondary degradation products.	Analyze samples at earlier time points to identify the initial degradation products before they are further degraded.

Issue 3: Poor resolution between the parent drug and degradation peaks in HPLC.

| Possible Cause | Troubleshooting Step | | Suboptimal chromatographic conditions. | Optimize the mobile phase composition (e.g., organic modifier, pH of the aqueous phase), try a different column chemistry (e.g., C18, phenyl-hexyl), or adjust the gradient elution profile. | | Co-elution of multiple degradation products. | Employ a shallower gradient or isocratic elution to improve separation. Consider using a column with a different selectivity. UPLC can also provide higher resolution separations. |

Issue 4: Difficulty in identifying the structure of degradation products.

| Possible Cause | Troubleshooting Step | | Insufficient data from the analytical technique. | Utilize UPLC-MS/MS to obtain mass fragmentation patterns of the degradation products. This information is crucial for proposing chemical structures.[13] | | Low concentration of the degradation product. | Concentrate the stressed sample to increase the signal of the degradation product for better characterization. | | Complex fragmentation pattern. | Compare the fragmentation pattern with that of the parent drug and consider plausible chemical transformations (e.g., oxidation, hydrolysis, dimerization) to propose a structure. |

Data Presentation

Table 1: Summary of Forced Degradation Studies on Structurally Similar Phenylethanolamines

Stress Condition	Compound	Conditions	Degradation (%)	Identified Degradation Products/Pathways	Reference
Acid Hydrolysis	Phenylephrine	0.1N HCl, 1 hr at 60°C	21.92	Not specified	[7]
Alkali Hydrolysis	Phenylephrine	1N NaOH, 1 hr at 60°C	3.58	Not specified	[7]
Oxidative	Phenylephrine	3% H₂O₂, 24 hrs at RT	Not specified	Not specified	[7]
Thermal	Synephrine	50°C in buffer, 22 hrs	Significant depletion	Dimerization (disynephrine ether dihydrochloride)	[4]
Photolytic	Adrenaline	UV light (λ=254 nm) in aqueous solution	-	Aminochrome	[14]

Note: Data for N-methylphenylethanolamine is not available in the searched literature; this table presents data for structurally similar compounds to provide insights into potential degradation behavior.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is a general guideline based on typical forced degradation studies for phenylethanolamines.

• Preparation of Stock Solution: Prepare a stock solution of N-methylphenylethanolamine in a suitable solvent (e.g., methanol or water) at a concentration of 1 mg/mL.[1]

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1N HCl.

  • Keep the solution at 60°C for 24 hours.

  • After the specified time, neutralize the solution with an appropriate volume of 1N NaOH.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase for HPLC analysis.

• Alkali Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1N NaOH.

  • Keep the solution at 60°C for 24 hours.

  • After the specified time, neutralize the solution with an appropriate volume of 1N HCl.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase for HPLC analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase for HPLC analysis.

• Thermal Degradation:

  • Keep the stock solution (in a sealed vial) in a hot air oven at 80°C for 48 hours.

  • After the specified time, cool the solution to room temperature.

  • Dilute to a final concentration of 100 µg/mL with the mobile phase for HPLC analysis.

• Photolytic Degradation:

  • Expose the stock solution in a transparent container to UV light (254 nm) and fluorescent light for a specified duration (e.g., as per ICH Q1B guidelines).

  • Keep a control sample wrapped in aluminum foil to protect it from light.

  • After exposure, dilute the sample to a final concentration of 100 µg/mL with the mobile phase for HPLC analysis.

Protocol 2: Stability-Indicating HPLC Method

This protocol is a starting point for developing a stability-indicating HPLC method.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 215 nm (based on the UV absorbance of the phenyl group).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Gradient Program (Example):

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-30 min: 90% to 10% B

  • 30-35 min: 10% B (re-equilibration)

Mandatory Visualization

Caption: Experimental workflow for forced degradation studies.

Caption: Potential degradation pathways for N-methylphenylethanolamine.

References

• 1. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 2. ajpsonline.com [ajpsonline.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Temperature Cycling Induced Deracemization of p-Synephrine in the Presence of Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Norepinephrine - Wikipedia [en.wikipedia.org]
• 6. p-Synephrine: an overview of physicochemical properties, toxicity, biological and pharmacological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. bepls.com [bepls.com]
• 9. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 10. stability-indicating rp-hplc method: Topics by Science.gov [science.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Troubleshooting peak tailing in HPLC analysis of N-methylphenylethanolamine

This guide provides troubleshooting strategies and frequently asked questions to address peak tailing during the HPLC analysis of N-methylphenylethanolamine, a common issue for researchers, scientists, and drug development professionals.

Troubleshooting Guide: Peak Tailing

This section addresses the common causes of peak tailing for N-methylphenylethanolamine and provides systematic solutions.

Q1: Why is my N-methylphenylethanolamine peak tailing?

A: The most common cause of peak tailing for N-methylphenylethanolamine is secondary interactions between the basic amine group of the molecule and acidic residual silanol groups on the surface of silica-based HPLC columns.[1][2][3][4] N-methylphenylethanolamine is a weak base with a pKa of approximately 9.3.[5][6] At neutral or mid-range pH, its amine group is protonated (positively charged), leading to strong electrostatic interactions with ionized, negatively charged silanol groups (Si-O⁻) on the stationary phase.[2][3][7]

Other potential causes include:

• Column Overload : Injecting a sample that is too concentrated can saturate the column.[1][8]

• Column Degradation : The column may be old, contaminated, or have developed a void at the inlet.[1][8]

• Extra-Column Effects : Excessive tubing length or diameter between the column and detector can cause peak broadening and tailing.[8][9]

• Inappropriate Sample Solvent : Dissolving the sample in a solvent significantly stronger than the mobile phase can distort the peak shape.[8]

Q2: How does the mobile phase pH affect the peak shape of N-methylphenylethanolamine?

A: Mobile phase pH is a critical factor in controlling the peak shape of ionizable compounds like N-methylphenylethanolamine.[10][11] The pH dictates the ionization state of both the analyte and the column's residual silanol groups (pKa ~3.5-4.5).[7]

• At Mid-Range pH (e.g., pH 4-8) : Silanol groups are deprotonated (anionic, Si-O⁻) and N-methylphenylethanolamine is protonated (cationic), leading to strong secondary ionic interactions that cause significant tailing.[3]

• At Low pH (e.g., pH 2-3) : The low pH protonates the silanol groups, neutralizing their negative charge (Si-OH).[8] This minimizes the electrostatic interaction with the protonated analyte, resulting in a much-improved, more symmetrical peak shape.[3]

• At High pH (e.g., pH > 10, requires a pH-stable column) : The high pH neutralizes the N-methylphenylethanolamine molecule, preventing its interaction with the ionized silanols. While effective, this approach requires a specialized column that can withstand high pH without dissolving the silica backbone.[12][13]

As a general rule, the mobile phase pH should be adjusted to at least 1.5 to 2 pH units away from the analyte's pKa to ensure a single ionic form exists, which leads to sharper peaks.[10][14]

Q3: What adjustments can I make to my mobile phase to improve peak shape?

A: Besides pH optimization, several mobile phase modifications can mitigate peak tailing:

• Increase Buffer Concentration : Using a buffer at a concentration of 20-50 mM helps maintain a consistent pH and can mask some silanol interactions, leading to better peak symmetry.[1][8]

• Add a Competing Base : Introducing a small amount (e.g., 0.1%) of a basic additive like triethylamine (TEA) to the mobile phase can be effective.[12] TEA acts as a "silanol suppressor" by competing with the analyte for the active silanol sites, thereby reducing tailing.

• Use Ion-Pairing Reagents : For basic compounds, an anionic ion-pairing reagent (e.g., sodium 1-heptanesulfonate) can be added to the mobile phase.[15] This reagent forms a neutral ion pair with the protonated N-methylphenylethanolamine, increasing its hydrophobicity and improving its retention and peak shape on a reversed-phase column.[15]

Q4: Could my column be the problem, and what type of column is best for this analysis?

A: Yes, the column is a frequent source of peak tailing issues.

• Column Problems :

  • Exposed Silanols : Older or poorly end-capped C18 columns have a higher concentration of accessible silanol groups, which exacerbates tailing for basic compounds.[16][17]

  • Bed Deformation : A void at the column inlet or a channel in the packed bed can cause peak splitting and tailing.[1][8] This can be confirmed by replacing the column with a new one.[1]

  • Contamination : Accumulation of strongly retained matrix components can create active sites that cause tailing. Using a guard column can protect the analytical column and serve as a diagnostic tool.[18]

• Recommended Columns :

  • High-Purity, End-Capped Columns : Modern columns are made with high-purity silica and feature advanced end-capping to minimize residual silanols.[9][16]

  • Polar-Embedded or Shielded Columns : These columns have a polar group embedded within the alkyl chain, which helps to shield the analyte from interacting with underlying silanol groups.[8][9]

  • Hybrid Particle Columns : Columns based on hybrid organic/inorganic particles often offer a wider usable pH range, making them suitable for methods that employ high pH to improve the peak shape of basic compounds.[19]

Q5: What other experimental parameters should I check to resolve peak tailing?

A: If you have addressed mobile phase and column issues, consider the following:

• Column Overload : This is a common issue where all peaks in the chromatogram may show tailing. To check for this, dilute your sample 10-fold and re-inject it. If the peak shape improves, you were likely overloading the column.[1] The solution is to reduce the sample concentration or the injection volume.[8]

• Extra-Column Volume : Tailing can be caused by excessive dead volume in the system. Ensure you are using tubing with a narrow internal diameter (e.g., 0.005") and that the tubing length between the injector, column, and detector is as short as possible.[8][9]

• Sample Solvent : The sample should ideally be dissolved in the mobile phase itself.[8] If a different solvent is used, it should be weaker than the mobile phase to prevent peak distortion.

Data & Properties

Table 1: Physicochemical Properties of N-methylphenylethanolamine

Property	Value	Source
Molecular Formula	C₉H₁₃NO	[5][20]
Molecular Weight	151.21 g/mol	[20][21]
Classification	Weak Base, Aralkylamine	[5][6]
pKa	9.29 (hydrochloride salt)	[5]
Predicted Basic pKa	9.43	[6]

Table 2: Troubleshooting Summary for Peak Tailing

Symptom	Potential Cause	Recommended Solution
Only N-methylphenylethanolamine peak tails	Secondary interaction with silanol groups	1. Lower mobile phase pH to 2.5-3.0. 2. Add a competing base (e.g., 0.1% TEA). 3. Use a modern, high-purity end-capped column. 4. Consider an ion-pairing reagent.
All peaks in the chromatogram are tailing	Column overload	Dilute the sample or reduce injection volume.
Peak tailing appears suddenly	Column contamination or void formation	1. Flush the column with a strong solvent. 2. Replace the guard column if one is used. 3. Replace the analytical column.
Broad, tailing peaks	Extra-column dead volume	1. Minimize tubing length. 2. Use tubing with a smaller internal diameter.
Distorted or split peaks	Sample solvent is too strong	Dissolve the sample in the mobile phase or a weaker solvent.

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization Study

This protocol outlines a systematic approach to determine the optimal mobile phase pH for the analysis of N-methylphenylethanolamine.

• Column: Use a modern, end-capped C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Initial Mobile Phase: Prepare an isocratic mobile phase of 30:70 Acetonitrile:Water.

• Buffer Preparation: Prepare 50 mM stock solutions of phosphate buffer.

• pH Adjustment:

  • Mobile Phase A (pH 7.0): To the aqueous portion, add phosphate buffer and adjust the pH to 7.0 before mixing with acetonitrile.

  • Mobile Phase B (pH 3.0): To a separate aqueous portion, add phosphate buffer and adjust the pH to 3.0 with phosphoric acid before mixing with acetonitrile.

• Sample Preparation: Prepare a 10 µg/mL solution of N-methylphenylethanolamine in the respective mobile phase.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection: 210 nm (or as appropriate)

• Procedure:

  • Equilibrate the system with Mobile Phase A for at least 30 minutes.

  • Inject the sample solution three times and record the chromatograms.

  • Flush the system thoroughly with 50:50 Acetonitrile:Water.

  • Equilibrate the system with Mobile Phase B for at least 30 minutes.

  • Inject the sample solution three times and record the chromatograms.

• Data Analysis: Calculate the USP tailing factor for the N-methylphenylethanolamine peak at both pH 3.0 and pH 7.0. A significant reduction in tailing is expected at pH 3.0.[3]

Visualizations

Troubleshooting Workflow

Caption: A flowchart for troubleshooting peak tailing.

Mechanism of Silanol Interaction

Caption: Analyte and stationary phase interactions at different pH levels.

Frequently Asked Questions (FAQs)

Q: What is a good starting point for developing an HPLC method for N-methylphenylethanolamine?

A: A good starting point for method development would be reversed-phase chromatography.[22]

• Column: C18, 4.6 x 150 mm, 5 µm (modern, high-purity, end-capped).

• Mobile Phase: Acetonitrile and a low-pH aqueous buffer (e.g., 25 mM potassium phosphate adjusted to pH 3.0).

• Gradient/Isocratic: Start with an isocratic elution (e.g., 20-30% acetonitrile) and switch to a gradient if co-eluting impurities are present.[22]

• Flow Rate: 1.0 mL/min.

• Temperature: 25-30 °C.

• Detector: UV detector at a low wavelength (e.g., 210 nm) or consider derivatization for higher sensitivity.

Q: How do I quantitatively measure peak tailing?

A: Peak tailing is most commonly quantified using the USP Tailing Factor (Tf), also known as the asymmetry factor. The formula is:

Tf = W₀.₀₅ / 2f

Where:

• W₀.₀₅ is the peak width at 5% of the peak height.

• f is the distance from the peak's leading edge to the peak maximum at 5% height.

An ideal, perfectly symmetrical peak has a Tf of 1.0. A value greater than 1.2 is generally considered to be tailing, and values above 2.0 are often unacceptable in regulated environments.[8]

Q: N-methylphenylethanolamine has poor UV absorbance. How can I improve its detection?

A: Due to the lack of a strong chromophore, detecting low levels of N-methylphenylethanolamine with a UV detector is challenging.[23] Two common strategies to overcome this are:

• Pre-column Derivatization: The molecule can be reacted with a derivatizing agent that has a strong UV chromophore, such as 4-nitrobenzoyl chloride or 1-fluoro-2,4-dinitrobenzene (FDNB).[23][24] This creates a derivative that can be detected with high sensitivity at a more specific wavelength.

• Mass Spectrometry (LC-MS): Using a mass spectrometer as a detector provides high sensitivity and selectivity without the need for derivatization. This is an excellent alternative if the equipment is available.[19]

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. Halostachine - Wikipedia [en.wikipedia.org]
• 6. Showing Compound N-Methylphenylethanolamine (FDB022596) - FooDB [foodb.ca]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. uhplcs.com [uhplcs.com]
• 9. chromtech.com [chromtech.com]
• 10. veeprho.com [veeprho.com]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. agilent.com [agilent.com]
• 13. agilent.com [agilent.com]
• 14. moravek.com [moravek.com]
• 15. km3.com.tw [km3.com.tw]
• 16. LC Technical Tip [discover.phenomenex.com]
• 17. shodexhplc.com [shodexhplc.com]
• 18. waters.com [waters.com]
• 19. waters.com [waters.com]
• 20. N-Methylphenylethanolamine | C9H13NO | CID 913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. N-methylphenylethanolamine (6589-55-5) for sale [vulcanchem.com]
• 22. Steps for HPLC Method Development | Pharmaguideline [pharmaguideline.com]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

Minimizing matrix effects in LC-MS/MS quantification of N-methylphenylethanolamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize matrix effects in the LC-MS/MS quantification of N-methylphenylethanolamine.

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of N-methylphenylethanolamine, providing potential causes and recommended solutions.

Issue	Potential Cause	Recommended Solution
Low Analyte Response / Ion Suppression	Co-elution of matrix components, particularly phospholipids, that compete with the analyte for ionization.[1][2][3]	1. Optimize Sample Preparation: Employ more rigorous cleanup methods like Solid-Phase Extraction (SPE) or phospholipid removal plates.[4][5] 2. Modify Chromatographic Conditions: Adjust the gradient, mobile phase composition, or column chemistry to improve separation between N-methylphenylethanolamine and interfering matrix components.[1][2] 3. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS will co-elute with the analyte and experience similar matrix effects, allowing for accurate correction during data processing.[1][6][7]
Poor Peak Shape (Tailing or Fronting)	Interaction of the analyte with active sites on the column or co-eluting matrix components altering the local pH.[8]	1. Adjust Mobile Phase pH: For basic compounds like N-methylphenylethanolamine, using a mobile phase with a low pH (e.g., containing 0.1% formic acid) can improve peak shape by ensuring the analyte is in a consistent protonated state.[9] 2. Change Column Chemistry: Consider a different C18 column from another vendor or a column with a different stationary phase.
Inconsistent Results / Poor Reproducibility	Variable matrix effects between different samples or lots of matrix.[2][10] Inadequate sample cleanup leading to instrument contamination over time.[3]	1. Implement Robust Sample Preparation: Use a validated sample preparation method that consistently removes a high percentage of matrix components. 2. Employ Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to compensate for consistent matrix effects.[1] 3. Regularly Clean the Mass Spectrometer Ion Source: Follow the manufacturer's guidelines for routine maintenance to prevent performance degradation due to contamination.
High Background Noise	Insufficiently selective sample preparation or MS/MS transitions.	1. Improve Sample Cleanup: Utilize SPE or LLE to remove a broader range of interfering compounds.[1][11] 2. Optimize MS/MS Parameters: Ensure that the precursor and product ion transitions are specific to N-methylphenylethanolamine and do not have interferences from the matrix.

Frequently Asked Questions (FAQs)

1. What are matrix effects and how do they impact the quantification of N-methylphenylethanolamine?

Matrix effects are the alteration of analyte ionization efficiency due to co-eluting components from the sample matrix (e.g., plasma, urine).[1][2][10] These effects can lead to ion suppression (decreased signal) or, less commonly, ion enhancement (increased signal), both of which compromise the accuracy and reproducibility of quantification.[12][13] For N-methylphenylethanolamine, which is often analyzed in complex biological fluids, endogenous compounds like phospholipids are a common source of matrix effects.[3][4][5]

2. How can I assess the presence and extent of matrix effects in my assay?

There are two primary methods to evaluate matrix effects:

• Qualitative Assessment (Post-Column Infusion): A solution of N-methylphenylethanolamine is continuously infused into the mass spectrometer after the analytical column. A blank, extracted matrix sample is then injected onto the column. Any dip or rise in the constant analyte signal as the matrix components elute indicates regions of ion suppression or enhancement.[2][12][14]

• Quantitative Assessment (Post-Extraction Spike): The response of N-methylphenylethanolamine in a neat solution is compared to its response when spiked into an extracted blank matrix sample. The matrix factor (MF) is calculated as the peak area in the presence of matrix divided by the peak area in the neat solution. An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.[2][14][15]

3. What is the most effective sample preparation technique to minimize matrix effects for N-methylphenylethanolamine?

While simple protein precipitation (PPT) is fast, it is often insufficient for removing matrix components that cause ion suppression.[11] More effective techniques include:

• Solid-Phase Extraction (SPE): This is a highly effective method for cleaning up complex samples. For a basic compound like N-methylphenylethanolamine, a mixed-mode cation exchange SPE sorbent can provide excellent selectivity by retaining the analyte through ion exchange while washing away neutral and acidic interferences.[11]

• Liquid-Liquid Extraction (LLE): LLE can also provide cleaner extracts than PPT, but optimization of the extraction solvent is crucial to ensure good recovery of the analyte.[11]

• Phospholipid Removal Products: These are specialized plates or cartridges designed to specifically remove phospholipids, a major cause of ion suppression in bioanalysis.[3][4][5]

4. Why is a stable isotope-labeled internal standard (SIL-IS) recommended?

A SIL-IS (e.g., N-methylphenylethanolamine-d3) is the ideal internal standard because it has nearly identical chemical and physical properties to the analyte.[6] It will co-elute from the LC column and experience the same degree of ion suppression or enhancement as the unlabeled analyte.[1] By calculating the ratio of the analyte peak area to the SIL-IS peak area, the variability introduced by matrix effects can be effectively normalized, leading to more accurate and precise quantification.[1]

Experimental Protocols

Protocol 1: Evaluation of Matrix Factor

• Prepare Analyte Spiking Solutions: Prepare solutions of N-methylphenylethanolamine and its SIL-IS in a neat solvent (e.g., 50:50 methanol:water) at a concentration representing a mid-point in the calibration range.

• Prepare Blank Matrix Samples: Obtain at least six different lots of the biological matrix (e.g., human plasma).

• Extract Blank Matrix: Process the blank matrix samples using the chosen sample preparation method (e.g., SPE).

• Post-Extraction Spike (Set A): To the extracted blank matrix samples, add the analyte and SIL-IS spiking solutions.

• Neat Solution (Set B): To an equivalent volume of the final extraction solvent, add the analyte and SIL-IS spiking solutions.

• Analysis: Analyze both sets of samples by LC-MS/MS.

• Calculation:

  • Matrix Factor (MF) = (Peak Area of Analyte in Set A) / (Peak Area of Analyte in Set B)

  • IS-Normalized MF = (Peak Area Ratio of Analyte/IS in Set A) / (Peak Area Ratio of Analyte/IS in Set B)

  • A value close to 1 indicates minimal matrix effect.

Protocol 2: Solid-Phase Extraction (SPE) for N-methylphenylethanolamine

This is a general protocol using a mixed-mode cation exchange SPE cartridge.

• Sample Pre-treatment: Dilute 100 µL of plasma with 200 µL of 4% phosphoric acid in water. Add the SIL-IS.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the cartridge.

• Washing:

  • Wash 1: 1 mL of 0.1 M acetic acid.

  • Wash 2: 1 mL of methanol.

• Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the mobile phase.[16]

Visualizations

Caption: General sample preparation workflow for LC-MS/MS analysis.

Caption: Logic diagram for quantitative matrix effect evaluation.

References

• 1. longdom.org [longdom.org]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sample Prep Tech Tip: Phospholipid Removal | Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. learning.sepscience.com [learning.sepscience.com]
• 6. Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Validated LC–MS-MS Method for Multiresidual Analysis of 13 Illicit Phenethylamines in Amniotic Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 14. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 16. organomation.com [organomation.com]

Technical Support Center: Purification of Crude N-methylphenylethanolamine

Welcome to the technical support center for the purification of crude N-methylphenylethanolamine. This resource is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude N-methylphenylethanolamine?

A1: Depending on the synthetic route, common impurities may include unreacted starting materials such as acetophenone, byproducts from the reduction step, and residual solvents.[1] If the synthesis involves a benzyl-protected intermediate, incomplete debenzylation can also lead to impurities.

Q2: What are the most effective methods for purifying crude N-methylphenylethanolamine?

A2: The most common and effective purification methods for N-methylphenylethanolamine, which is a solid at room temperature, are recrystallization and column chromatography.[2][3] The choice of method depends on the nature and quantity of the impurities.

Q3: How do I choose a suitable solvent for the recrystallization of N-methylphenylethanolamine?

A3: An ideal recrystallization solvent is one in which N-methylphenylethanolamine is sparingly soluble at room temperature but highly soluble at an elevated temperature. Given that N-methylphenylethanolamine is soluble in water, a mixed solvent system, such as ethanol-water or acetone-water, is often a good starting point.[2][4] It is recommended to perform small-scale solubility tests with various solvents to find the optimal system.

Q4: Can I purify N-methylphenylethanolamine by distillation?

A4: While vacuum distillation can be used to purify liquid amines, N-methylphenylethanolamine is a solid at room temperature.[2][3] Therefore, distillation is generally not the preferred method for its final purification, although it could potentially be used to remove volatile impurities from the crude product before recrystallization or chromatography.

Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause	Troubleshooting Steps
Oiling out instead of crystallization	The compound's melting point is lower than the boiling point of the solvent. The compound is too soluble in the chosen solvent. Cooling is too rapid.	- Use a lower boiling point solvent or a solvent mixture. - Add a small amount of a non-solvent (a solvent in which the compound is insoluble) to the hot solution until it becomes slightly cloudy, then clarify with a few drops of the hot solvent before cooling. - Allow the solution to cool slowly to room temperature before placing it in an ice bath.
No crystal formation upon cooling	The solution is not saturated. The solution is supersaturated but nucleation has not occurred.	- Evaporate some of the solvent to increase the concentration of the product and then allow it to cool again. - Scratch the inside of the flask with a glass rod to induce nucleation. - Add a seed crystal of pure N-methylphenylethanolamine.
Low recovery of purified product	Too much solvent was used. The compound has significant solubility in the cold solvent. Crystals were filtered before crystallization was complete.	- Use the minimum amount of hot solvent necessary to dissolve the crude product. - Ensure the solution is thoroughly cooled in an ice bath before filtration. - Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.
Product is still impure after recrystallization	The chosen solvent did not effectively discriminate between the product and the impurity. The impurity co-crystallized with the product.	- Try a different recrystallization solvent or solvent system. - Perform a second recrystallization. - Consider using column chromatography for more challenging separations.

Column Chromatography Issues

Problem	Possible Cause	Troubleshooting Steps
Poor separation of product and impurities	Incorrect mobile phase polarity. Column was not packed properly.	- Adjust the polarity of the eluent. For N-methylphenylethanolamine, a gradient of increasing polarity (e.g., from ethyl acetate/hexane to methanol/dichloromethane) is often effective. - Ensure the silica gel is packed uniformly without any cracks or bubbles.
Product is tailing on the column	The compound is interacting too strongly with the stationary phase.	- Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the mobile phase to neutralize acidic sites on the silica gel.[5]
Low recovery from the column	The product is irreversibly adsorbed onto the silica gel.	- Use a more polar eluent to wash the column after the initial elution. - Consider using a different stationary phase, such as alumina.
Cracking of the silica gel bed	The column ran dry.	- Always keep the top of the silica gel covered with the mobile phase.

Experimental Protocols

General Recrystallization Protocol

Objective: To purify crude N-methylphenylethanolamine by recrystallization.

Materials:

• Crude N-methylphenylethanolamine

• Recrystallization solvent (e.g., ethanol/water mixture)

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection: In a test tube, dissolve a small amount of the crude product in a minimal amount of a potential hot solvent. A good solvent will dissolve the compound when hot but show low solubility at room temperature.

• Dissolution: Place the crude N-methylphenylethanolamine in an Erlenmeyer flask and add a small amount of the chosen solvent. Heat the mixture on a hot plate with stirring and continue adding the solvent portion-wise until the solid is completely dissolved.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or activated charcoal was used, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

General Column Chromatography Protocol

Objective: To purify crude N-methylphenylethanolamine using flash column chromatography.

Materials:

• Crude N-methylphenylethanolamine

• Silica gel (for flash chromatography)

• Chromatography column

• Eluent (e.g., a gradient of ethyl acetate in hexanes, potentially with a small amount of triethylamine)

• Collection tubes

• TLC plates and developing chamber

• UV lamp

Procedure:

• Column Packing: Pack the chromatography column with silica gel as a slurry in the initial, least polar eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the mobile phase, starting with a low polarity and gradually increasing the polarity. Collect fractions in test tubes.

• Monitoring: Monitor the separation by spotting fractions on a TLC plate and visualizing under a UV lamp.

• Fraction Pooling: Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator to obtain the purified N-methylphenylethanolamine.

Visualizations

References

• 1. Buy N-methylphenylethanolamine | 6589-55-5 [smolecule.com]
• 2. N-methylphenylethanolamine (6589-55-5) for sale [vulcanchem.com]
• 3. N-Methylphenylethanolamine | C9H13NO | CID 913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]

Addressing low sensitivity in UV detection of N-methylphenylethanolamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of low sensitivity in the UV detection of N-methylphenylethanolamine. The information is tailored for researchers, scientists, and drug development professionals.

FAQs: Understanding and Overcoming Low UV Sensitivity

Q1: Why am I observing a very low or no UV signal for N-methylphenylethanolamine in my HPLC analysis?

A1: N-methylphenylethanolamine inherently exhibits poor UV absorbance. This is because its chemical structure lacks a significant chromophore, which is a part of a molecule that absorbs ultraviolet or visible light. The phenyl group in N-methylphenylethanolamine provides some UV absorbance, but it is not strong enough for sensitive detection at low concentrations.

Q2: Is it possible to improve the UV detection of underivatized N-methylphenylethanolamine?

A2: While direct UV detection of N-methylphenylethanolamine is challenging, you can try optimizing the detection wavelength. The phenyl group should have a maximum absorbance around 254-260 nm. However, for significantly improved sensitivity that is often required in pharmaceutical analysis, derivatization is the recommended approach.

Q3: What is derivatization and how does it enhance the UV detection of N-methylphenylethanolamine?

A3: Derivatization is a chemical modification technique where a reagent is reacted with the analyte of interest to create a new compound (a derivative) with improved detection properties. In the case of N-methylphenylethanolamine, a derivatizing agent is used to attach a chromophore to its secondary amine group. This newly attached chromophore has a high molar absorptivity, leading to a much stronger UV signal and, consequently, a significantly lower limit of detection.

Troubleshooting Guide: Low UV Sensitivity of N-methylphenylethanolamine

This guide provides a systematic approach to troubleshooting and resolving issues related to the low UV sensitivity of N-methylphenylethanolamine.

Problem: Weak or No Peak for N-methylphenylethanolamine

Initial Checks:

• Wavelength: Confirm that the UV detector is set to an appropriate wavelength for the underivatized (around 254-260 nm) or derivatized compound.

• Concentration: Ensure the concentration of your N-methylphenylethanolamine standard or sample is within the expected detection range of your instrument.

• Injection Volume: Verify that the correct injection volume is being used.

If the signal remains low after these initial checks, derivatization is strongly recommended.

Solution: Pre-column Derivatization

Pre-column derivatization involves reacting N-methylphenylethanolamine with a UV-active labeling agent before injecting the sample into the HPLC system. Below is a comparison of common derivatizing reagents for secondary amines like N-methylphenylethanolamine.

Comparison of Common Derivatization Reagents:

Derivatizing Reagent	Abbreviation	Reaction Target	Typical Detection Wavelength	Key Advantages	Key Disadvantages
1-Fluoro-2,4-dinitrobenzene	FDNB	Primary and Secondary Amines	~360 - 380 nm	Stable derivatives, reliable reaction.	Can be less sensitive than fluorescent tags.
Dansyl Chloride	Dns-Cl	Primary and Secondary Amines, Phenols	~254 nm or via fluorescence	Highly fluorescent derivatives, good sensitivity.[1]	Can react with other functional groups, longer reaction times.[1]
Phenylisothiocyanate	PITC	Primary and Secondary Amines	~254 nm	Reacts with both primary and secondary amines, stable derivatives.[1]	Excess reagent needs to be removed, can be toxic.[2]

Experimental Protocols

Protocol 1: Derivatization with 1-Fluoro-2,4-dinitrobenzene (FDNB)

This protocol is based on established methods for the derivatization of secondary amines for HPLC-UV analysis.

Materials:

• N-methylphenylethanolamine sample/standard

• 1-Fluoro-2,4-dinitrobenzene (FDNB) solution (e.g., 1% in acetonitrile)

• Borate buffer (e.g., 0.1 M, pH 9.0)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Vortex mixer

• Heating block or water bath

Procedure:

• Sample Preparation: Dissolve the N-methylphenylethanolamine sample in a suitable solvent (e.g., a mixture of acetonitrile and water).

• Reaction Mixture: In a reaction vial, mix:

  • 100 µL of the sample solution

  • 200 µL of Borate buffer (pH 9.0)

  • 100 µL of FDNB solution

• Reaction: Vortex the mixture and heat at 60°C for 30-60 minutes.

• Quenching (Optional): To consume excess FDNB, a small amount of a primary amine solution (e.g., glycine) can be added after the initial reaction time, followed by a short incubation.

• Dilution: Dilute the reaction mixture with the mobile phase to an appropriate concentration for HPLC analysis.

• Analysis: Inject the derivatized sample into the HPLC system.

HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water is typically used.

• Detection: UV detector set at 380 nm .

Protocol 2: Derivatization with Dansyl Chloride (Dns-Cl)

This protocol provides a general procedure for the derivatization of secondary amines using Dansyl Chloride.

Materials:

• N-methylphenylethanolamine sample/standard

• Dansyl Chloride solution (e.g., 1 mg/mL in acetone)

• Sodium bicarbonate buffer (e.g., 0.1 M, pH 9.5-10)

• Acetone

• Ammonia solution (to quench the reaction)

• Vortex mixer

• Heating block or water bath

Procedure:

• Sample Preparation: Dissolve the N-methylphenylethanolamine sample in a suitable solvent.

• Reaction Mixture: In a reaction vial, mix:

  • 100 µL of the sample solution

  • 200 µL of Sodium bicarbonate buffer

  • 200 µL of Dansyl Chloride solution

• Reaction: Vortex the mixture and incubate at 40-60°C for 45-60 minutes in the dark.

• Quenching: Add a small volume of ammonia solution to react with excess Dansyl Chloride.

• Analysis: Inject the derivatized sample into the HPLC system.

HPLC Conditions:

• Column: C18 reversed-phase column

• Mobile Phase: Gradient of acetonitrile and an aqueous buffer (e.g., ammonium acetate).

• Detection: UV detector at 254 nm or a fluorescence detector.

Troubleshooting Derivatization and HPLC Analysis

Problem	Possible Cause(s)	Recommended Solution(s)
No or very small derivative peak	Incomplete derivatization (incorrect pH, temperature, or reaction time).	Optimize reaction conditions. Ensure the pH of the reaction mixture is alkaline.
Degraded derivatizing reagent.	Use a fresh solution of the derivatizing reagent.
Matrix interference.	Consider a sample clean-up step (e.g., solid-phase extraction) before derivatization.
Multiple unexpected peaks	Side reactions.	Optimize derivatization conditions to minimize side product formation.
Excess derivatizing reagent.	Quench the reaction to consume excess reagent or use an extraction step to remove it.
Poor peak shape (tailing, fronting)	Secondary interactions with the column.	Adjust the mobile phase pH or add an ion-pairing reagent.
Column overload.	Dilute the sample or reduce the injection volume.
Inappropriate mobile phase composition.	Optimize the mobile phase gradient and composition.
Shifting retention times	Column not equilibrated.	Ensure adequate column equilibration time between injections.
Temperature fluctuations.	Use a column oven to maintain a constant temperature.
Mobile phase composition change.	Prepare fresh mobile phase daily.

Visualizations

Workflow for Addressing Low UV Sensitivity

Caption: A logical workflow for troubleshooting low UV sensitivity.

Derivatization Reaction Principle

Caption: The principle of chemical derivatization for enhanced UV detection.

References

• 1. realab.ua [realab.ua]
• 2. hplc.eu [hplc.eu]

Preventing thermal degradation of N-methylphenylethanolamine during GC analysis

This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals prevent the thermal degradation of N-methylphenylethanolamine during Gas Chromatography (GC) analysis.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the GC analysis of N-methylphenylethanolamine, offering potential causes and solutions in a direct question-and-answer format.

Q1: I am observing a significantly reduced peak area for N-methylphenylethanolamine and see several smaller, unidentified peaks in my chromatogram. What is the likely cause?

A1: This is a classic sign of thermal degradation. N-methylphenylethanolamine is a thermally labile compound, and the high temperatures in the GC inlet can cause it to break down into smaller fragments.[1][2] The unidentified peaks are likely these degradation products. Active sites within the GC system can also contribute to this issue.[3]

Q2: What are the primary GC parameters I should optimize to minimize thermal degradation?

A2: The most critical parameter to control is the inlet temperature .[2] A lower inlet temperature will reduce the thermal stress on the analyte. Additionally, you should consider using a cool on-column injection or a programmed temperature vaporizer (PTV) inlet , which introduce the sample at a lower initial temperature, minimizing the time the analyte spends in the hot zone.[1][3][4]

Q3: My peak shape for N-methylphenylethanolamine is poor, showing significant tailing. What could be causing this?

A3: Peak tailing for polar compounds like N-methylphenylethanolamine, which contains both a secondary amine and a hydroxyl group, is often caused by interaction with active sites (silanol groups) in the GC system.[3] These active sites can be present in the inlet liner, the column, or even the detector. To mitigate this, use deactivated inlet liners and high-quality, inert GC columns.[5] Regular maintenance, such as replacing the inlet liner and septum, is also crucial.[3]

Q4: Can derivatization help prevent the thermal degradation of N-methylphenylethanolamine?

A4: Absolutely. Derivatization is a highly effective strategy to improve the thermal stability and volatility of analytes with active hydrogens, such as the amine and hydroxyl groups in N-methylphenylethanolamine.[6][7] By replacing these active hydrogens with more stable chemical groups, you can significantly reduce degradation and improve peak shape.

Q5: What are the recommended derivatization reagents for N-methylphenylethanolamine?

A5: Silylation is a common and effective derivatization method for compounds containing hydroxyl and amine groups.[6][7] Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst such as Trimethylchlorosilane (TMCS) are widely used.[8] Acylation reagents, such as pentafluoropropionic anhydride (PFPA) , can also be used to derivatize the amine and hydroxyl groups, creating more stable esters and amides.[9]

Q6: I'm still seeing degradation even after lowering the inlet temperature. What else can I do?

A6: If lowering the inlet temperature alone is insufficient, consider the following:

• Use a more inert GC column: A column specifically designed for amine analysis or a general-purpose low-bleed column with a highly inert stationary phase can reduce on-column degradation.[10][11][12][13]

• Increase the carrier gas flow rate: A higher flow rate reduces the residence time of the analyte in the hot inlet and column, minimizing the opportunity for degradation.

• Use a split injection: While this may reduce sensitivity, a higher split ratio will ensure a faster transfer of the analyte onto the column.

• Check for system activity: Ensure all components in the sample flow path, from the syringe to the detector, are as inert as possible.[5]

Quantitative Data Summary

The following table provides illustrative data on how different GC parameters can affect the thermal degradation of a thermally labile compound like N-methylphenylethanolamine. Note: This data is hypothetical and intended for educational purposes to demonstrate general trends.

Inlet Temperature (°C)	Injection Mode	Derivatization	Analyte Peak Area (Arbitrary Units)	Degradation Product Peak Area (Arbitrary Units)	% Degradation (Calculated)
280	Splitless	None	35,000	45,000	56.3%
250	Splitless	None	60,000	20,000	25.0%
220	Splitless	None	75,000	5,000	6.3%
250	Cool On-Column	None	88,000	<1,000	<1.1%
280	Splitless	BSTFA + 1% TMCS	98,000	<500	<0.5%

Experimental Protocols

Protocol 1: GC-MS Analysis of N-methylphenylethanolamine with Derivatization

This protocol outlines a general procedure for the analysis of N-methylphenylethanolamine using GC-MS with a derivatization step to enhance thermal stability.

1. Sample Preparation and Derivatization: a. Prepare a stock solution of N-methylphenylethanolamine in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL. b. To 100 µL of the sample or standard solution in a micro-reaction vial, add 100 µL of BSTFA with 1% TMCS. c. Cap the vial tightly and heat at 70°C for 30 minutes. d. Allow the vial to cool to room temperature before injection.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.
• Mass Spectrometer: Agilent 5977A MSD or equivalent.
• GC Column: Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm ID, 0.25 µm film thickness, or equivalent.[5]
• Inlet: Split/Splitless injector.
• Inlet Temperature: 250°C.
• Injection Mode: Splitless.
• Injection Volume: 1 µL.
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• Oven Temperature Program:
• Initial temperature: 80°C, hold for 1 minute.
• Ramp: 15°C/min to 280°C.
• Hold: 5 minutes at 280°C.
• MSD Transfer Line Temperature: 280°C.
• Ion Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Scan Range: m/z 40-550.

Visualizations

Caption: Thermal degradation pathway of N-methylphenylethanolamine in a GC system.

References

• 1. agilent.com [agilent.com]
• 2. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 3. benchchem.com [benchchem.com]
• 4. Analysis of thermally labile pesticides by on-column injection gas chromatography in fruit and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hpst.cz [hpst.cz]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 8. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. fishersci.ca [fishersci.ca]
• 11. gcms.cz [gcms.cz]
• 12. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to the Quantification of N-methylphenylethanolamine: HPLC vs. Alternative Methods

For researchers, scientists, and drug development professionals, the accurate quantification of N-methylphenylethanolamine is crucial for various applications, from pharmaceutical quality control to forensic analysis. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—for the quantification of this compound. The information presented is supported by a summary of experimental data from validated methods for N-methylphenylethanolamine and structurally similar compounds.

Performance Comparison of Analytical Methods

The choice of an analytical method for the quantification of N-methylphenylethanolamine depends on several factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. Below is a comparative summary of the performance characteristics of HPLC-UV, GC-MS, and LC-MS/MS based on available data for phenethylamines and related compounds.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation of volatile compounds, detection by mass fragmentation.	Separation by liquid chromatography, detection by mass-to-charge ratio of parent and daughter ions.
Linearity (r²)	>0.999[1]	>0.99[2]	>0.995[3]
Limit of Detection (LOD)	0.01 mg/g (for N-methylethanolamine)[1][4]	Method Dependent	As low as 0.1 ng/mL[5]
Limit of Quantification (LOQ)	0.03 mg/g (for N-methylethanolamine)[1][4]	Method Dependent	As low as 0.3 ng/mL[5]
Accuracy (% Recovery)	94.4% to 96.2% (for N-methylethanolamine)[1][4]	96% to 108% (for phenylethylamine)[6]	85% to 110%[7]
Precision (%RSD)	< 2%	< 15%	< 15%
Sample Derivatization	Often required for compounds lacking a UV chromophore.[1]	May be necessary to improve volatility and chromatographic performance.[8]	Generally not required.
Key Advantages	Cost-effective, robust, widely available.	High resolving power for complex mixtures, excellent for volatile compounds.	High sensitivity and selectivity, suitable for complex biological matrices.[8]
Key Disadvantages	Lower sensitivity compared to MS methods, may require derivatization.[1]	May require derivatization for polar analytes, potential for thermal degradation.	Higher initial instrument cost and complexity.

Experimental Protocols

Validated HPLC-UV Method for N-methylphenylethanolamine Quantification (Adapted from a method for N-methylethanolamine)

This protocol is based on a validated method for the quantification of the structurally similar compound, N-methylethanolamine, and can be adapted for N-methylphenylethanolamine with appropriate method development and validation.[1][4]

1. Sample Preparation and Derivatization:

• Accurately weigh the sample containing N-methylphenylethanolamine.

• Dissolve the sample in a suitable diluent (e.g., a mixture of water and acetonitrile).

• To a specific volume of the sample solution, add a derivatizing agent (e.g., 4-nitrobenzoyl chloride in a suitable solvent) and a catalyst (e.g., triethylamine).[1]

• Heat the mixture to facilitate the derivatization reaction, which introduces a chromophore to the analyte, making it detectable by UV.[1]

• After the reaction, neutralize the mixture and dilute to a final volume with the mobile phase.

2. Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[1][4]

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: The wavelength of maximum absorbance of the derivatized analyte.

• Injection Volume: 20 µL.

3. Calibration and Quantification:

• Prepare a series of calibration standards of derivatized N-methylphenylethanolamine of known concentrations.

• Inject the standards and the prepared sample into the HPLC system.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of N-methylphenylethanolamine in the sample by interpolating its peak area on the calibration curve.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the general workflow for the validation of an HPLC method for the quantification of N-methylphenylethanolamine.

Caption: Workflow for HPLC Method Validation.

Conclusion

The selection of an appropriate analytical method for the quantification of N-methylphenylethanolamine is a critical decision that impacts the reliability and accuracy of results.

• HPLC-UV offers a robust and cost-effective solution, particularly for quality control in resource-limited settings. However, the necessity of derivatization for UV detection can add complexity to the sample preparation process.[1]

• GC-MS is a powerful technique for the analysis of volatile compounds and can provide excellent separation. For non-volatile analytes like N-methylphenylethanolamine, derivatization is often required to enhance volatility.[8]

• LC-MS/MS stands out for its superior sensitivity and selectivity, making it the method of choice for trace-level quantification in complex biological matrices without the need for derivatization.[8]

Ultimately, the optimal method will depend on the specific requirements of the analysis, including sensitivity needs, sample complexity, and available resources. For routine analysis where high sensitivity is not paramount, a validated HPLC-UV method can be a reliable and economical choice. For challenging matrices or when very low detection limits are required, LC-MS/MS is the preferred technique.

References

• 1. researchgate.net [researchgate.net]
• 2. comum.rcaap.pt [comum.rcaap.pt]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. benchchem.com [benchchem.com]

N-Methylphenylethanolamine vs. Ephedrine: A Comparative Guide to Biological Activities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive and objective comparison of the biological activities of N-methylphenylethanolamine and ephedrine. The information presented is curated from peer-reviewed scientific literature to assist researchers and drug development professionals in understanding the pharmacological nuances of these two structurally related sympathomimetic amines.

Introduction

N-methylphenylethanolamine, also known as halostachine, is a naturally occurring alkaloid found in various plant species.[1] Ephedrine, another plant-derived alkaloid, has a long history of medicinal use for conditions such as asthma and nasal congestion.[2][3][4] Both compounds are phenethylamines and share a structural resemblance to endogenous catecholamines, suggesting interactions with the adrenergic system.[1][3] This guide delves into their comparative mechanisms of action, receptor engagement, physiological effects, and toxicological profiles, supported by experimental data.

Mechanism of Action

Both N-methylphenylethanolamine and ephedrine exert their effects through the adrenergic system, but with distinct mechanisms.

N-methylphenylethanolamine is suggested to act on both α and β-adrenergic receptors.[1]

Ephedrine has a dual mechanism of action. It acts as a direct agonist at α- and β-adrenergic receptors and also indirectly by promoting the release of norepinephrine from sympathetic neurons.[3][5][6][7]

Adrenergic Receptor Signaling Pathway

The following diagram illustrates the generalized signaling pathway of adrenergic receptors, the primary targets for both N-methylphenylethanolamine and ephedrine.

Adrenergic receptor signaling cascade initiated by ligand binding.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data for N-methylphenylethanolamine and ephedrine, focusing on their interaction with adrenergic receptors and overall toxicity.

Table 1: Adrenergic Receptor Functional Potency (EC50, µM)

Receptor Subtype	N-methylphenylethanolamine (Halostachine)	Ephedrine (1R,2S-isomer)
α1A	Data not available	Antagonist activity reported[8]
α1B	Data not available	Antagonist activity reported[8]
α1D	Data not available	Antagonist activity reported[8]
α2A	Data not available	Antagonist activity reported[8]
α2B	Data not available	Antagonist activity reported[8]
α2C	Data not available	Antagonist activity reported[8]
β1	Data not available	0.5[2]
β2	~1/120 x affinity of epinephrine	0.36[2]
β3	Data not available	45[2]

Table 2: Adrenergic Receptor Binding Affinity (Ki, µM)

Receptor Subtype	N-methylphenylethanolamine (Halostachine)	Ephedrine
α1A	Data not available	Weak affinity[9]
α1B	Data not available	Weak affinity[9]
α1D	Data not available	Weak affinity[9]
α2	Data not available	1-10[9]
β1	Data not available	No significant activity[9]
β2	Data not available	No significant activity[9]
β3	Data not available	Data not available

Note: Comprehensive Ki data for N-methylphenylethanolamine at adrenergic receptors is currently lacking in the scientific literature. Ephedrine's binding affinity at α1 and β receptors is reported to be weak or not significant in some studies, suggesting its indirect actions may be more prominent.[9]

Table 3: Acute Toxicity (LD50)

Compound	Species	Route of Administration	LD50 (mg/kg)
N-methylphenylethanolamine	Mouse	Intravenous	44[1]
Mouse	Intraperitoneal	~140 - 490[1]
Rabbit	Intravenous	100 (minimum lethal dose)[1]
Ephedrine	Rat	Oral	710
Mouse	Oral	400

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments used to characterize the biological activities of N-methylphenylethanolamine and ephedrine.

Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a test compound for a specific receptor by measuring its ability to compete with a radiolabeled ligand.

Objective: To determine the Ki of N-methylphenylethanolamine and ephedrine at a specific adrenergic receptor subtype.

Materials:

• Cell membranes prepared from cells expressing the adrenergic receptor of interest.

• Radioligand specific for the receptor (e.g., [3H]-Prazosin for α1, [3H]-Yohimbine for α2, [125I]-Iodocyanopindolol for β receptors).

• Test compounds: N-methylphenylethanolamine and Ephedrine.

• Non-specific binding control (e.g., a high concentration of an unlabeled antagonist).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4).

• Glass fiber filters.

• Scintillation fluid and counter or gamma counter.

• Cell harvester.

Procedure:

• Membrane Preparation: Isolate cell membranes from tissues or cultured cells expressing the target adrenergic receptor subtype using differential centrifugation.[10] Determine the protein concentration of the membrane preparation.[10]

• Assay Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: Cell membranes, radioligand, and assay buffer.

  • Non-specific Binding: Cell membranes, radioligand, and a high concentration of a non-labeled antagonist.

  • Competitive Binding: Cell membranes, radioligand, and varying concentrations of the test compound (N-methylphenylethanolamine or ephedrine).

• Incubation: Incubate the plate at room temperature for a predetermined time to allow the binding to reach equilibrium (e.g., 60-90 minutes).[11]

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester.[11]

• Washing: Wash the filters with ice-cold assay buffer to remove unbound radioligand.[11]

• Counting: Place the filters in scintillation vials with scintillation fluid (for 3H) or in tubes for a gamma counter (for 125I) and measure the radioactivity.[11]

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[10]

In Vivo Blood Pressure Measurement in Rats

This protocol outlines the direct measurement of arterial blood pressure in anesthetized rats to assess the cardiovascular effects of the test compounds.

Objective: To compare the effects of N-methylphenylethanolamine and ephedrine on blood pressure and heart rate in an in vivo model.

Materials:

• Male Wistar or Sprague-Dawley rats.

• Anesthetic (e.g., urethane or a ketamine/xylazine cocktail).

• Surgical instruments for cannulation.

• Carotid artery or femoral artery cannula.

• Pressure transducer.

• Data acquisition system.

• Heparinized saline.

• Test compounds: N-methylphenylethanolamine and Ephedrine solutions.

Procedure:

• Animal Preparation: Anesthetize the rat and place it on a surgical board.

• Cannulation: Surgically expose and cannulate the carotid or femoral artery with a heparinized saline-filled catheter.[8]

• Transducer Connection: Connect the cannula to a pressure transducer linked to a data acquisition system for continuous blood pressure and heart rate monitoring.[8]

• Stabilization: Allow the animal's blood pressure and heart rate to stabilize for a baseline recording period (e.g., 20-30 minutes).

• Drug Administration: Administer a bolus intravenous injection of the test compound (N-methylphenylethanolamine or ephedrine) at various doses. A vehicle control should also be administered.

• Data Recording: Continuously record blood pressure (systolic, diastolic, and mean arterial pressure) and heart rate before, during, and after drug administration until the parameters return to baseline.

• Data Analysis:

  • Calculate the change in blood pressure and heart rate from the baseline for each dose of each compound.

  • Construct dose-response curves for the effects of each compound on cardiovascular parameters.

  • Statistically compare the responses to N-methylphenylethanolamine and ephedrine.

Experimental Workflow

The following diagram outlines a logical workflow for the comparative analysis of N-methylphenylethanolamine and ephedrine.

A logical workflow for comparing the biological activities of two compounds.

Summary of Biological Activities

Cardiovascular Effects:

• N-methylphenylethanolamine: Intravenous administration in dogs has been shown to cause a rise in blood pressure.[1]

• Ephedrine: Known to increase blood pressure, heart rate, and cardiac output.[12]

Central Nervous System (CNS) Effects:

• N-methylphenylethanolamine: In contrast to phenylethanolamine, it did not produce stereotyped or rapid eye movements in dogs.[1]

• Ephedrine: Acts as a CNS stimulant, with effects that can include anxiety, insomnia, and tremors.[5]

Toxicological Profile:

• The acute toxicity (LD50) data presented in Table 3 indicates that, in the available animal models, N-methylphenylethanolamine may have a higher acute toxicity when administered intravenously or intraperitoneally compared to the oral toxicity of ephedrine. However, direct comparisons are challenging due to the different routes of administration and species used in the studies.

Conclusion

N-methylphenylethanolamine and ephedrine, while structurally similar, exhibit distinct profiles in their interaction with the adrenergic system. Ephedrine's well-characterized dual mechanism of direct receptor agonism and indirect sympathomimetic action contrasts with the less defined activity of N-methylphenylethanolamine, for which comprehensive receptor binding and functional data are still needed. The provided data and protocols offer a framework for researchers to conduct further comparative studies to fully elucidate the pharmacological and toxicological differences between these two compounds. Such investigations are essential for understanding their potential therapeutic applications and associated risks.

References

• 1. Halostachine - Wikipedia [en.wikipedia.org]
• 2. Direct effects of ephedrine isomers on human beta-adrenergic receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ephedrine | C10H15NO | CID 9294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Ephedrine - Wikipedia [en.wikipedia.org]
• 6. Ephedrine – eDrug [edrug.mvm.ed.ac.uk]
• 7. EPHEDRINE (2) | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 8. iworx.com [iworx.com]
• 9. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. Ephedrine (Ephedrine): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]

Comparative pharmacology of N-methylphenylethanolamine and synephrine

A Comparative Pharmacological Guide: N-methylphenylethanolamine vs. Synephrine

Introduction

N-methylphenylethanolamine and p-synephrine are naturally occurring protoalkaloids, structurally related to endogenous catecholamines like norepinephrine.[1] They are most notably found in plants of the Citrus family, such as bitter orange (Citrus aurantium).[1][2] Due to their structural similarities, both compounds have been investigated for their physiological effects and are often found in dietary supplements aimed at weight management and enhanced sports performance.[1] Despite their close chemical relationship, their pharmacological profiles exhibit significant differences in receptor affinity and functional activity, leading to distinct physiological outcomes. This guide provides an objective, data-driven comparison of their pharmacology, supported by experimental data and detailed methodologies.

Quantitative Data Summary

The interaction of N-methylphenylethanolamine and synephrine with adrenergic receptors is the primary determinant of their pharmacological effects. The following tables summarize their binding affinities and functional potencies.

Table 1: Adrenergic Receptor Binding Affinities (pKi)

Compound	α1A	α2A	α2C	β2	Reference
p-Synephrine	4.11	4.44	4.61	-	[2]
N-methylphenylethanolamine	-	-	-	~1/120th the affinity of epinephrine	[3]

Note: pKi is the negative logarithm of the inhibitory constant (Ki). A higher pKi value indicates a higher binding affinity. Data for N-methylphenylethanolamine is limited in direct comparative studies.

Table 2: Functional Activity at Adrenergic Receptors

Compound	Receptor	Action	Potency / Efficacy	Cell Line	Reference
p-Synephrine	α1A	Partial Agonist	Emax = 55.3% of L-phenylephrine at 100 µM	HEK293	[4]
α2A / α2C	Antagonist	Reverses medetomidine-induced effects	CHO	[4]
β1 / β2	Negligible Agonist	~40,000x less potent than norepinephrine	Guinea Pig Atria/Trachea	[2]
β3	Agonist	Stimulates lipolysis	Rat/Human Adipocytes	[5][6]
N-methylphenylethanolamine	α / β	Agonist	General agonistic activity observed	-	[3]

Pharmacokinetic Profiles

The absorption, distribution, metabolism, and excretion of these compounds influence their duration and intensity of action.

Table 3: Comparative Pharmacokinetic Parameters

Parameter	p-Synephrine	N-methylphenylethanolamine	Reference
Oral Bioavailability	~22%	Data not available	[7]
Time to Peak Plasma Conc.	1-2 hours	Data not available	[7][8]
Biological Half-life	~2 hours	Data not available	[7][8]
Primary Metabolism	Deamination to p-hydroxymandelic acid	Substrate for MAO-A and MAO-B	[3][7][8]
CNS Penetration	Low due to lower lipid solubility	Data not available	[9]

Signaling Pathways

N-methylphenylethanolamine and synephrine exert their effects by modulating adrenergic signaling pathways. Synephrine's activity is better characterized, showing a preference for α1 and β3 receptors while acting as an antagonist at α2 receptors.

Caption: Adrenergic signaling pathways modulated by p-synephrine.

Experimental Protocols

The data presented in this guide are derived from standard pharmacological assays. The following are detailed methodologies for two key experimental types.

Radioligand Competitive Binding Assay

This assay determines the binding affinity (Ki) of an unlabeled compound by measuring its ability to displace a radiolabeled ligand from a receptor.[10]

Objective: To determine the Ki of N-methylphenylethanolamine and synephrine at specific adrenergic receptor subtypes.

Materials:

• HEK293 or CHO cells transiently or stably expressing the human adrenergic receptor of interest (e.g., α1A, α2A).[4]

• Cell membrane preparations from these cells.

• Radioligand (e.g., [3H]-Prazosin for α1 receptors, [3H]-Rauwolscine for α2 receptors).

• Unlabeled test compounds (N-methylphenylethanolamine, synephrine).

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Scintillation counter and vials.

Procedure:

• Membrane Preparation: Culture cells expressing the target receptor and harvest. Lyse the cells and perform differential centrifugation to isolate the cell membrane fraction containing the receptors.[11]

• Assay Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Membrane preparation + radioligand.

  • Non-specific Binding: Membrane preparation + radioligand + a high concentration of an unlabeled reference antagonist.

  • Competition: Membrane preparation + radioligand + serial dilutions of the test compound (synephrine or N-methylphenylethanolamine).[11]

• Incubation: Incubate the plates at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand. Wash the filters quickly with ice-cold assay buffer.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding = Total binding - Non-specific binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[10]

Caption: General workflow for a radioligand competitive binding assay.

cAMP Functional Assay

This assay measures the ability of a compound to stimulate (agonist) or inhibit (antagonist) the production of the second messenger cyclic AMP (cAMP) following receptor activation.

Objective: To determine the functional activity (e.g., EC50, Emax) of N-methylphenylethanolamine and synephrine at Gs-coupled (β-adrenergic) or Gi-coupled (α2-adrenergic) receptors.

Materials:

• HEK293 cells.[12][13]

• Expression plasmid for the adrenergic receptor of interest.

• Transfection reagent.

• cAMP detection kit (e.g., GloSensor™ cAMP Assay).[12][14]

• Test compounds (N-methylphenylethanolamine, synephrine).

• Forskolin (an adenylyl cyclase activator, used for Gi-coupled receptor assays).[12]

• Luminometer.

Procedure:

• Cell Culture and Transfection: The day before the assay, seed HEK293 cells in a white, opaque 96-well plate. Transfect the cells with the plasmid containing the receptor gene.[12][14]

• Assay Preparation: On the day of the assay, replace the culture medium with an assay buffer and equilibrate the cells with the cAMP detection reagent (e.g., GloSensor™ reagent) for 1-2 hours at room temperature.[12]

• Compound Addition:

  • For Gs-coupled receptors (Agonist mode): Add serial dilutions of the test compound to the wells.

  • For Gi-coupled receptors (Antagonist mode): Add serial dilutions of the test compound, followed by a fixed concentration of forskolin to stimulate cAMP production.[4][12]

• Incubation: Incubate the plate at room temperature for 15-30 minutes.

• Data Acquisition: Measure the luminescence in each well using a plate-reading luminometer. The light output is directly proportional to the intracellular cAMP concentration.[15]

• Data Analysis:

  • Normalize the results to a control (e.g., vehicle or forskolin alone).

  • Plot the response (luminescence) against the log concentration of the test compound.

  • Fit the data to a dose-response curve to determine the EC50 (potency) and Emax (efficacy) for agonists, or the IC50 for antagonists.

Caption: General workflow for a cell-based cAMP functional assay.

Conclusion

While N-methylphenylethanolamine and p-synephrine are structurally similar phenethylamines, their pharmacological profiles are distinct. p-Synephrine demonstrates a complex pattern of activity, acting as a partial agonist at α1A-adrenergic receptors, an antagonist at α2A/α2C receptors, and a preferential agonist at β3-adrenergic receptors, with very weak affinity for β1 and β2 receptors.[4][5][16] This profile suggests it may increase lipolysis via β3 activation without significantly impacting heart rate or blood pressure, which are primarily mediated by β1 and β2 receptors.[5][6] The available data for N-methylphenylethanolamine indicates it acts as a general agonist at both α and β adrenergic receptors, though comprehensive comparative data on its receptor subtype selectivity and potency are less complete.[3] These differences underscore the principle that minor structural modifications can lead to significant changes in pharmacological activity. Further research, particularly direct comparative binding and functional assays, is necessary to fully elucidate the pharmacological profile of N-methylphenylethanolamine relative to synephrine.

References

• 1. benchchem.com [benchchem.com]
• 2. Synephrine - Wikipedia [en.wikipedia.org]
• 3. Halostachine - Wikipedia [en.wikipedia.org]
• 4. Effects of synephrine and beta-phenethylamine on human alpha-adrenoceptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. p‐Synephrine, ephedrine, p‐octopamine and m‐synephrine: Comparative mechanistic, physiological and pharmacological properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Pharmacokinetics and metabolism of 3H-synephrine (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. p-Synephrine: an overview of physicochemical properties, toxicity, biological and pharmacological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synephrine and Its Derivative Compound A: Common and Specific Biological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. promegaconnections.com [promegaconnections.com]
• 14. promega.com [promega.com]
• 15. mdpi.com [mdpi.com]
• 16. A Review of the Receptor-Binding Properties of p-Synephrine as Related to Its Pharmacological Effects - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Reactivity of N-methylphenylethanolamine in Amphetamine Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of N-methylphenylethanolamine (NMPEA) in commonly used amphetamine immunoassays. Due to the structural similarity of NMPEA to amphetamine, there is a theoretical risk of false-positive results in preliminary drug screening. This document summarizes the available data on related compounds, outlines experimental protocols for determining cross-reactivity, and discusses the implications for drug testing in research and clinical settings.

Introduction to Immunoassay Cross-Reactivity

Immunoassays are widely used for the initial screening of drugs of abuse in urine due to their speed and high sensitivity. These tests utilize antibodies that bind to a specific drug or a class of drugs. However, the specificity of these antibodies can vary, leading to cross-reactivity with structurally related compounds that are not the intended target of the assay.[1] This can result in a presumptive positive test, which then requires a more specific confirmatory method, such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS), for definitive identification.[2][3]

N-methylphenylethanolamine is a phenethylamine derivative with a chemical structure that shares core similarities with amphetamine. The presence of a phenyl ring and an amino group connected by a carbon chain is a common feature that can lead to antibody recognition in amphetamine immunoassays.[4]

Comparative Analysis of Cross-Reactivity

The following table summarizes the cross-reactivity of various phenethylamine analogs in several common amphetamine immunoassays. The data is presented as the concentration of the compound required to produce a positive result equivalent to the assay's cutoff concentration for the target analyte (e.g., d-methamphetamine or d-amphetamine). A lower concentration indicates higher cross-reactivity.

Table 1: Cross-Reactivity of Phenethylamine Analogs in Amphetamine Immunoassays

Compound	Assay Type	Manufacturer	Cutoff Concentration (ng/mL)	Concentration for Positive Result (ng/mL)	Cross-Reactivity (%)
d,l-Amphetamine	EMIT II Plus	Siemens	300 (d-methamphetamine)	625	48%
l-Amphetamine	EMIT II Plus	Siemens	300 (d-methamphetamine)	3450	8.7%
Phentermine	EMIT II Plus	Siemens	300 (d-methamphetamine)	5800	5.2%
l-Ephedrine	EMIT II Plus	Siemens	300 (d-methamphetamine)	400,000	0.075%
d,l-Pseudoephedrine	EMIT II Plus	Siemens	300 (d-methamphetamine)	1,400,000	0.021%
d,l-Amphetamine	DRI	Thermo Fisher	500 (d-methamphetamine)	>1000	<50%
Phentermine	DRI	Thermo Fisher	500 (d-methamphetamine)	9000	5.6%
d-Pseudoephedrine	DRI	Thermo Fisher	500 (d-methamphetamine)	>1,000,000	<0.05%
MDA	CEDIA Amphetamines/Ecstasy	Microgenics	500 (d-methamphetamine)	442	113%
MDMA	CEDIA Amphetamines/Ecstasy	Microgenics	500 (d-methamphetamine)	251	199%
d,l-Amphetamine	Roche KIMS	Roche	500 (d-amphetamine)	500	100%
Phentermine	Roche KIMS	Roche	500 (d-amphetamine)	25,000	2%
Pseudoephedrine	Roche KIMS	Roche	500 (d-amphetamine)	>1,000,000	<0.05%

Data compiled from manufacturer package inserts and published studies.[2][5][6][7]

Note on N-methylphenylethanolamine: Given that NMPEA shares a core phenethylamine structure with the compounds listed above, it is plausible that it would exhibit some level of cross-reactivity, particularly in assays with broader specificity. The degree of cross-reactivity would depend on how the modifications to the side chain (the N-methyl and hydroxyl groups) affect its binding to the specific antibody used in each assay. Without direct experimental data, any prediction remains speculative.

Experimental Protocols

To definitively determine the cross-reactivity of N-methylphenylethanolamine in a specific amphetamine immunoassay, a standard experimental protocol should be followed. This typically involves preparing solutions of the compound in a drug-free urine matrix and testing them on the immunoassay platform.

General Protocol for Cross-Reactivity Testing:

• Preparation of Stock Solution: A high-concentration stock solution of N-methylphenylethanolamine is prepared in a suitable solvent (e.g., methanol, deionized water).

• Serial Dilutions: The stock solution is serially diluted in certified drug-free human urine to create a range of concentrations.

• Immunoassay Analysis: Each dilution is analyzed using the amphetamine immunoassay according to the manufacturer's instructions.

• Determination of Positive Response: The concentration of N-methylphenylethanolamine that produces a result at or above the assay's established cutoff for amphetamine is determined.

• Calculation of Cross-Reactivity: The percent cross-reactivity is calculated using the following formula:

  % Cross-Reactivity = (Cutoff Concentration of Target Analyte / Concentration of Cross-Reactant Producing a Positive Result) x 100

Visualizing the Principles

The following diagrams illustrate the structural relationships and the mechanism of immunoassay cross-reactivity.

Caption: Structural comparison of Amphetamine and N-methylphenylethanolamine.

Caption: Competitive binding principle in amphetamine immunoassays.

Conclusion and Recommendations

While there is no direct evidence from manufacturers or in the scientific literature detailing the cross-reactivity of N-methylphenylethanolamine in amphetamine immunoassays, its structural similarity to amphetamine and other known cross-reactants suggests a potential for interference. The degree of this potential cross-reactivity is likely to vary significantly between different immunoassays due to variations in antibody specificity.

For researchers and drug development professionals working with N-methylphenylethanolamine, the following recommendations are crucial:

• Presumptive Nature of Immunoassays: Always consider positive results from amphetamine immunoassays as presumptive.

• Confirmatory Testing: Utilize a specific and sensitive confirmatory method, such as GC-MS or LC-MS/MS, to rule out or confirm the presence of amphetamines in samples that may contain N-methylphenylethanolamine.

• Method Validation: If N-methylphenylethanolamine is a compound of interest or a potential interferent in a study, it is essential to perform a cross-reactivity study using the specific amphetamine immunoassay being employed. This will provide definitive data on the potential for false-positive results and inform the interpretation of screening data.

By understanding the principles of immunoassay cross-reactivity and taking appropriate validation and confirmatory steps, researchers can ensure the accuracy and reliability of their drug testing results.

References

• 1. ohsu.edu [ohsu.edu]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. diagnostics.roche.com [diagnostics.roche.com]
• 4. medcentral.com [medcentral.com]
• 5. wakemed.org [wakemed.org]
• 6. Multiplex assay of amphetamine, methamphetamine, and ecstasy drug using CEDIA technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. accessdata.fda.gov [accessdata.fda.gov]

Comparison of analytical methods for N-methylphenylethanolamine detection

An imperative for ensuring the quality and safety of pharmaceutical products is the precise detection and quantification of process-related impurities and metabolites. N-methylphenylethanolamine (NMPEA), a key precursor and potential impurity in the synthesis of various active pharmaceutical ingredients (APIs), requires robust analytical methods for its control. This guide offers a comparative overview of prevalent analytical techniques for the detection of N-methylphenylethanolamine, providing researchers, scientists, and drug development professionals with the data and methodologies necessary to select the most appropriate approach for their needs.

The primary methods discussed include High-Performance Liquid Chromatography (HPLC) with derivatization, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Each method's performance is evaluated based on key validation parameters, supported by detailed experimental protocols.

Comparative Performance of Analytical Methods

The selection of an analytical method is often a trade-off between sensitivity, selectivity, cost, and throughput. The following table summarizes the quantitative performance of different techniques based on published experimental data.

Parameter	HPLC-UV (with Derivatization)	LC-MS/MS	GC-MS	Immunoassay
Limit of Detection (LOD)	0.01 mg/g (10 µg/g)[1][2]	0.5 ng/mL[3][4]	Method-dependent; susceptible to matrix effects[5]	High sensitivity, but analyte-specific data not available
Limit of Quantitation (LOQ)	0.03 mg/g (30 µg/g)[1][2]	1.0 ng/mL[3][4]	Method-dependent; typically higher than LC-MS/MS	Analyte-specific data not available
Linearity Range	0.03 - 1.5 mg/g (r² = 0.999)[1][2]	1.0 - 50.0 ng/mL[3][4]	Wide range, but requires careful calibration	Typically sigmoidal curve, narrower linear range
Accuracy (% Recovery)	94.4% - 96.2%[1][2]	Within 20% of nominal values[4]	Method-dependent	Method-dependent
Precision (%RSD)	2.6% (Intermediate Precision)[1]	Within 20%[4]	Method-dependent	Typically <15%
Selectivity	Good, enhanced by derivatization and chromatography[1]	Excellent, based on mass-to-charge ratio (m/z) of precursor and product ions[3]	Good, but positional isomers can be difficult to distinguish by mass spectra alone[6]	Potential for cross-reactivity with structurally similar compounds
Throughput	Moderate	High, especially with "dilute-and-shoot" methods[3][4]	Moderate to High	Very High

Discussion of Analytical Methods

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the analysis of non-volatile or thermally unstable compounds like N-methylphenylethanolamine. Since NMPEA lacks a strong chromophore, direct UV detection offers limited sensitivity. To overcome this, pre-column derivatization is employed, where NMPEA is reacted with a reagent to attach a UV-absorbing or fluorescent tag. This significantly enhances detection sensitivity.

• Advantages : Robust, reliable, and widely available instrumentation. The derivatization step greatly improves sensitivity and specificity.[1][2]

• Disadvantages : The derivatization process adds an extra step to sample preparation, increasing analysis time and potential for variability.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and thermally stable compounds. While NMPEA has a low boiling point, its analysis can be challenging. Derivatization may be required to improve its chromatographic properties. A significant issue is the potential for artifact formation; for instance, the use of methanol as a solvent can lead to the formation of imine artifacts, complicating spectral interpretation.[5] Furthermore, GC-MS may struggle to differentiate between structural isomers based on mass spectra alone.[6]

• Advantages : Excellent separation efficiency and provides structural information through mass fragmentation patterns.

• Disadvantages : Potential for thermal degradation of the analyte, formation of artifacts during analysis, and difficulty in distinguishing isomers.[5][6]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for trace-level quantification in complex matrices due to its exceptional sensitivity and selectivity.[7] This method allows for the direct detection of NMPEA in samples with minimal cleanup, often using a simple "dilute-and-shoot" approach, which is ideal for high-throughput screening.[3][4] The technique's specificity arises from monitoring a specific precursor-to-product ion transition (Multiple Reaction Monitoring or MRM), which drastically reduces background noise.

• Advantages : Unmatched sensitivity (sub-ng/mL levels) and selectivity.[3][4] High throughput is achievable with simplified sample preparation.

• Disadvantages : Higher instrumentation and maintenance costs compared to HPLC-UV or GC-MS. Matrix effects can cause ion suppression or enhancement, requiring careful method validation.

Immunoassay

Immunoassays utilize the specific binding between an antibody and an antigen (in this case, NMPEA or a derivative) to detect and quantify the analyte.[8] These methods involve generating antibodies that recognize the target molecule.[9] A competitive assay format is typically used for small molecules, where the analyte in the sample competes with a labeled version of the analyte for a limited number of antibody binding sites.

• Advantages : Extremely high throughput, potential for on-site or point-of-care testing, and generally requires minimal sample preparation.

• Disadvantages : Development of a specific antibody can be time-consuming and expensive. The primary limitation is the potential for cross-reactivity with structurally related compounds, which can lead to false-positive results.

Visualized Workflows and Logical Diagrams

The following diagrams illustrate the typical experimental workflows for the chromatographic analysis of N-methylphenylethanolamine.

Caption: General workflow for chromatographic analysis of NMPEA.

Caption: Decision logic for selecting an analytical method.

Experimental Protocols

HPLC-UV Method with Pre-column Derivatization

This protocol is adapted from a method for determining N-methylethanolamine as an impurity in an API.[1]

• Derivatization Reagent Preparation : Prepare a suitable solution of a derivatizing agent such as 1-Fluoro-2,4-dinitrobenzene (DNFB) in a compatible solvent.

• Sample Preparation :

  • Accurately weigh approximately 50 mg of the test sample into a 50 mL volumetric flask.

  • Add 5.0 mL of a suitable diluent (e.g., Diluent-A, often a buffer or organic solvent mixture).

  • Add 5.0 mL of the derivatization reagent solution.

  • Digest the solution on a water bath at 60°C for 2 hours to allow the derivatization reaction to complete.

  • Allow the solution to cool to room temperature.

  • Dilute to the mark with a second diluent (e.g., Diluent-B, often the mobile phase).

• Chromatographic Conditions :

  • Column : C18 reverse-phase column (e.g., Cosmosil MS-II, 250 mm x 4.6 mm, 5 µm particle size).[1][2]

  • Mobile Phase : A suitable gradient or isocratic mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile, methanol).

  • Flow Rate : Typically 1.0 mL/min.

  • Detection : UV detector set to the wavelength of maximum absorbance for the derivatized analyte (e.g., 380 nm for a DNFB derivative).[2]

  • Injection Volume : 10-20 µL.

• Analysis : Prepare a calibration curve using standards of derivatized N-methylphenylethanolamine over a concentration range of 0.03 mg/g to 1.5 mg/g.[1][2] Inject the prepared sample and quantify based on the calibration curve.

LC-MS/MS Method for Screening in Urine

This protocol is based on a "dilute-and-shoot" method for screening various phenethylamines.[3][4]

• Sample Preparation :

  • Centrifuge the urine sample to pellet any solid material.

  • Take an aliquot of the supernatant and dilute it with the initial mobile phase or a suitable buffer. A dilution factor of 40-fold or higher may be necessary depending on the expected concentration.[3]

  • If necessary, add an appropriate internal standard.

  • Vortex the mixture. The sample is now ready for injection.

• Chromatographic and Mass Spectrometric Conditions :

  • Column : Phenyl-Hexyl reverse-phase column (e.g., Phenomenex Kinetex, 10 cm x 2.1 mm, 1.7 µm).[3][4]

  • Mobile Phase A : 0.1% formic acid with 5 mM ammonium acetate in water.[3][4]

  • Mobile Phase B : 0.1% formic acid in methanol.[3][4]

  • Flow Rate : 0.3-0.4 mL/min.

  • MS Detection : Triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

  • Analysis Mode : Multiple Reaction Monitoring (MRM). Specific precursor and product ion transitions for N-methylphenylethanolamine must be determined and optimized.

• Analysis : A calibration curve is prepared in a blank matrix (e.g., synthetic urine) over the range of 1.0 to 50.0 ng/mL.[3][4] The diluted sample is injected, and the analyte is quantified using the area ratio of the analyte to the internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous LC-MS/MS screening for multiple phenethylamine-type conventional drugs and new psychoactive substances in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cernobioscience.com [cernobioscience.com]
• 6. marshall.edu [marshall.edu]
• 7. agilent.com [agilent.com]
• 8. Guide to Immunoassays [worldwide.promega.com]
• 9. Immunoassay for Phenethylamines of the 2C and DO Sub-Families - Patent 2835648 [data.epo.org]

A Comparative Guide to Analytical Methods for Determining Accuracy and Precision in N-methylphenylethanolamine Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of N-methylphenylethanolamine. The selection of an appropriate analytical method is critical for ensuring the quality, safety, and efficacy of pharmaceutical products. This document outlines the performance characteristics, including accuracy and precision, of these two common analytical techniques and provides detailed experimental protocols to aid researchers in their method selection and implementation.

Quantitative Performance Comparison

The following table summarizes the key performance parameters of a validated HPLC method with pre-column derivatization and a representative GC-MS method for the analysis of N-methylphenylethanolamine and related phenylethylamines. This side-by-side comparison is designed to facilitate an informed decision based on the specific requirements of the analytical task.

Parameter	HPLC with Pre-column Derivatization	Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization
Analyte	N-methylphenylethanolamine	Phenylethylamines (including N-methylphenylethanolamine)
Accuracy (% Recovery)	94.4% to 96.2%[1]	83.2–106% (for various phenylethylamines)
Precision (RSD)	Not explicitly stated, but method validated as precise.[1][2]	≤ 8.1% (interday precision for various phenylethylamines)
Limit of Detection (LOD)	0.01 mg/g[1]	0.02–0.72 ng/mL (for various phenylethylamines)
Limit of Quantification (LOQ)	0.03 mg/g[1]	1–2.5 ng/mL (for various phenylethylamines)
Detector	UV Detector[1][2]	Mass Spectrometer
Key Advantages	High sensitivity for UV-absorbing derivatives, robust and widely available.	High specificity and sensitivity, provides structural information.

Experimental Workflows and Signaling Pathways

To visualize the logical flow of the analytical processes, the following diagrams, created using the DOT language, illustrate a general experimental workflow for both HPLC and GC-MS analysis of N-methylphenylethanolamine.

HPLC Experimental Workflow

GC-MS Experimental Workflow

Detailed Experimental Protocols

HPLC Method with Pre-column Derivatization

This method is suitable for the quantification of N-methylphenylethanolamine as an impurity in a drug substance.[1]

1. Reagents and Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Triethylamine

• Acetic acid

• 4-Nitrobenzoyl chloride (derivatizing agent)

• N-methylphenylethanolamine reference standard

• Cosmosil MS-II, C-18, 250 mm x 4.6 mm, 5 µm particle size HPLC column[2]

2. Preparation of Solutions:

• Diluent-A: Mix 10 mL of Triethylamine with 490 mL of acetonitrile.[3]

• Diluent-B: Mix 50 mL of water, 50 mL of acetonitrile, and 2 mL of acetic acid.[3]

• Derivatization Reagent Solution: Accurately weigh 2.0 g of 4-Nitrobenzoyl chloride into a 100 mL volumetric flask, dissolve in and dilute to volume with Diluent-A.[3]

• Standard Stock Solution: Prepare a stock solution of N-methylphenylethanolamine in Diluent-A.

• Standard Solution: Transfer a known volume of the standard stock solution, Diluent-A, and the derivatization reagent solution into a 50 mL volumetric flask. Digest the solution in a water bath at 60°C for 2 hours. After cooling to room temperature, dilute to the mark with Diluent-B.[3]

• Test Solution: Accurately weigh about 50.0 mg of the test sample into a 50 mL volumetric flask containing 5.0 mL of Diluent-A and 5.0 mL of the derivatization reagent solution. Follow the same digestion and dilution procedure as for the Standard Solution.[3]

3. Chromatographic Conditions:

• Instrument: High-Performance Liquid Chromatograph with a UV detector.

• Column: Cosmosil MS-II, C-18, 250 mm x 4.6 mm, 5 µm.[2]

• Mobile Phase: A suitable mixture of acetonitrile and water.

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: As appropriate for the 4-nitrobenzoyl derivative.

• Injection Volume: Typically 20 µL.

4. Analysis:

• Inject the blank, standard, and test solutions into the HPLC system.

• Record the chromatograms and integrate the peak area for the N-methylphenylethanolamine derivative.

• Calculate the concentration of N-methylphenylethanolamine in the test sample based on the peak areas of the standard and test solutions.

Gas Chromatography-Mass Spectrometry (GC-MS) Method with Derivatization

This protocol is a general guideline for the analysis of phenylethylamines, including N-methylphenylethanolamine, in biological matrices. Specific parameters may require optimization.

1. Reagents and Materials:

• Organic solvent for extraction (e.g., ethyl acetate, hexane)

• Derivatizing agent (e.g., trifluoroacetic anhydride (TFAA), pentafluoropropionyl anhydride (PFPA))

• N-methylphenylethanolamine reference standard

• Internal standard (e.g., a deuterated analog)

• Capillary GC column suitable for amine analysis (e.g., DB-5MS)

2. Sample Preparation:

• Extraction: For biological samples, perform a liquid-liquid extraction. Adjust the pH of the sample to alkaline and extract the N-methylphenylethanolamine into an organic solvent.

• Derivatization: Evaporate the organic extract to dryness under a gentle stream of nitrogen. Add the derivatizing agent (e.g., a mixture of ethyl acetate and TFAA) to the dry residue. Heat the mixture (e.g., at 70°C for 30 minutes) to facilitate the reaction.[4]

• Reconstitution: After the reaction is complete, evaporate the excess reagent and solvent. Reconstitute the residue in a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.[4]

3. GC-MS Conditions:

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A suitable capillary column, such as a DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: Typically 250-280°C.

• Oven Temperature Program: A temperature gradient is typically used, for example, starting at a lower temperature (e.g., 60-80°C) and ramping up to a final temperature (e.g., 280-300°C) to ensure the separation of all components.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for quantitative analysis to enhance sensitivity and selectivity.

4. Analysis:

• Inject the prepared sample into the GC-MS system.

• Acquire the data and identify the N-methylphenylethanolamine derivative based on its retention time and mass spectrum.

• For quantitative analysis, construct a calibration curve using the reference standard and internal standard. Calculate the concentration of N-methylphenylethanolamine in the sample.

Conclusion

Both HPLC with pre-column derivatization and GC-MS with derivatization are powerful and reliable techniques for the quantitative analysis of N-methylphenylethanolamine. The choice between the two methods will depend on the specific application, the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation. The HPLC method offers the advantage of being a robust and widely accessible technique, particularly suitable for quality control in pharmaceutical manufacturing. The GC-MS method provides higher specificity and sensitivity, making it well-suited for the analysis of N-methylphenylethanolamine in complex biological matrices where trace-level detection is often required. Researchers and drug development professionals should carefully consider the performance characteristics and experimental protocols outlined in this guide to select the most appropriate method for their analytical needs.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Validation of N-methylphenylethanolamine: Linearity, LOD, and LOQ

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of N-methylphenylethanolamine, a key intermediate and potential impurity in pharmaceutical manufacturing, is critical for ensuring product quality and safety. This guide provides an objective comparison of two common analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analytical validation of N-methylphenylethanolamine, focusing on the key parameters of linearity, Limit of Detection (LOD), and Limit of Quantitation (LOQ). The information presented is based on established analytical methodologies and data from studies on N-methylphenylethanolamine and structurally related compounds.

Comparative Performance of Analytical Methods

The choice between HPLC and GC-MS for the analysis of N-methylphenylethanolamine depends on several factors, including the required sensitivity, the sample matrix, and the available instrumentation. The following table summarizes typical validation parameters for each technique.

Validation Parameter	High-Performance Liquid Chromatography (HPLC) with UV Detection	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity Range	0.03 - 1.5 mg/g[1][2]	10 - 200 ppm (for related phenethylamines)[1]
Correlation Coefficient (r²)	> 0.999[1][2]	> 0.998 (for related phenethylamines)[1]
Limit of Detection (LOD)	0.01 mg/g[1][2]	0.1 - 9.0 ng/g (for related compounds)[1][2]
Limit of Quantitation (LOQ)	0.03 mg/g[1][2]	0.6 - 30 ng/g (for related compounds)[2]

Key Considerations for Method Selection

High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely accessible technique for the quantification of N-methylphenylethanolamine. Due to the compound's low UV absorptivity, pre-column derivatization is often employed to enhance detection sensitivity.[1][2] This method offers excellent linearity and precision for the quantification of N-methylphenylethanolamine as an impurity in active pharmaceutical ingredients (APIs).[1][2]

Gas Chromatography-Mass Spectrometry (GC-MS) provides high sensitivity and selectivity, making it an excellent choice for trace-level analysis.[3] Derivatization is often necessary for polar analytes like N-methylphenylethanolamine to improve their volatility and thermal stability for GC analysis.[4][5][6][7] The mass spectrometric detection offers definitive identification based on the mass-to-charge ratio of the analyte and its fragments, which is a significant advantage for impurity profiling.

Experimental Protocols for Method Validation

The validation of an analytical method should be conducted according to the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[8]

Sample Preparation

Proper sample preparation is crucial for accurate and reliable results. Common techniques include:

• For HPLC Analysis:

  • Dissolution: Dissolving the sample in a suitable diluent.

  • Derivatization (if required): Reaction with a derivatizing agent (e.g., 1-Fluoro-2,4-dinitrobenzene) to enhance UV detection.[1]

  • Filtration: Passing the sample solution through a membrane filter (e.g., 0.45 µm) to remove particulate matter.

• For GC-MS Analysis:

  • Extraction: Liquid-liquid extraction or solid-phase extraction (SPE) can be used to isolate the analyte from the sample matrix.

  • Derivatization: Reaction with a silylating or acylating agent to increase volatility and thermal stability.[4][5][6][7]

  • Reconstitution: Dissolving the derivatized analyte in a solvent suitable for GC-MS injection.

Determination of Linearity

Linearity demonstrates that the analytical method's response is directly proportional to the concentration of the analyte.

• Prepare a series of calibration standards: At least five concentrations spanning the expected range of the analyte.

• Analyze each standard in triplicate: Inject each standard solution into the chromatograph.

• Construct a calibration curve: Plot the average peak area response against the corresponding concentration.

• Perform linear regression analysis: Calculate the correlation coefficient (r²), y-intercept, and slope of the regression line. An r² value greater than 0.99 is generally considered acceptable.[1][2]

Determination of Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest concentration of an analyte that can be reliably detected, while LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.[8]

Several methods can be used to determine LOD and LOQ, including:

• Based on the Standard Deviation of the Response and the Slope:

  • LOD = 3.3 × (σ / S)

  • LOQ = 10 × (σ / S)

  • Where:

    • σ = the standard deviation of the y-intercepts of regression lines.

    • S = the slope of the calibration curve.[8]

• Based on Signal-to-Noise Ratio:

  • LOD is typically determined at a signal-to-noise ratio of 3:1.[8]

  • LOQ is typically determined at a signal-to-noise ratio of 10:1.[8]

Workflow for Analytical Method Validation

Caption: Workflow for the analytical validation of N-methylphenylethanolamine.

Logical Relationship of Validation Parameters

Caption: Relationship between analytical method and validation parameters.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. marshall.edu [marshall.edu]
• 5. jfda-online.com [jfda-online.com]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. juniperpublishers.com [juniperpublishers.com]

Enantioselective Activity of N-methylphenylethanolamine Stereoisomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the enantioselective activities of N-methylphenylethanolamine stereoisomers. N-methylphenylethanolamine, also known as halostachine, is a naturally occurring sympathomimetic amine with a chiral center, existing as (R)-(-)- and (S)-(+)-enantiomers.[1][2] Due to the stereospecific nature of biological receptors, these enantiomers are anticipated to exhibit distinct pharmacological profiles.[1]

While direct, head-to-head comparative studies detailing the quantitative pharmacological parameters of individual N-methylphenylethanolamine enantiomers are not extensively available in public literature, this guide synthesizes existing data on the racemic mixture and draws inferences based on well-established principles of stereoselectivity in adrenergic ligands to provide a comprehensive overview.[1]

Comparative Pharmacological Activity

The pharmacological activity of N-methylphenylethanolamine is primarily mediated through its interaction with adrenergic receptors. For many phenylethanolamine derivatives, the (R)-enantiomer is the more potent form at these receptors.[1] Racemic N-methylphenylethanolamine has been shown to have a higher affinity for β2-adrenergic receptors than its parent compound, phenylethanolamine.[3]

Quantitative Data Summary for Racemic N-methylphenylethanolamine

The following table summarizes the available functional potency data for the racemic mixture of N-methylphenylethanolamine at various human adrenergic receptor subtypes.

Receptor Subtype	Parameter	Value (nM)
α1-Adrenergic	EC50	-
α2-Adrenergic	EC50	-
β1-Adrenergic	EC50	-
β2-Adrenergic	EC50	~19,000

Anticipated Enantioselective Differences

Based on the established pharmacology of chiral adrenergic agonists, it is anticipated that the (R)- and (S)-enantiomers of N-methylphenylethanolamine will exhibit significant differences in their affinity and efficacy at adrenergic receptors. The (R)-enantiomer is expected to be the more potent agonist.

To illustrate the principle of enantioselectivity in this class of compounds, the following table presents data for the stereoisomers of the parent compound, phenylethanolamine, at the human trace amine-associated receptor 1 (TAAR1).

Compound	Receptor	Parameter	Value (nM)	Emax (%)
(R)-(-)-Phenylethanolamine	hTAAR1	ED50	~1800	~110
(S)-(+)-Phenylethanolamine	hTAAR1	ED50	~1720	~105

Source: Wainscott et al., as cited in Wikipedia.[4]

Signaling Pathways

As an adrenergic agonist, N-methylphenylethanolamine modulates downstream signaling pathways upon receptor activation. The specific pathway is dependent on the G-protein coupled to the adrenergic receptor subtype.

β-Adrenergic Receptor Signaling Pathway

Activation of β-adrenergic receptors, which are coupled to the stimulatory G-protein (Gs), leads to the activation of adenylyl cyclase. This enzyme catalyzes the conversion of ATP to cyclic AMP (cAMP), a second messenger that activates Protein Kinase A (PKA), leading to various cellular responses.

β-Adrenergic receptor Gs-cAMP signaling pathway.

α2-Adrenergic Receptor Signaling Pathway

Conversely, α2-adrenergic receptors are coupled to the inhibitory G-protein (Gi), which inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels.

α2-Adrenergic receptor Gi-mediated signaling.

Detailed Experimental Protocols

The quantitative assessment of the enantioselective activity of N-methylphenylethanolamine stereoisomers requires specific in vitro assays. The following are detailed methodologies for key experiments.

Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of the unlabeled N-methylphenylethanolamine enantiomers by measuring their ability to displace a known radiolabeled ligand from the adrenergic receptor.

• Objective: To determine the inhibition constant (Ki) of each enantiomer for a specific adrenergic receptor subtype.

• Materials:

  • Cell membranes expressing the human adrenergic receptor subtype of interest (e.g., α2A, β2).

  • Radiolabeled antagonist with known affinity for the receptor (e.g., [3H]-Yohimbine for α2, [3H]-Dihydroalprenolol for β2).

  • Unlabeled N-methylphenylethanolamine enantiomers ((R)- and (S)-isomers).

  • Assay Buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4).

  • Glass fiber filters and a cell harvester.

  • Scintillation counter and scintillation fluid.

• Procedure:

  • Prepare serial dilutions of the unlabeled (R)- and (S)-N-methylphenylethanolamine.

  • In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test enantiomer.

  • Include control wells for total binding (radioligand + membranes) and non-specific binding (radioligand + membranes + a high concentration of a non-labeled antagonist).

  • Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound's concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

This assay measures the ability of each enantiomer to act as an agonist by quantifying the production of the second messenger cAMP following receptor activation.

• Objective: To determine the potency (EC50) and efficacy (Emax) of each enantiomer in stimulating (for Gs-coupled receptors) or inhibiting (for Gi-coupled receptors) cAMP production.

• Materials:

  • Whole cells expressing the adrenergic receptor of interest (e.g., CHO or HEK293 cells).

  • (R)- and (S)-N-methylphenylethanolamine.

  • cAMP assay kit (e.g., HTRF, ELISA, or bioluminescence-based).

  • Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Forskolin (for Gi-coupled receptor assays to stimulate basal cAMP levels).

• Procedure:

  • Plate the cells in a 96-well plate and allow them to adhere overnight.

  • Replace the culture medium with stimulation buffer containing a phosphodiesterase inhibitor.

  • For Gi-coupled receptor assays, add forskolin to stimulate adenylyl cyclase.

  • Add serial dilutions of the (R)- and (S)-enantiomers to the wells.

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

  • Lyse the cells and measure the intracellular cAMP concentration according to the assay kit manufacturer's instructions.

• Data Analysis:

  • Generate a standard curve if required by the kit.

  • Plot the measured cAMP levels against the logarithm of the agonist concentration.

  • Fit a sigmoidal dose-response curve to the data to determine the EC50 (concentration producing 50% of the maximal response) and Emax (maximal response) values for each enantiomer.

Experimental Workflow Visualization

The process of characterizing a chiral compound involves several key stages, from initial preparation to final in vitro analysis.

Workflow for enantioselective activity analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. N-methylphenylethanolamine (6589-55-5) for sale [vulcanchem.com]
• 3. Halostachine - Wikipedia [en.wikipedia.org]
• 4. Phenylethanolamine - Wikipedia [en.wikipedia.org]

Comparative Binding Affinities of N-methylphenylethanolamine to Adrenergic Receptors: A Guide for Researchers

For Immediate Publication

This guide offers a comparative analysis of the binding affinities of N-methylphenylethanolamine (NMPEA), a sympathomimetic amine, to various adrenergic receptor subtypes. Designed for researchers, scientists, and drug development professionals, this document provides a succinct overview of NMPEA's binding profile in contrast to well-established adrenergic ligands: epinephrine, norepinephrine, phenylephrine, and propranolol. The quantitative data presented herein is intended to facilitate a deeper understanding of NMPEA's pharmacological characteristics and to support ongoing research in adrenergic signaling.

Comparative Analysis of Adrenergic Receptor Binding Affinities

The interaction of a ligand with its receptor is a critical determinant of its pharmacological effect. The binding affinity, often expressed as the inhibition constant (pKi), provides a quantitative measure of this interaction. A higher pKi value indicates a stronger binding affinity.

N-methylphenylethanolamine, also known as halostachine, has been identified as a partial agonist at the β2-adrenergic receptor. While comprehensive quantitative binding data across all adrenergic receptor subtypes remains the subject of ongoing research, its structural similarity to endogenous catecholamines suggests a broader interaction with the adrenergic system.

For the purpose of comparison, the following table summarizes the pKi values for key adrenergic ligands across major receptor subtypes. This data, compiled from publicly available pharmacological databases, serves as a benchmark for evaluating the relative binding profile of novel compounds like NMPEA.

Compound	α1-Adrenergic Receptor (pKi)	α2-Adrenergic Receptor (pKi)	β1-Adrenergic Receptor (pKi)	β2-Adrenergic Receptor (pKi)
N-methylphenylethanolamine (NMPEA)	Data not available	Data not available	Data not available	Partial Agonist
Epinephrine (Adrenaline)	5.0 (α1A), 5.1 (α1B), 6.0 (α1D)[1]	-	4.89 (rat)[1]	5.43 (rat)[1]
Norepinephrine (Noradrenaline)	-	Higher affinity for α2 vs α1[2]	Selective for β1 vs β2[2]	-
Phenylephrine	Selective α1 agonist[3]	-	-	-
Propranolol	-	-	8.2 - 9.2[2][3]	8.2 - 9.2[2][3]

Note: pKi values are -log(Ki). A higher pKi value indicates a higher binding affinity. Data for some compounds and receptor subtypes are presented as qualitative descriptions due to the variability in reported quantitative values across different experimental conditions and species. The pKi values for epinephrine at β-receptors are from rat tissue and may differ in human tissues.

Experimental Protocols: Radioligand Binding Assay

The determination of binding affinities for adrenergic receptors is predominantly achieved through competitive radioligand binding assays. This technique measures the ability of an unlabeled test compound, such as N-methylphenylethanolamine, to displace a radiolabeled ligand that is known to bind with high affinity and specificity to the receptor of interest.

Objective: To determine the inhibition constant (Ki) of a test compound for a specific adrenergic receptor subtype.

Materials:

• Cell membranes prepared from cell lines or tissues expressing the target adrenergic receptor subtype.

• Radiolabeled ligand (e.g., [³H]-prazosin for α1 receptors, [³H]-rauwolscine for α2 receptors, [¹²⁵I]-cyanopindolol for β receptors).

• Unlabeled test compound (N-methylphenylethanolamine).

• Unlabeled reference competitor with known high affinity (e.g., phentolamine for α receptors, propranolol for β receptors) to determine non-specific binding.

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation counter or gamma counter.

Procedure:

• Incubation Setup: In a 96-well microplate, set up triplicate wells for:

  • Total Binding: Contains cell membranes and the radiolabeled ligand.

  • Non-specific Binding: Contains cell membranes, the radiolabeled ligand, and a saturating concentration of the unlabeled reference competitor.

  • Competitive Binding: Contains cell membranes, the radiolabeled ligand, and serial dilutions of the unlabeled test compound.

• Incubation: Incubate the plates at a specific temperature (e.g., 25°C or 37°C) for a predetermined time to allow the binding to reach equilibrium.

• Termination: Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound radioligand.

• Washing: Rapidly wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation or gamma counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled ligand) by fitting the data to a sigmoidal dose-response curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing Key Processes

To further elucidate the experimental and physiological context of adrenergic receptor binding, the following diagrams illustrate a typical experimental workflow and a representative signaling pathway.

A simplified workflow for a competitive radioligand binding assay.

The β2-adrenergic receptor signaling pathway upon agonist binding.

References

• 1. (+)-adrenaline | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. researchgate.net [researchgate.net]
• 3. Adrenoceptors | G protein-coupled receptors | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Comparative Analysis of Analytical Methods for the Determination of N-methylphenylethanolamine in Forensic Toxicology

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of a representative Gas Chromatography-Mass Spectrometry (GC-MS) method and a validated Ultra-High-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (UPLC-qTOF-MS) method for the analysis of N-methylphenylethanolamine and its positional isomer in biological matrices. This document is intended to assist researchers and scientists in selecting the appropriate analytical methodology for their specific needs in forensic toxicology and related fields.

Introduction

N-methylphenylethanolamine is a phenethylamine derivative that can be encountered in forensic toxicology casework. Accurate and reliable analytical methods are crucial for its detection and quantification in biological samples to support legal and clinical investigations. Gas Chromatography-Mass Spectrometry (GC-MS) has traditionally been a gold standard in forensic toxicology due to its robustness and extensive spectral libraries. However, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and high-resolution mass spectrometry techniques like UPLC-qTOF-MS are increasingly employed due to their high sensitivity and specificity, often with simpler sample preparation.[1] This guide presents a comparative overview of these two powerful analytical techniques for the analysis of N-methylphenylethanolamine and its isomer.

Data Presentation: Comparison of Validation Parameters

The following table summarizes the validation parameters for a representative GC-MS method for N-methylphenylethanolamine and a validated UPLC-qTOF-MS method for its positional isomer, β-Methylphenethylamine (BMPEA). The data for the UPLC-qTOF-MS method is derived from a study on BMPEA in rat blood and serves as a relevant comparison for a modern chromatographic technique.[2]

Validation Parameter	Representative GC-MS Method (N-methylphenylethanolamine in Urine)	UPLC-qTOF-MS Method (β-Methylphenethylamine in Blood)[2]
Linearity Range	20 - 1000 ng/mL	20 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.99	> 0.99
Limit of Detection (LOD)	~5 ng/mL	20 ng/mL
Limit of Quantification (LOQ)	20 ng/mL	20 ng/mL
Intra-day Precision (%RSD)	< 15%	≤ 20%
Inter-day Precision (%RSD)	< 15%	≤ 20%
Accuracy (% Recovery)	85 - 115%	Not explicitly stated, but method met SWGTOX criteria
Matrix	Urine	Rat Blood

Experimental Protocols

This protocol is a representative procedure based on established methods for the analysis of phenethylamines in forensic toxicology.[3][4]

1. Sample Preparation (Solid-Phase Extraction - SPE)

• To 1 mL of urine, add an internal standard (e.g., N-methylphenylethanolamine-d5).

• Perform enzymatic hydrolysis if conjugated metabolites are of interest.

• Condition a mixed-mode cation exchange SPE cartridge.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with deionized water, followed by a weak organic solvent.

• Elute the analyte with a suitable elution solvent (e.g., a mixture of dichloromethane, isopropanol, and ammonium hydroxide).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

2. Derivatization

• To the dried extract, add a derivatizing agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or pentafluoropropionic anhydride (PFPA) in a suitable solvent (e.g., ethyl acetate).

• Incubate the mixture to allow for complete derivatization.

3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC (or equivalent)

• Mass Spectrometer: Agilent 5977A MS (or equivalent)

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute

  • Ramp to 280 °C at 15 °C/min

  • Hold at 280 °C for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, with characteristic ions for the derivatized N-methylphenylethanolamine.

This protocol is based on a published and validated method for the analysis of BMPEA, a positional isomer of N-methylphenylethanolamine.

1. Sample Preparation (Mixed-Mode Solid-Phase Extraction - MMSPE)

• To a blood sample, add an internal standard.

• Pre-treat the sample with a buffer.

• Condition a mixed-mode SPE cartridge.

• Load the pre-treated sample onto the cartridge.

• Wash the cartridge with appropriate solvents to remove interferences.

• Elute the analyte with an acidic organic solvent.

• Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

2. UPLC-qTOF-MS Instrumentation and Conditions

• UPLC System: Waters ACQUITY UPLC™ system (or equivalent)

• Mass Spectrometer: Waters Xevo G2-XS qTOF with ESI+ (or equivalent)

• Column: HSS T3 column (100 mm × 2.1 mm, 1.8 µm)

• Column Temperature: 45 °C

• Mobile Phase A: 0.1% (v/v) formic acid + 5 mM ammonium formate in water

• Mobile Phase B: Acetonitrile + 0.1% (v/v) formic acid

• Flow Rate: 0.5 mL/min

• Ion Source Temperature: 140 °C

• Desolvation Temperature: 250 °C

• Acquisition Mode: MSE (centroid mode) with a low energy scan and a high energy ramp.

Mandatory Visualization

Caption: Experimental workflow for the GC-MS analysis of N-methylphenylethanolamine.

Caption: Putative signaling pathway of N-methylphenylethanolamine.

References

• 1. Simultaneous LC-MS/MS screening for multiple phenethylamine-type conventional drugs and new psychoactive substances in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Determination of Synthetic Cathinones in Urine Using Gas Chromatography-Mass Spectrometry Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gas Chromatography-Mass Spectrometry Method for the Quantitative Identification of 23 New Psychoactive Substances in Blood and Urine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to N-methylphenylethanolamine (NMPEA) Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: A Side-by-Side Comparison

The selection of an analytical technique is critical for accurate pharmacokinetic studies, toxicological screening, and various research applications. The following table summarizes the typical quantitative performance of validated LC-MS/MS and GC-MS methods for the analysis of phenethylamines, which can be considered representative for NMPEA analysis.

Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Limit of Quantification (LOQ)	0.5 - 1.0 ng/mL[1]	2.5 - 5.0 µg/mL (may be improved with derivatization)[2]
Linearity Range	1.0 - 50.0 ng/mL[1]	Wide range, dependent on derivatization and detector
Intra-day Precision (%RSD)	< 15%	< 10%
Inter-day Precision (%RSD)	< 15%	< 15%
Accuracy (% Recovery)	85 - 115%	90 - 110%
Sample Preparation	Dilute-and-shoot, Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE)[3][4]	LLE, SPE, often requires derivatization[5][6]
Throughput	High, amenable to automation	Moderate, derivatization can be time-consuming
Selectivity	Very High (based on precursor/product ion transitions)	High (based on mass spectrum)

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are generalized protocols for the quantification of NMPEA using LC-MS/MS and GC-MS.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique, making it a popular choice for the analysis of compounds in complex biological matrices.[4]

1. Sample Preparation:

• Dilute-and-Shoot: For simpler matrices like urine, a direct "dilute-and-shoot" approach can be used. The sample is centrifuged, and the supernatant is diluted with a suitable solvent (e.g., methanol/water) before injection.[4]

• Solid-Phase Extraction (SPE): For more complex matrices like plasma or tissue homogenates, SPE is often employed to remove interfering substances and concentrate the analyte. A mixed-mode or hydrophilic-lipophilic balance (HLB) sorbent can be effective.[3]

• Liquid-Liquid Extraction (LLE): LLE is another common technique where the sample is extracted with an immiscible organic solvent at an appropriate pH.

2. Chromatographic Separation:

• Column: A reversed-phase C18 or phenyl-hexyl column is typically used.[1][3]

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid or ammonium formate) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid) is common.[1][3]

• Flow Rate: Typical flow rates are in the range of 0.3-0.5 mL/min.[3]

3. Mass Spectrometric Detection:

• Ionization: Electrospray ionization (ESI) in positive mode is generally used for phenethylamines.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for NMPEA and an internal standard.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and reliable technique, particularly for volatile and thermally stable compounds. For many phenethylamines, derivatization is often necessary to improve their chromatographic properties and thermal stability.[5]

1. Sample Preparation and Derivatization:

• Extraction: LLE is a common method for extracting NMPEA from biological samples.[5]

• Derivatization: To improve volatility and thermal stability, NMPEA can be derivatized. Common derivatizing agents include acetic anhydride or heptafluorobutyric anhydride (HFBA).[5] This step converts the polar amine and hydroxyl groups into less polar, more volatile derivatives.

2. Chromatographic Separation:

• Column: A non-polar or medium-polarity capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is typically used.

• Carrier Gas: Helium is the most common carrier gas.

• Temperature Program: A temperature gradient is used to ensure good separation of the analyte from other components in the sample.

3. Mass Spectrometric Detection:

• Ionization: Electron Ionization (EI) is the most common ionization technique for GC-MS.

• Detection Mode: The mass spectrometer can be operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.

Mandatory Visualization

The following diagrams illustrate the logical workflow of a typical bioanalytical method for NMPEA quantification and the signaling pathway context of NMPEA.

Caption: Experimental workflow for NMPEA quantification.

Caption: NMPEA as a substrate in enzymatic pathways.

References

• 1. Simultaneous LC-MS/MS screening for multiple phenethylamine-type conventional drugs and new psychoactive substances in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Validated LC–MS-MS Method for Multiresidual Analysis of 13 Illicit Phenethylamines in Amniotic Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fda.gov.tw [fda.gov.tw]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]

Safety & Regulatory Compliance

Proper Disposal of N-methylphenylethanolamine: A Procedural Guide

The safe and compliant disposal of N-methylphenylethanolamine is a critical aspect of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step procedure for its proper disposal, designed for researchers, scientists, and drug development professionals. Adherence to these protocols is essential to minimize health risks and ensure compliance with hazardous waste regulations.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to handle N-methylphenylethanolamine with appropriate safety measures. Based on available safety data, this compound is classified as harmful if swallowed and can cause skin and serious eye irritation.[1]

Personal Protective Equipment (PPE):

• Gloves: Wear chemically resistant gloves, such as nitrile rubber.

• Eye Protection: Use chemical safety goggles or a face shield.[2]

• Lab Coat: A standard lab coat is required to protect against accidental splashes.

• Respiratory Protection: If there is a risk of generating aerosols or dust, use a NIOSH-approved respirator.

In Case of a Spill:

• Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

• Containment: Use an inert, non-combustible absorbent material like sand or vermiculite to contain the spill.

• Collection: Carefully collect the absorbed material into a designated, sealable hazardous waste container.

• Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials must also be disposed of as hazardous waste.

Step-by-Step Disposal Procedure

The disposal of N-methylphenylethanolamine must be managed as hazardous waste. Do not discharge it down the sanitary sewer or dispose of it in regular trash.[3]

Step 1: Waste Classification and Segregation

• N-methylphenylethanolamine waste should be classified as hazardous chemical waste. Due to its amine structure, it is considered an organic base.[4]

• It is crucial to segregate this waste from other chemical waste streams, particularly acids and oxidizing agents, to prevent hazardous reactions.

Step 2: Containerization

• Collect waste N-methylphenylethanolamine in a dedicated, chemically compatible container, such as a high-density polyethylene (HDPE) or glass bottle.

• Ensure the container is in good condition with a secure, leak-proof screw cap.

• Do not fill the container beyond 75% capacity to allow for vapor expansion.

Step 3: Labeling

• Properly label the waste container is a critical regulatory requirement. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "N-methylphenylethanolamine."

  • A clear indication of the hazards (e.g., "Harmful," "Irritant").

  • The accumulation start date.

Step 4: Storage

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).

• The storage area must be cool, well-ventilated, and away from direct sunlight or heat sources.

• Ensure the container is stored in secondary containment to prevent spills from spreading.

Step 5: Final Disposal

• Arrange for the collection of the hazardous waste container through your institution's Environmental Health and Safety (EHS) department.

• The EHS department will coordinate with a licensed hazardous waste disposal vendor for final treatment and disposal, which is typically incineration for this type of chemical waste.

Quantitative Data Summary

The following table summarizes available safety and physical data for N-methylphenylethanolamine. This information is compiled from various scientific databases in the absence of a comprehensive manufacturer's Safety Data Sheet (SDS) and should be used for risk assessment and procedural planning.

Property	Value	Source
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritation	PubChem[1]
Molecular Weight	151.21 g/mol	PubChem[1]
Melting Point	74 - 76 °C	PubChem[1]
pKa (Hydrochloride Salt)	9.29	Wikipedia[4]
Acute Toxicity (LD50, mouse, i.v.)	44 mg/kg	Wikipedia[4]
Acute Toxicity (LD50, mouse, i.p.)	~140 - 490 mg/kg	Wikipedia[4]
Acute Toxicity (MLD, rabbit, i.v.)	100 mg/kg	Wikipedia[4]

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific experimental protocols. The disposal procedures outlined are based on established hazardous waste management principles and regulatory requirements for chemical waste.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of N-methylphenylethanolamine.

Caption: Disposal workflow for N-methylphenylethanolamine waste.

References

• 1. N-Methylphenylethanolamine | C9H13NO | CID 913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Halostachine - Wikipedia [en.wikipedia.org]

Personal protective equipment for handling N-methylphenylethanolamine

This guide provides crucial safety and logistical information for the handling and disposal of N-methylphenylethanolamine, tailored for researchers, scientists, and drug development professionals. Following these procedures is essential for ensuring personal safety and maintaining a secure laboratory environment.

Immediate Safety Protocols

N-methylphenylethanolamine is a combustible liquid that is harmful if swallowed or in contact with skin, causes severe skin burns and eye damage, and may cause respiratory irritation.[1] It is suspected of damaging fertility or the unborn child and may cause damage to organs through prolonged or repeated exposure.[1] Therefore, strict adherence to safety protocols is mandatory.

In Case of Exposure:

• Eye Contact: Immediately rinse with plenty of water for several minutes, also under the eyelids.[2][3] Remove contact lenses if present and easy to do so.[2] Continue rinsing and seek immediate medical attention from an ophthalmologist.[1]

• Skin Contact: Take off immediately all contaminated clothing.[1][3] Rinse skin with water/shower.[1] Wash off immediately with plenty of water for at least 15 minutes.[2] If skin irritation occurs or you feel unwell, seek immediate medical advice.[3]

• Ingestion: Rinse mouth with water (two glasses at most).[1] Do NOT induce vomiting due to the risk of perforation.[1][2] Call a physician immediately.[1]

• Inhalation: Move the person to fresh air.[2] If breathing is difficult, give artificial respiration.[2] Seek medical attention if symptoms occur.[2]

Personal Protective Equipment (PPE)

The appropriate PPE must be worn at all times when handling N-methylphenylethanolamine to minimize exposure risk. The following table summarizes the required PPE.

Protection Type	Specific Recommendations	Rationale
Eye/Face Protection	Wear chemical safety goggles or a face shield.[2]	To protect against splashes that can cause severe eye damage.[1][2]
Skin Protection	Wear chemically resistant gloves (e.g., nitrile rubber).[4] Wear a flame-retardant lab coat or chemical-resistant clothing that covers the entire body.[4][5]	To prevent skin contact which can be harmful and cause severe burns.[1] Thicker gloves generally offer better protection.[6]
Respiratory Protection	Use only in a well-ventilated area or under a chemical fume hood.[1][7] If ventilation is inadequate or there is a risk of aerosolization, use a NIOSH-approved respirator with an organic vapor cartridge.[2][4]	To avoid inhalation of vapors which may cause respiratory irritation.[1]
Footwear	Wear closed-toe shoes.[8][9]	To protect feet from potential spills.

Operational Plan: Step-by-Step Handling Procedure

• Preparation: Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[1] Have an emergency plan in place and ensure that an eyewash station and safety shower are readily accessible.[2][10]

• Donning PPE: Put on all required PPE as outlined in the table above. Ensure gloves have long cuffs that can be tucked under the sleeves of your lab coat.[6]

• Handling:

  • Work in a well-ventilated area, preferably within a chemical fume hood.[1][7]

  • Avoid all personal contact, including inhalation of vapors.

  • Keep the container tightly closed when not in use.[1][2]

  • Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

  • Use non-sparking tools.[11]

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents, strong acids, and acid chlorides.[1][2] The storage area should be locked.[1][3]

• Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Remove gloves first, followed by your lab coat and eye protection. Wash hands thoroughly with soap and water after handling.[2]

Disposal Plan

All waste containing N-methylphenylethanolamine must be treated as hazardous waste.

• Waste Collection:

  • Collect waste in a dedicated, clearly labeled, and chemically resistant container (e.g., high-density polyethylene or glass bottle) with a secure, leak-proof lid.[4]

  • Label the container with "Hazardous Waste," the full chemical name, and appropriate hazard pictograms.[4]

  • Do not mix with other waste.[1]

• Spill Management:

  • In case of a spill, evacuate and ventilate the area immediately.[4]

  • Contain the spill using an inert absorbent material like sand, vermiculite, or a commercial sorbent.[2][4] Do not use combustible materials like paper towels for initial absorption.[4]

  • Carefully collect the absorbed material into a designated hazardous waste container.[4]

  • Decontaminate the spill area with a suitable cleaning solution, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[4]

• Final Disposal:

  • Dispose of the sealed and labeled hazardous waste container through a licensed hazardous waste disposal company.[4]

  • Follow all national and local regulations for chemical waste disposal.[1]

Workflow for Handling N-methylphenylethanolamine

Caption: Workflow for safe handling and disposal of N-methylphenylethanolamine.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 6. pppmag.com [pppmag.com]
• 7. chemos.de [chemos.de]
• 8. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 9. ehs.yale.edu [ehs.yale.edu]
• 10. Lab Safety Rules and Guidelines | Lab Manager [labmanager.com]
• 11. assets.thermofisher.com [assets.thermofisher.com]